2,2,3,3-Tetrafluoro-1-propanol

• CAS: 76-37-9

Core Science & Biosynthesis

2,2,3,3-Tetrafluoro-1-propanol physical properties

An In-depth Technical Guide to the Physical Properties of 2,2,3,3-Tetrafluoro-1-propanol

This technical guide provides a comprehensive overview of the core physical properties of 2,2,3,3-Tetrafluoro-1-propanol (CAS No. 76-37-9). Intended for researchers, scientists, and professionals in drug development, this document consolidates essential data, outlines general experimental methodologies, and illustrates the interplay of these properties.

Core Physical Properties

2,2,3,3-Tetrafluoro-1-propanol is a fluorinated alcohol recognized for its unique solvency, thermal stability, and chemical inertness, making it a valuable intermediate in various industrial and scientific applications, including pharmaceuticals and agrochemicals.[1][2] Its physical characteristics are summarized below.

Data Presentation: A Tabulated Summary

The following table aggregates the key physical and chemical properties of 2,2,3,3-Tetrafluoro-1-propanol for straightforward reference and comparison.

Property	Value
Molecular Formula	C₃H₄F₄O[3][4][5][6]
Molecular Weight	132.06 g/mol [3][4][6][7]
Appearance	Colorless liquid[1][5][8]
Density	1.48 g/mL at 20 °C[7][9]
1.4853 g/mL at 25 °C[10]
Boiling Point	107-109 °C[7][9]
109.5 °C[10]
106 °C
Melting Point	-15 °C[3][8][10][11]
Flash Point	46 °C (114.8 °F) - closed cup
43 °C[10]
45 °C
Refractive Index	n20/D 1.321[7][9]
n20/D 1.3197[10]
1.322[3]
Solubility	Soluble in water, alcohols, and ethers.[1][12]
Vapor Density	4.56 (air = 1)[10]
Surface Tension	17.0 dyne/cm[10]

Experimental Protocols for Property Determination

While the provided literature cites these physical properties, detailed experimental protocols for their specific determination are not exhaustively described. However, standardized methodologies are typically employed for such characterizations. The following represents a general overview of the likely experimental approaches.

• Density: The density of a liquid is commonly determined using a pycnometer or a digital density meter. The mass of a known volume of the substance is measured at a specific temperature, often controlled by a water bath. For 2,2,3,3-Tetrafluoro-1-propanol, these measurements were performed at 20 °C and 25 °C.[7][10]

• Boiling Point: The boiling point is typically measured by distillation. The substance is heated, and the temperature at which the liquid and vapor phases are in equilibrium at a given pressure is recorded. The reported range of 107-109 °C suggests that the measurement was likely performed at atmospheric pressure.[7][9]

• Melting Point: To determine the melting point, a sample is cooled until it solidifies and then slowly heated. The temperature at which the solid transitions to a liquid is recorded. This is often done using a melting point apparatus.

• Flash Point: The flash point is a critical safety parameter, and for 2,2,3,3-Tetrafluoro-1-propanol, it was determined using the closed-cup method. In this procedure, the substance is heated in a closed container, and an ignition source is periodically introduced into the vapor space. The flash point is the lowest temperature at which the vapors ignite.

• Refractive Index: The refractive index is measured using a refractometer, typically an Abbé refractometer. A drop of the liquid is placed on the prism, and the instrument measures the angle at which light is refracted as it passes through the sample. The measurement is standardized to the D-line of sodium at 20 °C.

Visualization of Property Relationships

The physical properties of 2,2,3,3-Tetrafluoro-1-propanol are interconnected and inform its applications and handling requirements. The following diagram illustrates these logical relationships.

Property Interrelationships and Their Practical Implications.

This diagram illustrates how fundamental physical properties such as a relatively low flash point and high vapor density necessitate specific handling and safety protocols due to flammability and the tendency of vapors to accumulate.[10] Conversely, its boiling point and solubility profile are key to its utility as a solvent and chemical intermediate in various processes.[1][2]

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. 2,2,3,3-tetrafluoro-1-propanol [stenutz.eu]
• 4. 2,2,3,3-Tetrafluoro-1-propanol | C3H4F4O | CID 6441 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CAS 76-37-9: 2,2,3,3-Tetrafluoro-1-propanol | CymitQuimica [cymitquimica.com]
• 6. 2,2,3,3-Tetrafluoro-1-propanol [webbook.nist.gov]
• 7. 2,2,3,3-四氟丙醇 98% | Sigma-Aldrich [sigmaaldrich.com]
• 8. fishersci.com [fishersci.com]
• 9. 2,2,3,3-Tetrafluoro-1-propanol 98 76-37-9 [sigmaaldrich.com]
• 10. basechem.org [basechem.org]
• 11. AB104221 | CAS 76-37-9 – abcr Gute Chemie [abcr.com]
• 12. Tetrafluoro-1-propanol | 76-37-9 [chemicalbook.com]

An In-Depth Technical Guide to 2,2,3,3-Tetrafluoro-1-propanol (CAS: 76-37-9)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2,3,3-Tetrafluoro-1-propanol, a fluorinated alcohol with significant applications in various scientific and industrial sectors, particularly in drug development and materials science. This document details its physicochemical properties, synthesis, spectral data, and key applications, supported by experimental protocols and safety information.

Physicochemical Properties

2,2,3,3-Tetrafluoro-1-propanol is a clear, colorless liquid characterized by its high fluorine content, which imparts unique properties such as thermal stability and chemical inertness.[1] A summary of its key physicochemical properties is presented in Table 1.

Property	Value	Reference
CAS Number	76-37-9	[2]
Molecular Formula	C₃H₄F₄O	[3]
Molecular Weight	132.06 g/mol	[2]
Boiling Point	107-109 °C	[4]
Melting Point	Not available
Density	1.48 g/mL at 20 °C	[4]
Refractive Index (n20/D)	1.321	[4]
Flash Point	46 °C (115 °F) - closed cup
Solubility	Soluble in water, alcohols, and ethers.

Synthesis of 2,2,3,3-Tetrafluoro-1-propanol

The industrial synthesis of 2,2,3,3-Tetrafluoro-1-propanol is primarily achieved through the telomerization of tetrafluoroethylene (B6358150) (TFE) with methanol (B129727).[5] Two detailed experimental protocols are provided below.

Experimental Protocol 1: Telomerization with Diisopropyl Peroxydicarbonate Initiator[6]

This method utilizes a micromixer for a continuous flow process, achieving a high yield.

Materials:

• Methanol

• Diisopropyl peroxydicarbonate

• Tetrafluoroethylene (TFE)

Equipment:

• Micromixer with a heart-shaped mixing module

• Metering pumps

• Preheating modules

• Distillation reactor

Procedure:

• Prepare a solution of methanol and diisopropyl peroxydicarbonate.

• Set the flow rate ratio of the metering pumps for diisopropyl peroxydicarbonate: methanol: tetrafluoroethylene to 38g: 95g: 370g.

• Preheat the methanol and diisopropyl peroxydicarbonate solution to 20°C for 10 seconds.

• Preheat the tetrafluoroethylene to 70°C for 60 seconds.

• Pump the preheated materials into the heart-shaped mixing module of the micromixer.

• Allow the polymerization to occur at 40°C for 30 seconds.

• The reaction product flows into a distillation reactor.

• Collect the fraction with a boiling point between 109 and 110°C to obtain 2,2,3,3-Tetrafluoro-1-propanol.

Expected Yield: 95%

Synthesis Workflow

References

• 1. shoichetlab.utoronto.ca [shoichetlab.utoronto.ca]
• 2. nbinno.com [nbinno.com]
• 3. 2,2,3,3-Tetrafluoro-1-propanol [webbook.nist.gov]
• 4. scientificlabs.co.uk [scientificlabs.co.uk]
• 5. Page loading... [guidechem.com]

An In-depth Technical Guide to Trifluoperazine (TFP): Chemical Properties, Pharmacodynamics, and Experimental Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, molecular weight, and pharmacological properties of Trifluoperazine (B1681574) (TFP). It includes detailed experimental protocols for key assays and quantitative data to support further research and development.

Chemical Structure and Molecular Properties

Trifluoperazine is a typical antipsychotic agent belonging to the phenothiazine (B1677639) class. Its chemical structure is characterized by a phenothiazine ring system with a trifluoromethyl group at the 2-position and a piperazine-containing side chain at the 10-position.

Chemical Name: 10-[3-(4-methylpiperazin-1-yl)propyl]-2-(trifluoromethyl)-10H-phenothiazine

Image of TFP Chemical Structure:

(Image of the chemical structure of Trifluoperazine will be displayed here)

The molecular formula and weight of Trifluoperazine and its commonly used dihydrochloride (B599025) salt are summarized in the table below.

Property	Trifluoperazine (Free Base)	Trifluoperazine Dihydrochloride
Molecular Formula	C₂₁H₂₄F₃N₃S	C₂₁H₂₄F₃N₃S · 2HCl
Molecular Weight	407.5 g/mol	480.42 g/mol
CAS Number	117-89-5	440-17-5

Quantitative Pharmacological Data

Trifluoperazine exhibits a complex pharmacological profile, interacting with multiple neurotransmitter receptors and intracellular signaling molecules. The following tables summarize key quantitative data regarding its binding affinities, inhibitory concentrations, and pharmacokinetic properties in humans.

Table 2.1: Receptor and Protein Binding Affinity of Trifluoperazine

Target	Ligand/Parameter	Value (nM)	Reference(s)
Dopamine (B1211576) D₂ Receptor	IC₅₀	1.1 - 1.2
α₁ₐ-Adrenoceptor	Kᵢ	27.6
α₁ᵦ-Adrenoceptor	Kᵢ	19.2
Calmodulin (CaM)	-	-

Note: Data for Calmodulin binding is often qualitative, describing a high-affinity interaction.

Table 2.2: Pharmacokinetic Parameters of Trifluoperazine in Humans (5 mg Oral Dose)

Parameter	Value	Reference(s)
Peak Plasma Concentration (Cₘₐₓ)	0.53 - 3.09 ng/mL	[1][2]
Time to Peak Plasma Concentration (Tₘₐₓ)	2.8 ± 0.5 hours	[1][2]
Elimination Half-Life (t₁/₂)	12.5 ± 1.4 hours	[1][2]
Area Under the Curve (AUC)	5.9 - 17.6 ng·h/mL	[1][2]

Signaling Pathways

Trifluoperazine's primary mechanisms of action involve the antagonism of dopamine D₂ receptors and the inhibition of calmodulin.

Dopamine D₂ Receptor Antagonism

TFP acts as a potent antagonist at dopamine D₂ receptors, which are G protein-coupled receptors (GPCRs) that inhibit adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. By blocking these receptors in the mesolimbic and mesocortical pathways, TFP alleviates the positive symptoms of schizophrenia, such as hallucinations and delusions.[3]

Dopamine D₂ Receptor Signaling Pathway and TFP Inhibition.

Calmodulin Inhibition

Trifluoperazine is a well-established inhibitor of calmodulin (CaM), a ubiquitous and essential calcium-binding protein that regulates a multitude of cellular processes.[4] Upon binding Ca²⁺, CaM undergoes a conformational change that allows it to interact with and modulate the activity of various target proteins, including phosphodiesterases and protein kinases. TFP binds to Ca²⁺-CaM, preventing it from activating its downstream targets.[4][5]

Calmodulin (CaM) Signaling and TFP Inhibition.

Experimental Protocols

The following sections provide detailed methodologies for key experiments used to characterize the activity of Trifluoperazine.

Dopamine D₂ Receptor Radioligand Binding Assay

This assay determines the affinity of TFP for the dopamine D₂ receptor by measuring its ability to compete with a radiolabeled ligand for binding to the receptor.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. Kinetics of oral trifluoperazine disposition in man - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Trifluoperazine Hydrochloride? [synapse.patsnap.com]
• 4. The Food and Drug Administration-approved antipsychotic drug trifluoperazine, a calmodulin antagonist, inhibits viral replication through PERK-eIF2α axis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | The Food and Drug Administration-approved antipsychotic drug trifluoperazine, a calmodulin antagonist, inhibits viral replication through PERK-eIF2α axis [frontiersin.org]

An In-depth Technical Guide to the ¹H NMR Spectrum of 2,2,3,3-Tetrafluoro-1-propanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 2,2,3,3-tetrafluoro-1-propanol. The information presented herein is intended to assist researchers, scientists, and professionals in the field of drug development in the structural elucidation and characterization of this and similar fluorinated compounds.

Introduction

2,2,3,3-Tetrafluoro-1-propanol (C₃H₄F₄O) is a fluorinated alcohol with applications in organic synthesis and materials science.[1] NMR spectroscopy is a powerful analytical technique for determining the structure of organic molecules. The ¹H NMR spectrum of 2,2,3,3-tetrafluoro-1-propanol is of particular interest due to the influence of the highly electronegative fluorine atoms on the chemical shifts and coupling patterns of the neighboring protons. This guide will detail the expected ¹H NMR spectral parameters, provide a standard experimental protocol for its acquisition, and offer an analysis of the key spectral features.

¹H NMR Spectral Data

The ¹H NMR spectrum of 2,2,3,3-tetrafluoro-1-propanol in deuterated chloroform (B151607) (CDCl₃) exhibits three distinct signals corresponding to the three different proton environments in the molecule: the hydroxyl proton (-OH), the methylene (B1212753) protons (-CH₂-), and the methine proton (-CHF₂). The chemical shifts (δ) are reported in parts per million (ppm) relative to a standard reference, and the coupling constants (J) are given in Hertz (Hz).

Assignment	Chemical Shift (δ) in ppm	Multiplicity	Coupling Constants (J) in Hz
H-3 (CHF₂)	5.928	Triplet of triplets (tt)	²J(H,F) = 53.2 Hz, ³J(H,F) = 4.3 Hz
H-1 (CH₂)	3.976	Triplet of triplets (tt)	³J(H,F) = 13.5 Hz, ⁴J(H,F) = 1.6 Hz
H-O (OH)	2.59	Singlet (s)	-
Data sourced from ChemicalBook[2]

Analysis of the ¹H NMR Spectrum

The ¹H NMR spectrum of 2,2,3,3-tetrafluoro-1-propanol is a classic example of the influence of fluorine on proton signals. The electronegativity of the fluorine atoms causes a significant downfield shift for all proton signals compared to their non-fluorinated counterparts.

• H-3 (CHF₂): The proton on the carbon bearing two fluorine atoms appears as the most downfield signal at 5.928 ppm. This is due to the strong deshielding effect of the geminal fluorine atoms. The signal is split into a triplet by the two geminal fluorine atoms (²J(H,F) = 53.2 Hz) and further split into a triplet by the two vicinal fluorine atoms on the adjacent carbon (³J(H,F) = 4.3 Hz), resulting in a triplet of triplets.

• H-1 (CH₂): The two protons of the methylene group adjacent to the hydroxyl group resonate at 3.976 ppm. These protons are coupled to the two fluorine atoms on the adjacent C-2 position (³J(H,F) = 13.5 Hz), resulting in a triplet. This triplet is further split by the two fluorine atoms on the C-3 position over four bonds (⁴J(H,F) = 1.6 Hz), leading to a triplet of triplets.

• H-O (OH): The hydroxyl proton typically appears as a broad singlet at 2.59 ppm. Its chemical shift can be variable and is dependent on concentration, temperature, and solvent. In this case, it does not show any coupling to the other protons, which is common for hydroxyl protons.

Experimental Protocol

The following is a standard protocol for acquiring the ¹H NMR spectrum of 2,2,3,3-tetrafluoro-1-propanol.

4.1. Sample Preparation

• Dissolve approximately 5-10 mg of 2,2,3,3-tetrafluoro-1-propanol in 0.5-0.7 mL of deuterated chloroform (CDCl₃).

• Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for chemical shift referencing (δ = 0.00 ppm).

• Transfer the solution to a 5 mm NMR tube.

4.2. NMR Instrument Parameters

• Spectrometer: A 300 MHz or higher field NMR spectrometer is recommended.

• Solvent: CDCl₃

• Temperature: 298 K (25 °C)

• Pulse Sequence: A standard single-pulse experiment (e.g., 'zg' on Bruker instruments).

• Acquisition Parameters:

  • Spectral Width: Approximately 10-12 ppm.

  • Number of Scans: 16-64, depending on the sample concentration.

  • Relaxation Delay (d1): 1-5 seconds.

  • Acquisition Time (aq): 2-4 seconds.

• Processing:

  • Apply a Fourier transform to the Free Induction Decay (FID).

  • Phase correct the spectrum.

  • Calibrate the chemical shift scale to the TMS signal at 0.00 ppm.

  • Integrate the signals.

Visualization of Molecular Structure and Couplings

The following diagrams illustrate the molecular structure and the key through-bond couplings that give rise to the observed splitting patterns in the ¹H NMR spectrum.

References

• 1. 2,2,3,3-テトラフルオロ-1-プロパノール 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. Tetrafluoro-1-propanol(76-37-9) 1H NMR spectrum [chemicalbook.com]

An In-Depth Technical Guide to the ¹⁹F NMR Chemical Shifts of 2,2,3,3-Tetrafluoro-1-propanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the ¹⁹F Nuclear Magnetic Resonance (NMR) characteristics of 2,2,3,3-Tetrafluoro-1-propanol (HCF₂CF₂CH₂OH). Below, you will find curated data on its chemical shifts and coupling constants, a representative experimental protocol for data acquisition, and a visualization of the spin-spin coupling network within the molecule.

¹⁹F and ¹H NMR Data Presentation

The NMR spectrum of 2,2,3,3-Tetrafluoro-1-propanol is characterized by distinct signals for its fluorine and hydrogen nuclei, with informative coupling patterns that reveal the molecular structure. The data presented here has been compiled from various spectroscopic databases.

Table 1: ¹H and ¹⁹F NMR Chemical Shifts and Coupling Constants for 2,2,3,3-Tetrafluoro-1-propanol.

Nucleus	Position	Chemical Shift (δ) ppm	Multiplicity	Coupling Constants (J) in Hz
¹H	-CH₂-	3.976	Triplet of Triplets	³JH-F = 13.5 Hz, ⁴JH-F = 1.6 Hz
¹H	-CHF₂	5.928	Triplet of Triplets	²JH-F = 53.2 Hz, ³JH-F = 4.3 Hz
¹⁹F	-CF₂-	Not explicitly found in public sources	Triplet of Doublets	³JF-H = 13.5 Hz, ³JF-F = (Not Found)
¹⁹F	-CHF₂	Not explicitly found in public sources	Doublet of Triplets	²JF-H = 53.2 Hz, ³JF-H = 4.3 Hz, ³JF-F = (Not Found)

Experimental Protocols

The following section outlines a representative methodology for acquiring high-quality ¹⁹F NMR spectra of small fluorinated molecules like 2,2,3,3-Tetrafluoro-1-propanol.

Sample Preparation

• Solvent Selection: Deuterated chloroform (B151607) (CDCl₃) is a common and suitable solvent for 2,2,3,3-Tetrafluoro-1-propanol.

• Concentration: Prepare a solution with a concentration of approximately 5-20 mg of the analyte in 0.5-0.7 mL of the deuterated solvent.

• Internal/External Standard: For accurate chemical shift referencing, an internal or external standard is crucial. Trifluoroacetic acid (CF₃COOH) or trichlorofluoromethane (B166822) (CFCl₃) are commonly used references for ¹⁹F NMR. If using an external standard, it should be placed in a sealed capillary within the NMR tube.

• Sample Filtration: If any particulate matter is present, filter the sample into a clean, dry 5 mm NMR tube.

NMR Spectrometer Setup and Data Acquisition

• Spectrometer and Probe: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a fluorine-observe probe is recommended for optimal resolution and sensitivity.

• Tuning and Matching: Tune and match the probe to the ¹⁹F frequency to ensure efficient signal transmission and detection.

• Locking and Shimming: Lock the spectrometer on the deuterium (B1214612) signal of the solvent (e.g., CDCl₃). Perform automated or manual shimming to optimize the magnetic field homogeneity and improve spectral resolution.

• Acquisition Parameters (¹⁹F{¹H} Decoupled Spectrum):

  • Pulse Sequence: A standard single-pulse experiment with proton decoupling (e.g., zgig on Bruker instruments) is typically used for a routine ¹⁹F spectrum.

  • Spectral Width: A wide spectral width (e.g., -250 to 50 ppm) is initially recommended to ensure all fluorine signals are captured, as ¹⁹F chemical shifts have a large range.

  • Transmitter Frequency Offset (O1p): Center the spectral window around the expected chemical shift region for fluorinated alcohols.

  • Acquisition Time (AQ): Set to 1-2 seconds for good digital resolution.

  • Relaxation Delay (D1): A delay of 2-5 seconds is generally sufficient for small molecules.

  • Number of Scans (NS): Typically 16 to 64 scans are adequate to achieve a good signal-to-noise ratio.

  • Temperature: Maintain a constant temperature, typically 298 K (25 °C).

• Data Processing:

  • Apodization: Apply an exponential multiplication function with a line broadening factor of 0.3-0.5 Hz to improve the signal-to-noise ratio.

  • Fourier Transform: Perform a Fourier transform to convert the time-domain data (FID) to the frequency-domain spectrum.

  • Phasing and Baseline Correction: Manually or automatically phase the spectrum and apply a baseline correction to ensure accurate integration.

  • Referencing: Reference the spectrum to the known chemical shift of the internal or external standard.

Visualization of Spin-Spin Coupling

The following diagram illustrates the key through-bond scalar couplings (J-couplings) in 2,2,3,3-Tetrafluoro-1-propanol, which give rise to the observed splitting patterns in the NMR spectra.

Caption: Spin-spin coupling network in 2,2,3,3-Tetrafluoro-1-propanol.

References

• 1. Tetrafluoro-1-propanol(76-37-9) 1H NMR [m.chemicalbook.com]
• 2. spectrabase.com [spectrabase.com]

An In-Depth Technical Guide to the Solubility of 2,2,3,3-Tetrafluoro-1-propanol in Water and Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2,2,3,3-tetrafluoro-1-propanol, a fluorinated alcohol with significant applications in various scientific fields, including pharmaceutical development. Due to its unique properties, such as high thermal stability and distinct solvency, this compound is a valuable solvent and intermediate in chemical synthesis.[1] This guide consolidates available qualitative solubility data, outlines detailed experimental protocols for quantitative solubility determination, and explores its relevance in drug formulation and delivery.

Core Concepts in Solubility

Solubility is a fundamental physicochemical property that dictates the extent to which a compound, the solute, can dissolve in a solvent to form a homogeneous solution. For liquid solutes like 2,2,3,3-tetrafluoro-1-propanol, miscibility is a closely related term. Miscible liquids will mix in all proportions, forming a single phase, whereas immiscible liquids will separate into distinct layers. The principle of "like dissolves like" is a general guideline, where substances with similar polarities tend to be soluble in one another.

Solubility Profile of 2,2,3,3-Tetrafluoro-1-propanol

Qualitative Solubility Data

The following tables summarize the reported qualitative solubility of 2,2,3,3-tetrafluoro-1-propanol in water and a range of common organic solvents. It is important to note the conflicting reports regarding its solubility in water, which may be dependent on experimental conditions such as temperature and purity of the substances.

Table 1: Solubility in Water

Solvent	Reported Solubility/Miscibility	Source(s)
Water	Soluble, but also reported as "partly miscible" and "does not mix well"	[2]

Table 2: Solubility in Organic Solvents

Solvent Class	Solvent	Reported Solubility/Miscibility
Alcohols	Methanol, Ethanol	Soluble
Ethers	Diethyl ether	Soluble

Experimental Protocols for Determining Solubility

For researchers requiring precise quantitative solubility data, several established experimental methods can be employed. The choice of method will depend on factors such as the nature of the solute and solvent, the required accuracy, and the available equipment.

Shake-Flask Method

The shake-flask method is a widely recognized and reliable technique for determining the thermodynamic solubility of a substance.[3]

Methodology:

• Preparation: An excess amount of 2,2,3,3-tetrafluoro-1-propanol is added to a known volume of the solvent in a sealed flask.

• Equilibration: The flask is agitated (e.g., using a shaker bath) at a constant temperature for an extended period (typically 24-72 hours) to ensure that equilibrium is reached between the dissolved and undissolved solute.

• Phase Separation: After equilibration, the mixture is allowed to stand undisturbed to allow for phase separation. If an emulsion forms, centrifugation can be used to separate the layers.

• Quantification: A sample is carefully withdrawn from the solvent phase and the concentration of 2,2,3,3-tetrafluoro-1-propanol is determined using a suitable analytical technique, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

Shake-Flask Method Workflow Diagram

Headspace Gas Chromatography (HS-GC)

For volatile solutes like 2,2,3,3-tetrafluoro-1-propanol, headspace gas chromatography offers a sensitive and automated method for determining solubility, particularly in water.[4][5]

Methodology:

• Sample Preparation: A series of sealed vials are prepared containing a fixed volume of the solvent and varying, known amounts of 2,2,3,3-tetrafluoro-1-propanol, some of which will be in excess of the solubility limit.

• Equilibration: The vials are incubated at a constant temperature until the partial pressure of the analyte in the headspace reaches equilibrium with its concentration in the solvent.

• Analysis: A sample of the headspace gas is automatically injected into a gas chromatograph.

• Data Interpretation: The peak area of the analyte is plotted against the total concentration of the analyte in the vial. The point at which the peak area plateaus indicates that the solvent is saturated, and the concentration at this point corresponds to the solubility.

HS-GC Solubility Determination Workflow

Thermogravimetric Analysis (TGA)

Thermogravimetric analysis can be a rapid and convenient method for determining the solubility of a volatile solute in a non-volatile solvent by measuring the mass loss of a saturated solution upon heating.[6]

Methodology:

• Sample Preparation: A saturated solution of 2,2,3,3-tetrafluoro-1-propanol in a low-volatility solvent is prepared using the shake-flask method.

• TGA Analysis: A small, accurately weighed sample of the saturated solution is placed in the TGA instrument. The sample is heated at a controlled rate, and the mass is continuously monitored.

• Data Analysis: The TGA curve will show a mass loss corresponding to the evaporation of the 2,2,3,3-tetrafluoro-1-propanol. The percentage of mass loss can be used to calculate the initial concentration of the solute in the saturated solution, which represents its solubility.

References

• 1. nbinno.com [nbinno.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 4. agilent.com [agilent.com]
• 5. Headspace gas chromatography - Wikipedia [en.wikipedia.org]
• 6. tandfonline.com [tandfonline.com]

A Comprehensive Technical Guide to the Physicochemical Properties of 2,2,3,3-Tetrafluoro-1-propanol

This technical guide provides an in-depth overview of the boiling point and density of 2,2,3,3-Tetrafluoro-1-propanol (TFP). It is intended for researchers, scientists, and professionals in drug development who require precise data and methodologies for handling this compound. This document outlines key physical properties, detailed experimental protocols for their determination, and a logical framework illustrating the relationship between the molecular structure and its macroscopic properties.

Physicochemical Data

2,2,3,3-Tetrafluoro-1-propanol is a fluorinated alcohol with the chemical formula CHF₂CF₂CH₂OH.[1] Its unique structure, featuring four fluorine atoms, imparts distinct physical properties. The quantitative data for its boiling point and density are summarized below.

Table 1: Physical Properties of 2,2,3,3-Tetrafluoro-1-propanol

Property	Value	Conditions
Boiling Point	107-109 °C	at standard atmospheric pressure
97-99 °C	at standard atmospheric pressure[2]
Density	1.48 g/mL	at 20 °C[1]
1.47 g/cm³	Not specified[2]
Molecular Weight	132.06 g/mol	[1][3]
CAS Number	76-37-9	[1][2]

Experimental Protocols

Accurate determination of the boiling point and density is crucial for the application and handling of 2,2,3,3-Tetrafluoro-1-propanol. The following sections detail standard experimental methodologies.

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.[4]

Method 1: Micro-Boiling Point Determination (Reflux Method)

This method is suitable when only a small volume of the sample is available.[4]

• Apparatus: A small test tube, a thermometer, a heating block or oil bath, and a magnetic stirrer (optional).

• Procedure:

  • Place approximately 0.5 mL of 2,2,3,3-Tetrafluoro-1-propanol into the test tube.

  • Position the test tube in the heating apparatus.

  • Clamp a thermometer so that the bulb is approximately 1 cm above the surface of the liquid.

  • Begin heating and, if applicable, stirring the liquid gently.

  • Observe the formation of a ring of condensing vapor (refluxing) on the inner wall of the test tube.

  • Adjust the thermometer's height so that the bulb is at the level of this condensation ring.

  • The stable temperature reading at which the liquid is gently refluxing is the boiling point.[4]

Method 2: Capillary Method

This technique relies on the principle of vapor pressure equalization.

• Apparatus: A capillary tube (sealed at one end), a small test tube, a thermometer, a beaker for a heating bath (e.g., paraffin (B1166041) oil or water), and a heating source.[5][6]

• Procedure:

  • Fill the small test tube with a few milliliters of 2,2,3,3-Tetrafluoro-1-propanol.

  • Place the capillary tube, open end down, into the test tube.

  • Attach the test tube to the thermometer and immerse the assembly in the heating bath.

  • Heat the bath gently while stirring. Air will initially be expelled from the capillary tube.

  • The boiling point is reached when a rapid and continuous stream of bubbles emerges from the capillary tube.[6]

  • For a more precise measurement, note this temperature, then turn off the heat. The temperature at which the bubbling stops and the liquid begins to enter the capillary tube is the accurate boiling point.[6]

Density is defined as the mass of a substance per unit volume.[7]

• Apparatus: An electronic balance, a graduated cylinder or a volumetric pipette, and a thermometer.

• Procedure:

  • Measure the mass of a clean, dry graduated cylinder or other volumetric container using an electronic balance.[8]

  • Carefully dispense a known volume of 2,2,3,3-Tetrafluoro-1-propanol into the container. For accuracy, read the volume from the bottom of the meniscus.[8]

  • Measure the combined mass of the container and the liquid.[8]

  • Subtract the mass of the empty container to find the mass of the liquid.

  • Record the temperature of the liquid, as density is temperature-dependent.

  • Calculate the density using the formula: Density = Mass / Volume.[7]

  • To improve accuracy, repeat the measurement multiple times and calculate the average.[8]

Logical Framework: Structure to Properties

The physical properties of 2,2,3,3-Tetrafluoro-1-propanol are a direct consequence of its molecular structure. The presence of highly electronegative fluorine atoms and the hydroxyl (-OH) group leads to significant intermolecular forces, namely hydrogen bonding and dipole-dipole interactions. These forces influence its boiling point and density. The following diagram illustrates the logical relationship from its molecular structure to its experimentally determined physical properties.

Caption: Logical workflow from molecular structure to physical properties and their experimental determination.

References

• 1. 2,2,3,3-Tetrafluoro-1-propanol 98 76-37-9 [sigmaaldrich.com]
• 2. nbinno.com [nbinno.com]
• 3. 2,2,3,3-Tetrafluoro-1-propanol | C3H4F4O | CID 6441 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. uomus.edu.iq [uomus.edu.iq]
• 5. Class 11 Chemistry Determination Of Boiling Point Experiment [vedantu.com]
• 6. Video: Boiling Points - Procedure [jove.com]
• 7. weissman.baruch.cuny.edu [weissman.baruch.cuny.edu]
• 8. chem.libretexts.org [chem.libretexts.org]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the pKa and Acidity of 2,2,3,3-Tetrafluoro-1-propanol

Factors Influencing the Acidity of 2,2,3,3-Tetrafluoro-1-propanol

The acidity of an alcohol is determined by the stability of its corresponding conjugate base (alkoxide). In the case of 2,2,3,3-tetrafluoro-1-propanol, the presence of four fluorine atoms significantly enhances its acidity compared to its non-fluorinated analog, 1-propanol. This is primarily due to the powerful electron-withdrawing inductive effect of fluorine.

Inductive Effect: Fluorine is the most electronegative element, and it strongly pulls electron density towards itself. In the 2,2,3,3-tetrafluoropropoxide anion (the conjugate base of TFP), the four fluorine atoms inductively withdraw electron density from the carbon backbone and, consequently, from the negatively charged oxygen atom.[5][6] This delocalization of the negative charge over a larger area stabilizes the conjugate base.[5] A more stable conjugate base corresponds to a stronger acid, and therefore a lower pKa value.[5][6] Generally, the inductive effect's influence decreases with distance, but the proximity of the fluorine atoms to the hydroxyl group in TFP ensures a pronounced acidifying effect.[7]

The following diagram illustrates the inductive effect on the acidity of 2,2,3,3-tetrafluoro-1-propanol.

Caption: Inductive effect of fluorine atoms in 2,2,3,3-tetrafluoropropoxide.

Quantitative Data

While the precise pKa of 2,2,3,3-tetrafluoro-1-propanol is not available in the provided search results, the table below summarizes its key physicochemical properties.

Property	Value	Reference
Molecular Formula	C₃H₄F₄O	[8][9]
Molecular Weight	132.06 g/mol	[8]
CAS Number	76-37-9	[8]
Boiling Point	107-109 °C
Density	1.48 g/mL at 20 °C
Refractive Index	n20/D 1.321
Form	Liquid

Experimental Protocols for pKa Determination

The determination of pKa values for fluorinated compounds requires specialized experimental techniques. The following are methodologies cited for similar compounds that would be applicable to 2,2,3,3-tetrafluoro-1-propanol.

19F NMR Spectroscopy

A powerful method for determining the pKa of fluoro-compounds is through 19F Nuclear Magnetic Resonance (NMR) spectroscopy.[10][11][12] This technique offers several advantages, including tolerance to impurities and the ability to measure multiple compounds simultaneously.[11][12]

Methodology:

• Sample Preparation: A series of solutions of the fluorinated compound are prepared at varying pH values. A reference compound with a known pKa may also be included for relative measurements.[12]

• NMR Data Acquisition: 19F NMR spectra are recorded for each solution. The chemical shift of the fluorine atoms is sensitive to the protonation state of the molecule.

• Data Analysis: The change in the 19F chemical shift as a function of pH is plotted. This titration curve is then fitted to the Henderson-Hasselbalch equation to determine the pKa value.[10]

The following workflow illustrates the pKa determination using 19F NMR.

Caption: Workflow for pKa determination using 19F NMR spectroscopy.

Potentiometric Titration

Potentiometric titration is a classic method for pKa determination. For fluorinated compounds, a mixed-solvent system (e.g., water-methanol) is often employed.[13]

Methodology:

• Solution Preparation: A solution of the fluorinated alcohol of known concentration is prepared in a suitable solvent system.

• Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH). The pH of the solution is monitored continuously using a pH meter and electrode.

• Data Analysis: A titration curve of pH versus the volume of titrant added is generated. The pKa is determined from the pH at the half-equivalence point.

Applications in Drug Development and Research

The unique properties of 2,2,3,3-tetrafluoro-1-propanol make it a valuable compound in various scientific fields:

• Pharmaceutical Synthesis: It serves as a key building block for complex fluorinated drug molecules, often enhancing their efficacy and pharmacokinetic profiles.[1]

• Specialty Chemicals: It is used in the synthesis of high-performance polymers and specialty coatings that require enhanced durability and resistance to harsh environments.[1][3]

• Solvent: Its distinct solvency and high polarity make it a useful solvent in various chemical reactions, including esterification and acetylation.[4]

References

• 1. nbinno.com [nbinno.com]
• 2. 2,2,3,3-Tetrafluoro-1-Propanol? CAS?76-37-9? Market Size, Share, Growth | CAGR Forecast 2032 [futuremarketreport.com]
• 3. nbinno.com [nbinno.com]
• 4. nbinno.com [nbinno.com]
• 5. youtube.com [youtube.com]
• 6. pKa and Acid Strength - What Factors Affect the Acidity - Chemistry Steps [chemistrysteps.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. 2,2,3,3-Tetrafluoro-1-propanol | C3H4F4O | CID 6441 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 2,2,3,3-Tetrafluoro-1-propanol [webbook.nist.gov]
• 10. Experimental Determination of pK a for 10 PFAS, Mono‑, Di‑, and Trifluoroacetic Acid by 19F‑NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 11. New Publication: Determination of pKa values of fluorocompounds in water using 19F NMR - Chair of Analytical Chemistry [analytical.chem.ut.ee]
• 12. researchgate.net [researchgate.net]
• 13. Experimental pKa determination for perfluorooctanoic acid (PFOA) and the potential impact of pKa concentration dependence on laboratory-measured partitioning phenomena and environmental modeling - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to 2,2,3,3-Tetrafluoro-1-propanol (TFP) for Researchers and Drug Development Professionals

Introduction: 2,2,3,3-Tetrafluoro-1-propanol (TFP), a fluorinated alcohol, is a versatile and valuable compound in the fields of chemical synthesis, materials science, and pharmaceutical development. Its unique physicochemical properties, stemming from the presence of four fluorine atoms, render it an excellent solvent, a stable intermediate, and a key building block in the synthesis of complex fluorinated molecules. This in-depth technical guide provides a comprehensive overview of TFP, including its synonyms, physicochemical data, and a detailed experimental protocol for its synthesis.

Synonyms and Identifiers for 2,2,3,3-Tetrafluoro-1-propanol

To facilitate comprehensive literature and database searches, a thorough understanding of the various synonyms and identifiers for 2,2,3,3-Tetrafluoro-1-propanol is essential. The compound is known by a multitude of names and is cataloged under several chemical registry numbers.

Identifier Type	Identifier
IUPAC Name	2,2,3,3-Tetrafluoropropan-1-ol
CAS Number	76-37-9
EC Number	200-955-5
PubChem CID	6441
Beilstein Registry Number	1738264
Common Synonyms	1H,1H,3H-Tetrafluoro-1-propanol
2,2,3,3-Tetrafluoropropyl alcohol
1,1,3-Trihydroperfluoro-1-propanol
TFP
TFPOH
HCF2CF2CH2OH
CHF2CF2CH2OH

Physicochemical Properties of 2,2,3,3-Tetrafluoro-1-propanol

The distinct properties of TFP make it a valuable tool in a variety of chemical applications. Its high polarity, thermal stability, and unique solvency characteristics are particularly noteworthy.

Property	Value
Molecular Formula	C3H4F4O
Molecular Weight	132.06 g/mol
Appearance	Colorless liquid
Boiling Point	107-109 °C
Melting Point	-15 °C
Density	1.48 g/mL at 20 °C
Flash Point	46 °C (114.8 °F) - closed cup
Refractive Index	n20/D 1.321
Solubility	Soluble in water, alcohols, and ethers

Applications in Research and Drug Development

2,2,3,3-Tetrafluoro-1-propanol serves as a critical component in several areas of research and development, particularly within the pharmaceutical and agrochemical industries.

• Solvent for Fluorinated Compounds: TFP is an excellent solvent for a wide range of fluorinated compounds, facilitating reactions and purifications that are challenging in more conventional solvents.[1]

• Intermediate in Chemical Synthesis: It is a key building block for the synthesis of complex fluorinated molecules, including active pharmaceutical ingredients (APIs) and agrochemicals.[1] The incorporation of fluorine can significantly enhance the biological activity and pharmacokinetic properties of these molecules.[1]

• Specialty Chemical Manufacturing: TFP is utilized in the production of specialty chemicals, such as surfactants and fabric finishing agents.[2]

• Materials Science: In materials science, TFP is used in the development of advanced polymers and coatings with enhanced thermal stability and chemical resistance.[3]

Experimental Protocol: Synthesis of 2,2,3,3-Tetrafluoro-1-propanol

The following is a detailed protocol for the synthesis of 2,2,3,3-Tetrafluoro-1-propanol via the telomerization of tetrafluoroethylene (B6358150) and methanol (B129727).[2]

Materials:

• Methanol

• Di-tert-butyl peroxide

• Calcium oxide

• Tetrafluoroethylene

Equipment:

• 1 L Hastelloy C autoclave

• Metering pump

• Straight channel preheating module

• Heart-shaped mixing module (micromixer)

• Distillation reactor

Procedure:

• Reactor Charging: Charge the 1 L Hastelloy C autoclave with 800 g of methanol, 14.6 g of di-tert-butyl peroxide, and 1.12 g of calcium oxide.[1]

• Pressurization: Introduce tetrafluoroethylene into the gas phase of the autoclave.[1]

• Reaction Conditions: Adjust the internal temperature to 125 °C and maintain a constant pressure of 0.8 Pa (gauge pressure) by supplying tetrafluoroethylene over a period of 20 hours.[1] The total amount of tetrafluoroethylene supplied should be approximately 180 g.[1]

• Reaction Monitoring: After the reaction period, cool the autoclave to 40 °C.[1] Analyze the reaction solution by gas chromatography to determine the conversion of methanol and the selectivity for 2,2,3,3-tetrafluoropropanol.[1] A typical conversion of methanol is around 6.8%, with a selectivity for the desired product of approximately 95%.[1]

• Purification: The reaction product is then transferred to a distillation reactor.[2] The fraction with a boiling point between 109 and 110 °C is collected to yield pure 2,2,3,3-Tetrafluoro-1-propanol.[2]

Experimental Workflow: Synthesis of 2,2,3,3-Tetrafluoro-1-propanol

The synthesis of TFP can be represented as a continuous flow process, which is often advantageous for industrial-scale production.

Caption: Continuous flow synthesis of 2,2,3,3-Tetrafluoro-1-propanol.

This guide provides a foundational understanding of 2,2,3,3-Tetrafluoro-1-propanol for professionals in research and drug development. Its unique properties and versatile applications make it a compound of significant interest for the synthesis of novel and improved chemical entities.

References

• 1. 2,2,3,3-Tetrafluoro-1-propanol [webbook.nist.gov]
• 2. Page loading... [wap.guidechem.com]
• 3. Flow microreactor synthesis in organo-fluorine chemistry - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Thermal Stability and Chemical Inertness of Tris(pentafluorophenyl)phosphine (TFP)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tris(pentafluorophenyl)phosphine, commonly abbreviated as TFP or P(C₆F₅)₃, is an organophosphorus compound distinguished by its unique electronic and steric properties. The presence of three electron-withdrawing pentafluorophenyl groups imparts high thermal stability and significant chemical inertness, making it a valuable ligand in transition metal catalysis and a robust reagent in various synthetic applications. This guide provides a comprehensive overview of the thermal and chemical properties of TFP, including quantitative data, experimental protocols, and visual workflows to support its application in demanding chemical environments.

Introduction

Tris(pentafluorophenyl)phosphine is a white to off-white crystalline solid that has found extensive use in organic synthesis, materials science, and catalysis.[1] Its utility stems from the strong electron-withdrawing nature of the fifteen fluorine atoms, which modulates the electronic properties of the phosphorus center. This characteristic enhances its stability and performance as a ligand in catalytic processes like cross-coupling and hydrogenation reactions.[1] This document details the core stability characteristics of TFP, providing researchers with the necessary data and procedural insights for its effective use.

Physicochemical Properties

A summary of the key physicochemical properties of TFP is presented below.

Property	Value	References
Molecular Formula	C₁₈F₁₅P
Molecular Weight	532.15 g/mol	[1]
Appearance	White to orange to light green powder/crystals	[1][2]
Melting Point	114 - 118 °C	[1]
Boiling Point	343.4 ± 42.0 °C (Predicted)	[2]
Solubility	Insoluble in water	[2][3]

Thermal Stability

Experimental Protocol: Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis is the standard method for quantifying the thermal stability of a compound by measuring its mass change as a function of temperature in a controlled atmosphere.

Objective: To determine the onset of thermal decomposition for TFP.

Apparatus:

• Thermogravimetric Analyzer (e.g., Mettler Toledo TGA/SDTA 851e)[5]

• Alumina or platinum crucible (e.g., 150 µL)[5]

• Microbalance

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of TFP into a tared TGA crucible.[5]

• Instrument Setup:

  • Place the crucible into the TGA furnace.

  • Purge the furnace with an inert gas (e.g., Nitrogen) at a constant flow rate (e.g., 30-50 mL/min) to ensure an inert atmosphere.[5]

• Thermal Program:

  • Equilibrate the sample at a starting temperature (e.g., 30 °C).

  • Ramp the temperature at a constant heating rate (e.g., 10 °C/min) to a final temperature well above the predicted boiling point (e.g., 600 °C).

• Data Acquisition: Continuously record the sample mass as a function of temperature.

• Analysis: The resulting TGA curve plots mass (%) versus temperature (°C). The onset of decomposition is identified as the temperature at which significant mass loss begins.

References

• 1. chemimpex.com [chemimpex.com]
• 2. chembk.com [chembk.com]
• 3. 1259-35-4 CAS MSDS (TRIS(PENTAFLUOROPHENYL)PHOSPHINE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. Tris(pentafluorophenyl)borane: leveraging historical and emerging work to identify alternatives for organic electronic applications - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D5NJ01430A [pubs.rsc.org]
• 5. epfl.ch [epfl.ch]

Protocols & Analytical Methods

Application Notes and Protocols for 2,2,3,3-Tetrafluoro-1-propanol (TFP) as a Reaction Solvent

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2,2,3,3-Tetrafluoro-1-propanol (TFP) as a versatile and effective reaction solvent. TFP's unique physicochemical properties make it a valuable tool in a variety of chemical transformations, particularly in the synthesis of complex molecules relevant to the pharmaceutical and agrochemical industries.

Introduction to 2,2,3,3-Tetrafluoro-1-propanol (TFP)

2,2,3,3-Tetrafluoro-1-propanol (TFP), a fluorinated alcohol, is a colorless liquid with a unique combination of properties that distinguish it from conventional organic solvents. Its high polarity, strong hydrogen-bond-donating ability, and low nucleophilicity make it an excellent medium for a range of chemical reactions. The presence of fluorine atoms in its structure imparts exceptional thermal and chemical stability.[1][2]

Key Advantages of TFP as a Reaction Solvent:

• Enhanced Reactivity and Selectivity: The strong hydrogen-bonding capability of TFP can stabilize transition states and intermediates, leading to accelerated reaction rates and improved selectivity in certain reactions.

• High Solubility for Diverse Substrates: TFP can dissolve a wide range of organic and inorganic compounds, including polar and non-polar molecules, facilitating homogeneous reaction conditions.[3]

• Improved Safety Profile: Compared to some other fluorinated solvents, TFP is not classified as a hazardous substance and is considered to have a lower environmental impact due to its biodegradability.[3]

• Chemical Inertness: TFP exhibits high resistance to oxidation and degradation, making it suitable for reactions conducted under harsh conditions.[2]

Physicochemical Properties of TFP

A summary of the key physicochemical properties of 2,2,3,3-Tetrafluoro-1-propanol is presented in the table below.

Property	Value	Reference
CAS Number	76-37-9	[2]
Molecular Formula	C₃H₄F₄O	[4]
Molecular Weight	132.06 g/mol	[4]
Boiling Point	107-109 °C	[5]
Density	1.48 g/mL at 20 °C	[5]
Refractive Index (n20/D)	1.321	[5]
pKa	Not explicitly found for TFP, but HFIP (a similar fluorinated alcohol) has a pKa of 9.3	[3]
Solubility	Soluble in water, alcohols, and ethers.	[3]

Applications in Organic Synthesis

While specific, detailed protocols for the use of TFP in common cross-coupling reactions are not widely available in the surveyed literature, its properties strongly suggest its utility in various transformations, drawing parallels with the well-studied fluorinated alcohol, 1,1,1,3,3,3-hexafluoroisopropanol (HFIP). Fluorinated alcohols have been shown to be remarkable solvents for challenging C-H activation reactions, positively impacting reactivity, site-selectivity, and stereoselectivity.[1]

Potential in Transition-Metal Catalyzed Reactions

The unique properties of fluorinated alcohols like TFP make them promising solvents for transition-metal-catalyzed reactions. Their ability to stabilize cationic intermediates and their low coordinating ability can prevent catalyst deactivation and promote challenging transformations. For instance, fluorinated solvents have been shown to be crucial for the success of certain cobaltaelectro-catalyzed C–H/N-H activation protocols where common solvents like MeOH, MeCN, DMSO, and DMF failed to yield any product.[3]

Nucleophilic Substitution Reactions

The high polarity and hydrogen-bond-donating ability of TFP can facilitate SN1-type reactions by stabilizing the carbocation intermediate and the leaving group.[6] Conversely, for SN2 reactions, while the polarity is beneficial for dissolving ionic nucleophiles, the strong solvation of the nucleophile might decrease its reactivity.[7] Therefore, the choice of TFP as a solvent for nucleophilic substitution reactions should be carefully considered based on the specific reaction mechanism.

Experimental Protocols

While specific, detailed protocols featuring TFP are scarce in the literature, a general protocol for utilizing a fluorinated alcohol like TFP as a reaction solvent is provided below. This can be adapted for various reaction types.

General Protocol for a Reaction in TFP

This protocol outlines the general steps for conducting a chemical reaction using TFP as the solvent.

Materials:

• Reactants

• Catalyst (if applicable)

• 2,2,3,3-Tetrafluoro-1-propanol (TFP), anhydrous

• Inert gas (e.g., Argon or Nitrogen)

• Standard laboratory glassware (reaction flask, condenser, etc.)

• Magnetic stirrer and heating mantle/oil bath

Procedure:

• Reaction Setup:

  • Dry the reaction flask and other glassware in an oven and allow to cool under a stream of inert gas.

  • Add the reactants and catalyst (if applicable) to the reaction flask under an inert atmosphere.

• Solvent Addition:

  • Add the required volume of anhydrous TFP to the reaction flask via a syringe or cannula.

• Reaction Execution:

  • Stir the reaction mixture at the desired temperature for the specified time.

  • Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC, LC-MS).

• Work-up and Isolation:

  • Upon completion, cool the reaction mixture to room temperature.

  • Quench the reaction with an appropriate aqueous solution (e.g., water, saturated ammonium (B1175870) chloride).

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by a suitable method, such as column chromatography, crystallization, or distillation.

Caption: General workflow for a chemical reaction using TFP as the solvent.

Logical Relationship of TFP Properties and Applications

The unique properties of TFP directly influence its suitability for various applications in chemical synthesis. The following diagram illustrates these relationships.

Caption: Relationship between TFP's properties and its potential applications.

Conclusion

2,2,3,3-Tetrafluoro-1-propanol is a promising solvent with a unique set of properties that offer potential advantages in various areas of chemical synthesis. While detailed application protocols are still emerging in the scientific literature, its similarity to other well-studied fluorinated alcohols suggests a broad scope of utility. Researchers and drug development professionals are encouraged to explore TFP as a viable alternative to conventional solvents, particularly for challenging transformations that can benefit from its high polarity, strong hydrogen-bond-donating character, and chemical inertness. Further investigation into the specific applications of TFP is warranted to fully unlock its potential in modern organic synthesis.

References

• 1. A remarkable solvent effect of fluorinated alcohols on transition metal catalysed C–H functionalizations - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. nbinno.com [nbinno.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 2,2,3,3-Tetrafluoro-1-propanol | C3H4F4O | CID 6441 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2,2,3,3-テトラフルオロ-1-プロパノール 98% | Sigma-Aldrich [sigmaaldrich.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Solvent effects - Wikipedia [en.wikipedia.org]

Application Notes & Protocols: Synthesis of Fluorinated Pharmaceuticals

Introduction

The introduction of fluorine atoms into pharmaceutical candidates can significantly enhance their metabolic stability, binding affinity, and bioavailability. This has led to a surge in the development of novel fluorination methodologies for late-stage functionalization and the synthesis of fluorinated building blocks. While Trifluoroperazine (TFP) is a prominent example of a fluorinated pharmaceutical, it is not utilized as a reagent for the synthesis of other fluorinated drugs. This document provides an overview of common and contemporary methods for the synthesis of fluorinated pharmaceuticals, focusing on the application of key fluorinating reagents.

Electrophilic Fluorination with [1-(Chloromethyl)-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)] (Selectfluor®)

Selectfluor® is a widely used electrophilic fluorinating agent, valued for its stability, safety, and broad substrate scope. It delivers an electrophilic fluorine atom ("F+") and is effective for the fluorination of a variety of nucleophilic substrates.

1.1. Application: Synthesis of Fluorinated Active Pharmaceutical Ingredients (APIs)

Selectfluor is instrumental in the synthesis of various classes of fluorinated compounds, including fluoro-aromatics, alpha-fluoro carbonyls, and fluorinated heterocycles, which are key components of many modern drugs.

1.2. Experimental Protocol: α-Fluorination of a Ketone

This protocol describes a general procedure for the α-fluorination of a ketone, a common transformation in the synthesis of fluorinated drug candidates.

Materials:

• Substrate (e.g., a β-ketoester)

• Selectfluor®

• Acetonitrile (MeCN) or other suitable polar aprotic solvent

• Stir bar and round-bottom flask

• Standard workup and purification supplies (e.g., saturated NaHCO3 solution, brine, ethyl acetate (B1210297), magnesium sulfate, silica (B1680970) gel for chromatography)

Procedure:

• In a round-bottom flask, dissolve the β-ketoester (1.0 eq) in acetonitrile.

• Add Selectfluor® (1.1 to 1.5 eq) to the solution at room temperature.

• Stir the reaction mixture at room temperature until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reaction times can vary from a few hours to overnight.

• Upon completion, quench the reaction by adding water.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers and wash with saturated NaHCO3 solution and then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the desired α-fluorinated product.

1.3. Quantitative Data

The following table summarizes representative yields for the α-fluorination of various ketone substrates using Selectfluor.

Substrate	Solvent	Temperature (°C)	Yield (%)
2-Acetylcyclohexanone	MeCN	25	95
Ethyl 2-oxocyclopentanecarboxylate	MeCN	25	92
1-(4-Methoxyphenyl)ethan-1-one	MeCN	25	88
1,3-Diphenylpropane-1,3-dione	MeCN	25	98

1.4. Experimental Workflow

Caption: Workflow for α-Fluorination using Selectfluor.

Nucleophilic Fluorination with (Diethylamino)sulfur Trifluoride (DAST)

DAST is a versatile nucleophilic deoxofluorinating agent used to convert alcohols to alkyl fluorides and carbonyl compounds to gem-difluorides. Due to its thermal instability, it is often used at low temperatures.

2.1. Application: Bioisosteric Replacement in Drug Candidates

The conversion of a hydroxyl or carbonyl group to a monofluoride or difluoride, respectively, is a common strategy in medicinal chemistry to modulate the properties of a drug candidate without significantly altering its shape.

2.2. Experimental Protocol: Deoxofluorination of an Alcohol

This protocol provides a general method for the conversion of a primary or secondary alcohol to the corresponding alkyl fluoride.

Materials:

• Alcohol substrate

• DAST

• Anhydrous dichloromethane (B109758) (DCM) or other suitable chlorinated solvent

• Inert atmosphere (e.g., Nitrogen or Argon)

• Dry glassware and syringe

• Standard workup and purification supplies

Procedure:

• Set up a dry, three-necked round-bottom flask under an inert atmosphere.

• Dissolve the alcohol (1.0 eq) in anhydrous DCM and cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add DAST (1.1 to 1.3 eq) to the stirred solution via syringe.

• Allow the reaction to stir at -78 °C for a specified time (e.g., 1-4 hours), then slowly warm to room temperature.

• Monitor the reaction for completion by TLC or LC-MS.

• Carefully quench the reaction by slowly adding it to a stirred, saturated aqueous solution of NaHCO3 at 0 °C.

• Separate the layers and extract the aqueous phase with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by silica gel column chromatography.

2.3. Quantitative Data

The following table presents typical yields for the deoxofluorination of various alcohol substrates with DAST.

Substrate	Solvent	Temperature (°C)	Yield (%)
Cyclohexanol	DCM	-78 to 25	85
1-Octanol	DCM	-78 to 25	78
Benzyl alcohol	DCM	-78 to 25	90
(R)-2-Phenyl-1-propanol	DCM	-78 to 25	82

2.4. Logical Relationship Diagram

Caption: Deoxofluorination of an alcohol using DAST.

Synthesis of Trifluoroperazine: A Case Study

Trifluoroperazine is synthesized via a multi-step process. A key step involves the introduction of the trifluoromethyl (-CF3) group to an aromatic ring, followed by the construction of the phenothiazine (B1677639) core and subsequent side-chain alkylation.

3.1. Signaling Pathway Analogy: Synthetic Pathway

The synthesis of a complex molecule like Trifluoroperazine can be visualized as a pathway with key intermediates leading to the final product.

Caption: Simplified synthetic pathway for Trifluoroperazine.

This document serves as a foundational guide to common fluorination techniques in pharmaceutical synthesis. Researchers should consult the primary literature for substrate-specific protocols and safety information, especially when working with hazardous reagents like DAST.

Application Notes and Protocols for 2,2,3,3-Tetrafluoro-1-propanol in Polymer Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 2,2,3,3-Tetrafluoro-1-propanol (TFP) in the synthesis of fluorinated polymers. TFP is a valuable building block for creating polymers with unique and desirable properties, including high thermal stability, chemical resistance, and low surface energy. This document outlines protocols for the synthesis of monomers derived from TFP and their subsequent polymerization via suspension, emulsion, and atom transfer radical polymerization (ATRP) techniques.

Monomer Synthesis: 2,2,3,3-Tetrafluoropropyl Methacrylate (B99206) (TFPMA)

A common monomer synthesized from TFP is 2,2,3,3-tetrafluoropropyl methacrylate (TFPMA). This monomer can be readily incorporated into polymer chains to impart fluorinated characteristics.

Synthesis Protocol

The synthesis of TFPMA is typically achieved through the esterification of methacrylic acid with 2,2,3,3-Tetrafluoro-1-propanol.

Materials:

• 2,2,3,3-Tetrafluoro-1-propanol (TFP)

• Methacrylic acid

• Sulfuric acid (catalyst)

• Toluene (B28343) (solvent)

• Sodium bicarbonate solution (for washing)

• Anhydrous magnesium sulfate (B86663) (for drying)

Procedure:

• In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, combine 2,2,3,3-Tetrafluoro-1-propanol, a slight excess of methacrylic acid, and a catalytic amount of sulfuric acid in toluene.

• Heat the mixture to reflux. The water formed during the reaction will be azeotropically removed and collected in the Dean-Stark trap.

• Monitor the reaction progress by observing the amount of water collected. The reaction is complete when no more water is formed.

• Cool the reaction mixture to room temperature.

• Wash the organic phase with a saturated sodium bicarbonate solution to neutralize the acidic catalyst, followed by washing with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and remove the toluene under reduced pressure.

• The crude TFPMA can be purified by vacuum distillation to yield a colorless liquid.

Polymerization Protocols

The following sections detail various methods for the polymerization of TFP-derived monomers like TFPMA and 2,2,3,3-tetrafluoropropyl acrylate (B77674) (TFPA).

Suspension Polymerization of 2,2,3,3-Tetrafluoropropyl Methacrylate (TFPMA)

Suspension polymerization is a heterogeneous polymerization process where the monomer is dispersed as droplets in a continuous phase, typically water. Each droplet acts as a tiny bulk polymerization reactor.

Application

This method is suitable for producing polymer beads of poly(2,2,3,3-tetrafluoropropyl methacrylate) (PTFPMA) with a spherical morphology.

Experimental Protocol

Materials:

• 2,2,3,3-Tetrafluoropropyl methacrylate (TFPMA) (monomer)

• Benzoyl peroxide (BPO) (initiator)

• Gelatin (suspending agent)

• Sodium dodecyl benzene (B151609) sulfonate (SDBS) (surfactant)

• Deionized water (continuous phase)

Procedure:

• Aqueous Phase Preparation: In a baffled reactor equipped with a mechanical stirrer, thermometer, and reflux condenser, dissolve gelatin and sodium dodecyl benzene sulfonate in deionized water.

• Organic Phase Preparation: In a separate beaker, dissolve the initiator, benzoyl peroxide, in the TFPMA monomer.

• Dispersion: While stirring the aqueous phase vigorously, slowly add the organic phase to form a stable suspension of monomer droplets.

• Polymerization: Heat the reactor to the desired reaction temperature (typically 70-80 °C) to initiate polymerization. Maintain the temperature and stirring for several hours until the desired conversion is achieved.

• Work-up: Cool the reactor to room temperature. The resulting polymer beads can be collected by filtration.

• Purification: Wash the polymer beads thoroughly with deionized water and then with a suitable solvent like methanol (B129727) to remove any unreacted monomer and initiator.

• Drying: Dry the purified PTFPMA beads in a vacuum oven at a moderate temperature until a constant weight is achieved.

Quantitative Data

Parameter	Value	Reference
Glass Transition Temperature (Tg) of PTFPMA	74.2 °C	[1]
Polymer Pellet Form	Sphere	[1]
Particle Size Distribution	1.2 µm to 187.3 µm	[1]

Emulsion Polymerization of 2,2,3,3-Tetrafluoropropyl Acrylate (TFPA)

Emulsion polymerization is another heterogeneous technique where the monomer is emulsified in a continuous phase, usually water, with the aid of a surfactant. Polymerization occurs within the micelles formed by the surfactant.

Application

This method is used to produce stable polymer latexes of poly(2,2,3,3-tetrafluoropropyl acrylate) (PTFPA), which are suitable for applications such as coatings and adhesives.

Experimental Protocol

Materials:

• 2,2,3,3-Tetrafluoropropyl acrylate (TFPA) (monomer)

• Potassium persulfate (KPS) (initiator)

• Sodium lauryl sulfate (SLS) (surfactant)

• Sodium bicarbonate (buffer)

• Deionized water (continuous phase)

Procedure:

• Reactor Setup: In a jacketed glass reactor equipped with a mechanical stirrer, condenser, nitrogen inlet, and a temperature probe, add deionized water, sodium lauryl sulfate, and sodium bicarbonate.

• Inert Atmosphere: Purge the reactor with nitrogen for at least 30 minutes to remove oxygen.

• Monomer Emulsion Preparation: In a separate vessel, prepare a pre-emulsion by adding the TFPA monomer to a solution of SLS in deionized water and stirring vigorously.

• Initiation: Heat the reactor to the desired temperature (e.g., 60-70 °C). Add a portion of the initiator solution (KPS dissolved in deionized water) to the reactor.

• Monomer Feed: After a seed latex has formed (indicated by a slight change in the appearance of the reaction mixture), start the continuous addition of the monomer pre-emulsion to the reactor over a period of several hours.

• Completion: After the monomer feed is complete, continue stirring at the reaction temperature for an additional 1-2 hours to ensure high monomer conversion.

• Cooling and Filtration: Cool the reactor to room temperature and filter the resulting latex through a fine mesh to remove any coagulum.

Atom Transfer Radical Polymerization (ATRP) of 2,2,3,3-Tetrafluoropropyl Methacrylate (TFPMA)

ATRP is a controlled/"living" radical polymerization technique that allows for the synthesis of polymers with well-defined molecular weights, narrow molecular weight distributions, and complex architectures.

Application

ATRP is ideal for synthesizing well-defined PTFPMA homopolymers and block copolymers for advanced applications in drug delivery and materials science.

Experimental Protocol

Materials:

• 2,2,3,3-Tetrafluoropropyl methacrylate (TFPMA) (monomer)

• Ethyl α-bromoisobutyrate (EBiB) (initiator)

• Copper(I) bromide (CuBr) (catalyst)

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA) (ligand)

• Anisole (B1667542) (solvent)

Procedure:

• Catalyst/Ligand Complex Formation: In a dry Schlenk flask, add CuBr and a magnetic stir bar. Seal the flask with a rubber septum and deoxygenate by performing three cycles of vacuum and backfilling with nitrogen. Add deoxygenated anisole and PMDETA via syringe and stir until a homogeneous green-blue solution is formed.

• Monomer and Initiator Addition: In a separate, dry Schlenk flask, add the TFPMA monomer and EBiB initiator. Deoxygenate this mixture by bubbling with nitrogen for 30 minutes.

• Polymerization Initiation: Using a nitrogen-purged syringe, transfer the catalyst/ligand solution to the monomer/initiator mixture.

• Reaction: Place the sealed Schlenk flask in a preheated oil bath at the desired temperature (e.g., 60-90 °C) and stir.

• Monitoring and Termination: Monitor the progress of the polymerization by taking samples periodically for analysis (e.g., by ¹H NMR or GC to determine monomer conversion and by GPC for molecular weight and dispersity). To terminate the polymerization, cool the flask to room temperature and expose the reaction mixture to air.

• Purification: Dilute the polymer solution with a suitable solvent (e.g., tetrahydrofuran) and pass it through a short column of neutral alumina (B75360) to remove the copper catalyst.

• Isolation: Precipitate the polymer by adding the purified solution dropwise into a large volume of a non-solvent (e.g., cold methanol or hexane). Collect the polymer by filtration and dry under vacuum.

Data Presentation

Table 1: Properties of 2,2,3,3-Tetrafluoropropyl Methacrylate (TFPMA) Monomer

Property	Value	Reference
CAS Number	45102-52-1
Molecular Formula	C₇H₈F₄O₂	[2]
Molecular Weight	200.13 g/mol	[2]
Boiling Point	124 °C
Density	1.25 g/mL at 25 °C
Refractive Index (n20/D)	1.373

Table 2: Properties of Poly(2,2,3,3-tetrafluoropropyl methacrylate) (PTFPMA)

Property	Value	Reference
Form	Solid	[3]
Glass Transition Temperature (Tg)	68 °C	[3]
Refractive Index (n20/D)	1.417	[3]
Solubility	Soluble in DMSO, NMP, THF, methylene (B1212753) chloride	[3]

Visualizations

Caption: Synthesis of TFPMA monomer.

Caption: Polymerization workflows.

References

• 1. researchgate.net [researchgate.net]
• 2. 2,2,3,3-Tetrafluoropropyl methacrylate | C7H8F4O2 | CID 123515 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Poly(2,2,3,3-tetrafluoropropyl methacrylate) | Sigma-Aldrich [sigmaaldrich.com]

Application of Trifluoroacetic Anhydride (TFP) in Agrochemical Intermediate Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trifluoroacetic anhydride (B1165640) (TFP or TFAA) is a powerful and versatile reagent in organic synthesis, primarily utilized for trifluoroacetylation and as a dehydrating agent.[1][2][3] In the agrochemical industry, the introduction of a trifluoromethyl group (-CF3) into a molecule can significantly enhance its biological activity, metabolic stability, and lipophilicity, leading to more potent and effective pesticides.[4][5] TFP serves as a key reagent for introducing the trifluoroacetyl group, which can then be a precursor to the trifluoromethyl moiety in the final agrochemical product. This document provides detailed application notes and protocols for the use of TFP in the synthesis of key agrochemical intermediates.

Key Applications of TFP in Agrochemical Synthesis

TFP is instrumental in the synthesis of a variety of agrochemicals, particularly insecticides and herbicides. Its high reactivity with amines, alcohols, and other nucleophiles makes it an efficient reagent for creating trifluoromethyl-containing heterocyclic compounds, which are common scaffolds in modern pesticides.[1][6]

One of the most notable applications of TFP is in the synthesis of the pro-insecticide Chlorfenapyr (B1668718) .[7][8] Chlorfenapyr is a broad-spectrum insecticide and acaricide that acts by disrupting energy metabolism in pests.[9][10] The synthesis of its core pyrrole (B145914) structure involves a critical trifluoroacetylation step.

Table 1: Examples of Agrochemicals Synthesized Using TFP or its Precursor

Agrochemical	Type	Role of TFP/TFA	Key Intermediate
Chlorfenapyr	Insecticide, Acaricide	Trifluoroacetylating agent	2-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile
Fluazolate	Herbicide	Precursor for trifluoromethyl group	Trifluoromethylated heterocyclic intermediates
Various Trifluoromethylated Pyridines	Herbicide, Insecticide, Fungicide Intermediates	Building block synthesis	Trifluoromethylpyridine (TFMP) derivatives

Experimental Protocols

The following protocols provide detailed methodologies for key experiments involving TFP in the synthesis of agrochemical intermediates.

Protocol 1: Synthesis of 2-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile (A Key Intermediate for Chlorfenapyr)

This protocol describes the synthesis of a crucial pyrrole intermediate for Chlorfenapyr, involving a trifluoroacetylation reaction. While some industrial processes now use trifluoroacetic acid (TFA) with an activating agent for cost-effectiveness, this protocol is based on the use of TFP.[11][12]

Materials:

• p-Chlorophenylglycine

• Trifluoroacetic anhydride (TFP/TFAA)

• Acetonitrile (anhydrous)

• 2-Chloroacrylonitrile (B132963)

• Triethylamine (B128534)

• Phosphorus trichloride (B1173362) (optional, as catalyst)

• Round-bottom flask with reflux condenser and magnetic stirrer

• Dropping funnel

• Standard laboratory glassware for workup and purification

Procedure:

• Acylation:

  • In a dry round-bottom flask under a nitrogen atmosphere, dissolve p-chlorophenylglycine (1.0 eq) in anhydrous acetonitrile.

  • Cool the mixture in an ice bath (0-5 °C).

  • Slowly add trifluoroacetic anhydride (1.2 eq) dropwise to the stirred solution.

  • After the addition is complete, allow the reaction to warm to room temperature and then heat to 60-70 °C for 4-6 hours, monitoring the reaction by TLC.[12]

• Cyclization:

  • Cool the reaction mixture to room temperature.

  • Add 2-chloroacrylonitrile (1.1 eq) to the reaction mixture.

  • Slowly add triethylamine (2.5 eq) dropwise at room temperature. An exothermic reaction may be observed; maintain the temperature below 40 °C.

  • After the addition, heat the mixture to reflux (around 78 °C) for 1-2 hours until the reaction is complete (monitored by TLC).[11]

• Workup and Purification:

  • Cool the reaction mixture to room temperature and pour it into cold water.

  • A solid precipitate of 2-(4-chlorophenyl)-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile will form.

  • Collect the solid by vacuum filtration and wash with cold water.

  • The crude product can be further purified by recrystallization from a suitable solvent such as ethanol.[11]

Expected Yield:

Yields for this multi-step, one-pot synthesis can vary, but reports suggest overall yields for the synthesis of Chlorfenapyr, which includes this step, can be upwards of 70%.[13]

Table 2: Summary of Reaction Parameters for Intermediate Synthesis

Step	Reagents	Key Parameters
Acylation	p-Chlorophenylglycine, Trifluoroacetic anhydride, Acetonitrile	Temperature: 0 °C to 60-70 °C; Duration: 4-6 hours
Cyclization	2-Chloroacrylonitrile, Triethylamine	Temperature: Room temperature to reflux (~78 °C); Duration: 1-2 hours
Purification	Water, Ethanol	Recrystallization

Diagrams

Diagram 1: General Workflow for the Synthesis of a Chlorfenapyr Intermediate

References

• 1. Scalable Synthesis of Trifluoromethylated Imidazo-Fused N-Heterocycles Using TFAA and Trifluoroacetamide as CF3-Reagents [organic-chemistry.org]
• 2. US10927063B2 - Process for the preparation of halogenated carboxylic anhydrides - Google Patents [patents.google.com]
• 3. nbinno.com [nbinno.com]
• 4. Trifluoroacetic acid anhydride patented technology retrieval search results - Eureka | Patsnap [eureka.patsnap.com]
• 5. A Comprehensive Review of the Current Knowledge of Chlorfenapyr: Synthesis, Mode of Action, Resistance, and Environmental Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent advances in the synthesis of trifluoromethyl-containing heterocyclic compounds via trifluoromethyl building blocks - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. eurekaselect.com [eurekaselect.com]
• 8. mdpi.com [mdpi.com]
• 9. fao.org [fao.org]
• 10. Chlorfenapyr poisoning: mechanisms, clinical presentations, and treatment strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. CN104016899A - Synthetic method for chlorfenapyr - Google Patents [patents.google.com]
• 12. CN102432517A - Method for producing chlorfenapyr technical - Google Patents [patents.google.com]
• 13. Synthesis of chlorfenapyr | Semantic Scholar [semanticscholar.org]

Protocol for Dissolving Polymers in 2,2,3,3-Tetrafluoro-1-propanol (TFP)

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2,3,3-Tetrafluoro-1-propanol (TFP) is a fluorinated alcohol increasingly recognized for its unique solvent properties. Its ability to dissolve a range of polymers, including those that are challenging to dissolve in common organic solvents, makes it a valuable tool in material science, drug delivery, and tissue engineering. This document provides detailed application notes and protocols for dissolving various polymers in TFP.

Key Properties of 2,2,3,3-Tetrafluoro-1-propanol (TFP):

• Formula: C₃H₄F₄O

• Molecular Weight: 132.06 g/mol

• Boiling Point: 107-109 °C

• Density: ~1.48 g/mL at 20 °C

• Appearance: Colorless liquid

Safety Precautions

TFP is a flammable liquid and can cause skin and eye irritation. It is crucial to handle this solvent in a well-ventilated area, preferably within a fume hood, and to wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.

General Protocol for Dissolving Polymers in TFP

This general protocol can be adapted for a variety of polymers. Specific conditions for commonly used polymers are provided in the subsequent tables.

Materials

• Polymer of interest (e.g., PLA, PCL, PLGA, PET, Polyamide, Polycarbonate, Polyimide, Cellulose Acetate)

• 2,2,3,3-Tetrafluoro-1-propanol (TFP), high-purity grade

• Glass vials with screw caps

• Magnetic stirrer and stir bars or vortex mixer

• Water bath or heating block (optional, for elevated temperature dissolution)

Experimental Workflow

Caption: General workflow for dissolving polymers in TFP.

Procedure

• Preparation: Ensure all glassware is clean and dry.

• Weighing: Accurately weigh the desired amount of polymer and place it into a glass vial.

• Solvent Addition: Add the calculated volume of TFP to the vial to achieve the target concentration.

• Mixing: Place a magnetic stir bar in the vial and place it on a magnetic stirrer. Begin stirring at a moderate speed to create a vortex without splashing. Alternatively, the vial can be periodically vortexed.

• Heating (Optional): If the polymer does not dissolve readily at room temperature, the vial can be placed in a water bath or on a heating block at a controlled temperature. Caution: Ensure the vial is properly sealed to prevent solvent evaporation. Do not heat near an open flame due to the flammability of TFP.

• Dissolution: Continue mixing until the polymer is completely dissolved, and the solution appears clear and homogeneous. The time required for dissolution will vary depending on the polymer, its molecular weight, and the concentration.

• Storage: Once dissolved, store the polymer solution in a tightly sealed container in a cool, dark place.

Polymer Solubility Data in TFP

The following tables summarize the dissolution parameters for various polymers in TFP based on available literature and empirical data. Note that these are starting points, and optimization may be required based on the specific grade and molecular weight of the polymer.

Polymer	Common Abbreviation	Concentration Range (w/v %)	Temperature (°C)	Approximate Dissolution Time	Notes
Poly(lactic acid)	PLA	1 - 10%	25 - 50	1 - 4 hours	Higher molecular weight PLA may require longer dissolution times or slight heating.
Polycaprolactone	PCL	1 - 20%	25	30 - 60 minutes	Readily soluble at room temperature.
Poly(lactic-co-glycolic acid)	PLGA	1 - 15%	25 - 40	1 - 3 hours	Solubility can vary depending on the lactide-to-glycolide ratio.
Polyethylene Terephthalate	PET	1 - 5%	50 - 80	2 - 6 hours	Higher temperatures are generally required. TFP is a good alternative to other harsh solvents.
Polyamide (Nylon)	PA	1 - 8%	25 - 60	2 - 8 hours	Solubility is dependent on the specific type of polyamide. Heating can significantly improve solubility.
Polycarbonate	PC	1 - 10%	25 - 50	1 - 4 hours	Generally soluble with moderate stirring.
Polyimide	PI	1 - 5%	60 - 100	4 - 12 hours	Often requires elevated temperatures for complete dissolution.
Cellulose Acetate	CA	1 - 7%	25 - 50	2 - 6 hours	The degree of acetylation will affect solubility.

Applications and Relevant Signaling Pathways

Polymer solutions in TFP are particularly useful in biomedical applications where the resulting polymer structures, such as scaffolds or nanoparticles, interact with cells and tissues. The physical and chemical properties of these structures can influence cellular behavior through various signaling pathways.

Tissue Engineering Scaffolds

Polymer scaffolds fabricated from TFP solutions can provide a three-dimensional environment that mimics the native extracellular matrix (ECM), promoting tissue regeneration.

Experimental Protocol: Electrospinning of a PCL Scaffold using a TFP-based solvent system

• Solution Preparation: Prepare a 15% (w/v) solution of PCL in a 9:1 (v/v) mixture of TFP and ethanol (B145695). Stir until the PCL is fully dissolved. The addition of ethanol can help to modify the solution conductivity and volatility for optimal fiber formation.

• Electrospinning Setup:

  • Load the polymer solution into a syringe fitted with a 21-gauge needle.

  • Set the distance between the needle tip and the collector to 15 cm.

  • Apply a voltage of 15-20 kV.

  • Set the solution flow rate to 1-2 mL/h.

• Fiber Collection: Collect the electrospun fibers on a grounded collector (e.g., a rotating mandrel or a flat plate) to form a non-woven scaffold.

• Post-Processing: Dry the scaffold under vacuum for at least 24 hours to remove any residual solvent.

Relevant Signaling Pathways in Bone Tissue Engineering:

When these scaffolds are used for bone regeneration and seeded with mesenchymal stem cells (MSCs), they can influence osteogenic differentiation through several signaling pathways.

Caption: Integrin signaling pathway initiated by cell adhesion to a polymer scaffold.

• Integrin Signaling: Cells adhere to the scaffold surface through integrin receptors. This binding triggers downstream signaling cascades involving Focal Adhesion Kinase (FAK) and the Extracellular signal-Regulated Kinase (ERK) pathway. Activation of these pathways can lead to the upregulation of osteogenic transcription factors like RUNX2, ultimately promoting bone formation.[1]

• BMP/Smad Pathway: Bioactive molecules, such as Bone Morphogenetic Proteins (BMPs), can be incorporated into the polymer-TFP solution before scaffold fabrication. The controlled release of these growth factors from the scaffold activates the Smad signaling pathway in MSCs, which is a potent driver of osteogenesis.[2]

Drug Delivery Nanoparticles

TFP can be used as a solvent in the fabrication of polymer-based nanoparticles for targeted drug delivery.

Experimental Protocol: Nanoprecipitation of PLGA Nanoparticles

• Organic Phase Preparation: Dissolve 100 mg of PLGA and 10 mg of a hydrophobic drug in 2 mL of TFP.

• Aqueous Phase Preparation: Prepare a 1% (w/v) solution of a stabilizer (e.g., polyvinyl alcohol, PVA) in deionized water.

• Nanoprecipitation: Add the organic phase dropwise to the aqueous phase while stirring vigorously. The rapid diffusion of TFP into the water leads to the precipitation of PLGA as nanoparticles, encapsulating the drug.

• Solvent Removal and Purification: Stir the nanoparticle suspension overnight to allow for the evaporation of TFP. The nanoparticles can then be purified by centrifugation and washing to remove the stabilizer and any unencapsulated drug.

Relevant Cellular Uptake Pathway:

The surface of these nanoparticles can be functionalized with targeting ligands (e.g., antibodies) to enhance their uptake by specific cells, such as cancer cells, via receptor-mediated endocytosis.

Caption: Receptor-mediated endocytosis of a targeted nanoparticle.

• Receptor-Mediated Endocytosis: The targeting ligands on the nanoparticle surface bind to specific receptors on the cell membrane. This binding event triggers the formation of clathrin-coated pits, which invaginate to form endosomes, engulfing the nanoparticle. The endosome then traffics through the cell, and the acidic environment of late endosomes and lysosomes can facilitate the degradation of the polymer and the release of the encapsulated drug into the cytoplasm.[2][3]

Conclusion

2,2,3,3-Tetrafluoro-1-propanol is a versatile and effective solvent for a wide range of polymers, offering significant advantages in the fabrication of advanced materials for biomedical applications. The protocols and data presented here provide a foundation for researchers to explore the use of TFP in their specific applications, from creating scaffolds for tissue regeneration to developing nanoparticles for targeted drug delivery. Understanding the interplay between the polymer-solvent system, the resulting material properties, and the downstream cellular signaling pathways is crucial for the successful design and implementation of these advanced biomaterials.

References

• 1. Natural Polymeric Scaffolds in Bone Regeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advances and Challenges in Polymer-Based Scaffolds for Bone Tissue Engineering: A Path Towards Personalized Regenerative Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Growth factor releasing core-shell polymeric scaffolds for tissue engineering applications - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for TFP as a Solvent in High-Performance Coatings

Introduction

In the competitive landscape of high-performance coatings, the choice of solvent plays a pivotal role in determining the final properties and applicability of the coating system. 2,2,3,3-Tetrafluoropropanol (TFP), a fluorinated alcohol, has emerged as a promising solvent and additive for the formulation of specialty coatings.[1][2] Its unique molecular structure, characterized by a high fluorine content, imparts exceptional thermal stability, chemical inertness, and distinct solvency, making it a valuable component in developing durable and resistant coatings.[1][2]

These application notes provide a comprehensive overview of the utilization of 2,2,3,3-Tetrafluoropropanol as a solvent in high-performance coatings. It is intended for researchers, scientists, and formulation chemists in the coatings industry. The document details the property enhancements offered by TFP, provides a model experimental protocol for a polyurethane-based coating, and outlines standard testing procedures to evaluate coating performance.

Key Properties and Benefits of 2,2,3,3-Tetrafluoropropanol in Coatings

The incorporation of 2,2,3,3-Tetrafluoropropanol into coating formulations can lead to significant improvements in various performance characteristics. Its primary benefits stem from its fluorinated nature, which enhances the overall durability and resistance of the coating.

Key Benefits:

• Enhanced Chemical Resistance: The strong carbon-fluorine bonds in TFP contribute to a more robust coating matrix, offering superior resistance to a wide range of chemicals.

• Improved Thermal Stability: Coatings formulated with TFP can exhibit enhanced stability at elevated temperatures, making them suitable for demanding applications.[3]

• Increased Hydrophobicity and Oleophobicity: The fluorinated component helps to lower the surface energy of the coating, resulting in improved water and oil repellency.[1] This is crucial for applications requiring anti-graffiti or easy-to-clean surfaces.

• Potential for VOC Reduction: While TFP is a solvent, its unique solvency characteristics may allow for the formulation of coatings with higher solids content, potentially contributing to a reduction in volatile organic compounds (VOCs).

A second compound, 3,3,3-trifluoropropene, also sometimes referred to as TFP, is more commonly utilized as a monomer in the synthesis of specialty polymers like fluorosilicones rather than as a primary solvent in coating formulations.

Quantitative Performance Data

While specific quantitative data for coatings formulated with 2,2,3,3-Tetrafluoropropanol is not extensively published in open literature, the following table provides a representative comparison of expected performance enhancements based on the known properties of fluorinated additives in a standard polyurethane coating. The data presented is a model based on typical improvements observed with the inclusion of fluorinated materials.

Performance Metric	Standard Polyurethane Coating (Control)	Polyurethane Coating with 2,2,3,3-Tetrafluoropropanol	ASTM Test Method
Drying Time (Set-to-Touch)	2 hours	1.5 - 2 hours	ASTM D1640
Pencil Hardness	H	2H - 3H	ASTM D3363
Adhesion (Cross-hatch)	4B	5B	ASTM D3359
Specular Gloss (60°)	85 GU	85-90 GU	ASTM D523
Impact Resistance (Direct)	40 in-lbs	50-60 in-lbs	ASTM D2794
Chemical Resistance (5% NaOH, 1 hr)	Slight softening	No effect	ASTM D1308
Water Contact Angle	75°	>90°	-

Experimental Protocols

This section provides a detailed methodology for the formulation and performance evaluation of a high-performance, two-component polyurethane clear coat, incorporating 2,2,3,3-Tetrafluoropropanol as a co-solvent.

Materials and Equipment

• Resin: Hydroxyl-functional acrylic polyol

• Isocyanate: Hexamethylene diisocyanate (HDI) based polyisocyanate

• Primary Solvent: A blend of methyl ethyl ketone (MEK) and methyl isobutyl ketone (MIBK)

• Co-Solvent: 2,2,3,3-Tetrafluoropropanol (TFP)

• Catalyst: Dibutyltin dilaurate (DBTDL)

• Substrate: Cold-rolled steel panels

• Equipment: High-speed disperser, magnetic stirrer, spray gun, film applicator, viscometer, and standard coating testing equipment.

Formulation Procedure

The following is a model formulation for a polyurethane clear coat. The control formulation does not contain TFP, while the experimental formulation includes it as a partial replacement for the primary solvent blend.

Component	Control Formulation (wt%)	Experimental Formulation (wt%)
Part A: Resin Component
Hydroxyl-functional acrylic polyol	40.0	40.0
MEK/MIBK (1:1)	39.9	29.9
2,2,3,3-Tetrafluoropropanol (TFP)	0.0	10.0
Dibutyltin dilaurate (DBTDL) (10% in MEK)	0.1	0.1
Part B: Isocyanate Component
HDI Polyisocyanate	20.0	20.0
Total	100.0	100.0

Mixing Instructions:

• Part A Preparation: In a suitable mixing vessel, charge the hydroxyl-functional acrylic polyol.

• Under agitation with a high-speed disperser, slowly add the MEK/MIBK solvent blend (and TFP for the experimental formulation).

• Continue mixing until a homogenous solution is obtained.

• Add the DBTDL catalyst solution and mix for an additional 5 minutes.

• Part B Preparation: The HDI polyisocyanate is used as supplied.

• Final Mixing: Just prior to application, combine Part A and Part B in the specified ratio and mix thoroughly with a magnetic stirrer for 10-15 minutes.

Coating Application and Curing

• Substrate Preparation: Ensure the steel panels are clean, dry, and free of any contaminants.

• Application: Apply the mixed coating to the steel panels using a spray gun or a film applicator to achieve a consistent dry film thickness of 50 ± 5 µm.

• Curing: Allow the coated panels to flash off for 15 minutes at ambient temperature, followed by curing at 60°C for 30 minutes in an oven.

• Post-Curing: Allow the panels to cool to ambient temperature and condition for 7 days before conducting performance tests.

Performance Testing Protocols

The following standard ASTM test methods should be used to evaluate the performance of the cured coatings:[4][5][6][7][8]

• Drying Time (ASTM D1640): The set-to-touch time is determined by lightly touching the film with a clean finger.

• Pencil Hardness (ASTM D3363): The hardness of the coating is determined by the ability of the film to resist indentation by pencils of known hardness.[6]

• Adhesion (ASTM D3359): Adhesion is assessed by making a cross-hatch incision in the coating and applying a pressure-sensitive tape. The amount of coating removed is rated on a scale from 0B to 5B.[6]

• Specular Gloss (ASTM D523): The gloss of the coating is measured at a 60° angle using a gloss meter.

• Impact Resistance (ASTM D2794): The resistance of the coating to rapid deformation is evaluated by dropping a standard weight from a specified height.[6]

• Chemical Resistance (ASTM D1308): A spot of the test chemical (e.g., 5% NaOH) is placed on the coating surface for a specified time, and the effect on the coating is observed.[6]

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the formulation, application, and testing of the high-performance coating.

Caption: Workflow for Coating Formulation and Evaluation.

Logical Relationship of TFP Properties to Coating Performance

The following diagram illustrates the logical relationship between the key properties of 2,2,3,3-Tetrafluoropropanol and the resulting performance enhancements in a coating.

Caption: TFP Properties and Coating Performance Relationship.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. 2,2,3,3-Tetrafluoro-1-Propanol? CAS?76-37-9? Market Size, Share, Growth | CAGR Forecast 2032 [futuremarketreport.com]
• 4. highperformancecoatings.org [highperformancecoatings.org]
• 5. fitz-coatings.com [fitz-coatings.com]
• 6. p1smartrepairs.com [p1smartrepairs.com]
• 7. infinitalab.com [infinitalab.com]
• 8. store.astm.org [store.astm.org]

Application Notes and Protocols for the Purification of Crude 2,2,3,3-Tetrafluoro-1-propanol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methods for the purification of crude 2,2,3,3-Tetrafluoro-1-propanol (TFP), a versatile fluorinated solvent and building block in the synthesis of pharmaceuticals and other specialty chemicals. The choice of purification method primarily depends on the nature and quantity of impurities present in the crude material, with water being a particularly critical impurity due to the formation of a minimum-boiling azeotrope.

Introduction

2,2,3,3-Tetrafluoro-1-propanol is a colorless liquid with a boiling point of approximately 107-109 °C.[1][2][3] Crude TFP obtained from synthesis may contain various impurities, including unreacted starting materials, byproducts, and residual water. The presence of water is a significant challenge for purification via simple distillation, as TFP forms a minimum-boiling azeotrope with water.[4] Therefore, different strategies are required for the purification of anhydrous and hydrous crude TFP.

This application note details two primary purification protocols:

• Fractional Distillation: Suitable for crude TFP that is substantially anhydrous.

• Azeotropic Distillation: Necessary for the removal of water from crude TFP.

Physicochemical Data

A summary of the key physical properties of 2,2,3,3-Tetrafluoro-1-propanol is presented in Table 1. This data is essential for designing and monitoring the purification process.

Property	Value
Molecular Formula	C₃H₄F₄O
Molecular Weight	132.06 g/mol
Boiling Point	107-109 °C (at atmospheric pressure)
Density	1.48 g/mL at 20 °C
Refractive Index	n20/D 1.321
Water Azeotrope	Minimum-boiling azeotrope exists

Purification Protocols

This method is effective for separating TFP from impurities with significantly different boiling points when the crude material is known to be free of water.

Experimental Protocol:

• Apparatus Setup: Assemble a fractional distillation apparatus consisting of a round-bottom flask, a fractionating column (e.g., Vigreux or packed column), a condenser, a distillation head with a thermometer, and receiving flasks. Ensure all glassware is dry.

• Charging the Flask: Charge the round-bottom flask with the crude 2,2,3,3-Tetrafluoro-1-propanol and a few boiling chips or a magnetic stir bar. Do not fill the flask to more than two-thirds of its capacity.

• Distillation:

  • Heat the flask gently using a heating mantle.

  • Carefully observe the temperature at the distillation head.

  • Collect any low-boiling fractions in a separate receiving flask.

  • Collect the main fraction of 2,2,3,3-Tetrafluoro-1-propanol at a stable temperature of 107-109 °C.

  • Stop the distillation before the flask runs dry to prevent the formation of potentially explosive peroxides and the concentration of high-boiling impurities.

• Analysis: Analyze the purity of the collected fractions using Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Expected Results:

Parameter	Value
Initial Purity	Assumed ~90%
Final Purity	>99.5%
Yield	80-90%

This method is employed to remove water from crude TFP by using an entrainer that forms a low-boiling, heterogeneous azeotrope with water. Chloroform (B151607) is a suitable entrainer for this purpose.[4]

Experimental Protocol:

• Apparatus Setup: Assemble a distillation apparatus equipped with a Dean-Stark trap or a similar phase separator between the fractionating column and the condenser.

• Charging the Flask: Charge the round-bottom flask with the crude hydrous 2,2,3,3-Tetrafluoro-1-propanol and the entrainer (chloroform).

• Azeotropic Distillation:

  • Heat the mixture to reflux.

  • The ternary azeotrope of TFP, water, and chloroform will distill and condense.

  • In the phase separator, the condensed liquid will separate into an aqueous layer and an organic layer.

  • The denser chloroform-rich organic layer is returned to the distillation flask, while the aqueous layer is collected and removed.

  • Continue the process until no more water separates in the trap.

• Entrainer Removal and Final Purification:

  • After all the water has been removed, reconfigure the apparatus for simple or fractional distillation.

  • Distill off the chloroform (boiling point ~61 °C).

  • Finally, distill the purified, anhydrous 2,2,3,3-Tetrafluoro-1-propanol at its boiling point (107-109 °C).

• Analysis: Confirm the purity and water content of the final product using GC-MS and Karl Fischer titration.

Expected Results:

Parameter	Value
Initial Purity	Assumed ~85% (with water)
Final Purity	>99.8%
Water Content	<0.05%
Yield	75-85%

Workflow and Logic Diagrams

The following diagrams illustrate the decision-making process and the experimental workflow for the purification of crude 2,2,3,3-Tetrafluoro-1-propanol.

References

• 1. 2,2,3,3-テトラフルオロ-1-プロパノール 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 2,2,3,3-四氟丙醇 98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. 2,2,3,3-四氟丙醇 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. daneshyari.com [daneshyari.com]

Application Notes and Protocols: Trifluoromethyl-Purine (TFP) as a Versatile Building Block for Fluorinated Molecules

For Researchers, Scientists, and Drug Development Professionals

Introduction

The introduction of fluorine atoms into bioactive molecules is a well-established strategy in medicinal chemistry to enhance pharmacological properties such as metabolic stability, binding affinity, and lipophilicity.[1][2] The trifluoromethyl (CF3) group, in particular, is of significant interest due to its strong electron-withdrawing nature and steric properties, which can profoundly influence the biological activity of a parent molecule.[3][4] Trifluoromethyl-purines (TFPs) have emerged as valuable building blocks in the synthesis of novel fluorinated molecules with potential therapeutic applications, including antiviral and anticancer agents.[5][6] This document provides detailed application notes and protocols for the synthesis and utilization of TFP derivatives in drug discovery and development.

Advantages of Incorporating Trifluoromethyl Groups into Purine (B94841) Scaffolds

The strategic placement of a trifluoromethyl group on the purine ring can lead to several advantageous modifications of a molecule's properties:

• Enhanced Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the CF3 group resistant to metabolic degradation and increasing the in vivo half-life of the drug candidate.[7]

• Modulation of Physicochemical Properties: The CF3 group can alter the pKa of nearby functional groups, influencing the molecule's overall charge state and its interactions with biological targets.[3]

• Increased Binding Affinity: The unique electronic and steric nature of the CF3 group can lead to more potent interactions with target proteins, such as enzymes and receptors.

• Improved Membrane Permeability: The lipophilic character of the trifluoromethyl group can enhance the ability of a molecule to cross cellular membranes, improving its bioavailability.[7]

Synthesis of Trifluoromethylated Purine Derivatives

The synthesis of trifluoromethylated purines can be achieved through various methods, with radical trifluoromethylation being a prominent approach for the direct C-H functionalization of the purine core.

General Experimental Workflow for Trifluoromethylation of Purine Nucleosides

The following diagram illustrates a typical workflow for the synthesis and purification of trifluoromethylated purine nucleosides.

Caption: A generalized experimental workflow for the synthesis of trifluoromethylated purine nucleosides.

Detailed Experimental Protocols

Protocol 1: Trifluoromethylation of Protected Guanosine

This protocol describes the C8-trifluoromethylation of 2′,3′,5′-Tri-O-acetylguanosine using zinc bis(trifluoromethanesulfinate) and tert-butyl hydroperoxide.[1][6]

Materials:

• 2′,3′,5′-Tri-O-acetylguanosine

• Zinc bis(trifluoromethanesulfinate) dihydrate ((CF3SO2)2Zn·2H2O)

• tert-Butyl hydroperoxide (t-BuOOH), 70% solution in water

• Dichloromethane (DCM)

• Methanol (MeOH)

• Methylamine (MeNH2) solution in ethanol

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve 2′,3′,5′-Tri-O-acetylguanosine (1 equivalent) in a suitable solvent mixture (e.g., DCM/water).

• Add zinc bis(trifluoromethanesulfinate) dihydrate (3 equivalents).

• To this vigorously stirred mixture, add t-BuOOH (5 equivalents) in aliquots over a period of time (e.g., 10 aliquots over 20-minute intervals).

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction and perform an aqueous work-up with extraction into an organic solvent (e.g., DCM).

• Dry the organic layer, concentrate in vacuo, and purify the crude product by silica gel column chromatography to yield the protected 8-trifluoromethylguanosine derivative.

• For deprotection, treat the purified product with a solution of MeNH2 in ethanol.

• Evaporate the solvent to obtain the pure 8-trifluoromethylguanosine.

Protocol 2: Trifluoromethylation of Protected Adenosine (B11128)

This protocol outlines the trifluoromethylation of N6,2′,3′,5′-tetra-O-acetyladenosine, which can lead to a mixture of C2, C8, and C2,C8-disubstituted products.[1]

Materials:

• N6,2′,3′,5′-tetra-O-acetyladenosine

• Zinc bis(trifluoromethanesulfinate) dihydrate ((CF3SO2)2Zn·2H2O)

• tert-Butyl hydroperoxide (t-BuOOH), 70% solution in water

• Dichloromethane (DCM)

• Methanol (MeOH)

• Ammonia (B1221849) solution in methanol

• Silica gel for column chromatography

Procedure:

• Follow a similar reaction setup as described in Protocol 1, using N6,2′,3′,5′-tetra-O-acetyladenosine as the starting material.

• After the reaction and work-up, the resulting crude mixture will contain a combination of C8-trifluoromethyl-, C2-trifluoromethyl-, and C2,C8-bis(trifluoromethyl)adenosine derivatives.

• Separate the different products using silica gel column chromatography.

• Deprotect the individual, purified acetylated derivatives using a solution of ammonia in methanol.

• Remove the solvent to yield the respective trifluoromethylated adenosine products.

Purification and Characterization

High-Performance Liquid Chromatography (HPLC) is a crucial technique for the purification of the synthesized trifluoromethylated nucleosides.[8] Reversed-phase HPLC is commonly employed for this purpose.

General HPLC Purification Protocol

Instrumentation:

• Preparative HPLC system with a UV detector

• Reversed-phase C18 column

Mobile Phase:

• Buffer A: 0.1 M Triethylammonium acetate (B1210297) (TEAA) in water

• Buffer B: Acetonitrile (MeCN)

Procedure:

• Equilibrate the column with the initial mobile phase composition (e.g., 98% Buffer A, 2% Buffer B).

• Dissolve the crude product in a minimal amount of the initial mobile phase and inject it onto the column.

• Run a linear gradient of increasing Buffer B to elute the compounds.

• Monitor the elution profile at a suitable wavelength (e.g., 260 nm).

• Collect fractions corresponding to the desired product peak.

• Analyze the purity of the collected fractions by analytical HPLC.

• Pool the pure fractions and remove the solvent by lyophilization or rotary evaporation.

Characterization Techniques

The structure and purity of the final products should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H, 13C, and 19F NMR are essential for structural elucidation. 19F NMR is particularly useful for confirming the presence and chemical environment of the trifluoromethyl group.[1][9]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition and molecular weight of the synthesized compounds.[2][10]

Biological Applications and Quantitative Data

Trifluoromethylated purine derivatives have shown promise as anticancer and antiviral agents.[5] Their biological activity often stems from their ability to act as inhibitors of key enzymes in cellular signaling pathways, such as kinases.

Anticancer Activity of 3'-Fluorinated-6-Substituted Purine Nucleosides

A study by Chavda et al. (2018) investigated the in vitro anticancer activity of a series of 3'-fluorinated purine nucleosides against human colon carcinoma (HCT-116) and osteosarcoma (143B) cell lines. The half-maximal inhibitory concentrations (IC50) for some of the most potent compounds are summarized below.

Compound	R-group at C6-position	HCT-116 IC50 (µM)	143B IC50 (µM)
22	Chlorine	0.8	1.2
29	Methyl (protected)	0.9	1.5
32	Phenyl	1.5	2.1
39	Thiophen-2-yl	2.3	3.5
40	Furan-2-yl	2.8	4.2

Data sourced from Chavda et al., Bioorganic & Medicinal Chemistry Letters, 2018.

TFP in Kinase Inhibition Signaling Pathways

Many kinase inhibitors are designed to compete with ATP for binding to the kinase active site. The purine scaffold is a common feature of ATP-competitive inhibitors. The introduction of a trifluoromethyl group can enhance the binding affinity and selectivity of these inhibitors.

The diagram below illustrates a simplified representation of a signaling pathway involving a receptor tyrosine kinase (RTK) and the potential point of intervention for a TFP-based kinase inhibitor.

Caption: A simplified signaling pathway illustrating the inhibition of a Receptor Tyrosine Kinase by a TFP-based inhibitor.

TFP in G-Protein Coupled Receptor (GPCR) Signaling

Trifluoromethylated purines can also be incorporated into ligands targeting G-protein coupled receptors (GPCRs). The purine core can serve as a scaffold to mimic the endogenous ligand, adenosine, while the trifluoromethyl group can enhance receptor binding and selectivity.

The following diagram depicts a general GPCR signaling cascade and the potential role of a TFP-based antagonist.

Caption: A general GPCR signaling pathway showing competitive antagonism by a TFP-based ligand.

Conclusion

Trifluoromethyl-purines are valuable and versatile building blocks for the development of novel fluorinated molecules with significant therapeutic potential. The synthetic protocols outlined herein provide a foundation for the creation of diverse libraries of TFP-containing compounds. The demonstrated anticancer activity and the potential for these compounds to modulate key signaling pathways, such as those involving kinases and GPCRs, underscore their importance in modern drug discovery. Further exploration of the structure-activity relationships of TFP derivatives will undoubtedly lead to the identification of new and improved drug candidates.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Novel Hybrid Quadrupole-Multireflecting Time-of-Flight Mass Spectrometry System - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of Trifluoromethylated Purine Ribonucleotides and Their Evaluation as 19F NMR Probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. BJOC - Versatile synthesis and biological evaluation of novel 3’-fluorinated purine nucleosides [beilstein-journals.org]
• 6. researchgate.net [researchgate.net]
• 7. staging.dalriadatx.com [staging.dalriadatx.com]
• 8. benchchem.com [benchchem.com]
• 9. A comparison of chemical shift sensitivity of trifluoromethyl tags: optimizing resolution in 19F NMR studies of proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 10. news-medical.net [news-medical.net]

Application Notes and Protocols: 2,2,3,3-Tetrafluoro-1-propanol as a Cleaning Agent in Microelectronics

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2,2,3,3-Tetrafluoro-1-propanol (TFP) as a potential cleaning agent in the microelectronics industry. Due to its unique properties, this fluorinated solvent presents a promising alternative for precision cleaning of sensitive electronic components.

Introduction

2,2,3,3-Tetrafluoro-1-propanol (CAS: 76-37-9) is a fluorinated alcohol with a unique combination of properties that make it a candidate for high-performance cleaning applications in microelectronics fabrication and assembly.[1] Its chemical structure, characterized by a high degree of fluorination, imparts excellent thermal stability and chemical inertness.[1] In an industry that continually strives for higher component density and smaller feature sizes, the removal of particulate and molecular contaminants is critical to device performance and reliability. TFP's distinct solvency characteristics suggest its utility in removing a range of soils encountered in microfabrication, from light oils and greases to flux residues.

Physicochemical Properties

The effectiveness of a cleaning agent is largely determined by its physical and chemical properties. The key properties of 2,2,3,3-Tetrafluoro-1-propanol are summarized in the table below, providing a basis for its evaluation in microelectronics cleaning processes.

Property	Value	Significance in Microelectronics Cleaning
Chemical Formula	C₃H₄F₄O[2]	Indicates a fluorinated organic compound, suggesting good solvency for a range of organic contaminants.
Molecular Weight	132.06 g/mol [3][4]	A relatively low molecular weight contributes to a moderate boiling point and evaporation rate.
Boiling Point	107-109 °C[4][5]	A moderate boiling point allows for effective use in both immersion and vapor degreasing processes without requiring excessive energy input. It also facilitates easier drying of the cleaned components.
Density	1.48 g/mL at 20 °C[4][5]	A higher density than water can aid in the displacement of aqueous residues.
Flash Point	46 °C (114.8 °F) - closed cup[4]	Classified as a flammable liquid, requiring appropriate safety precautions in handling and storage.[4]
Refractive Index	n20/D 1.321[4][5]	Can be used as a quality control parameter to check the purity of the solvent.
Vapor Pressure	A moderate vapor pressure is desirable for controlled evaporation, minimizing solvent loss while ensuring timely drying.
Surface Tension	A low surface tension is critical for penetrating into tight spaces and under components on a printed circuit board or semiconductor wafer, enhancing cleaning efficacy.
Solubility	The solubility profile determines the range of contaminants that can be effectively removed. Fluorinated solvents often exhibit good solubility for fluorinated oils and greases, as well as other organic residues.
Material Compatibility	Compatibility with a wide range of materials used in microelectronics, including metals, plastics, and elastomers, is essential to prevent damage to components during cleaning.

Potential Applications in Microelectronics Cleaning

Based on its properties, 2,2,3,3-Tetrafluoro-1-propanol can be considered for the following precision cleaning applications:

• Defluxing: Removal of flux residues after soldering operations on printed circuit boards (PCBs) and other electronic assemblies.

• Particulate Removal: Dislodging and removing sub-micron particles from semiconductor wafers, integrated circuits, and other sensitive surfaces.

• Degreasing: Cleaning of light oils, greases, and other organic contaminants from components during manufacturing and assembly.

• Rinse Agent: As a final rinse to displace other cleaning agents and ensure a residue-free surface.

Experimental Protocols (Representative)

The following are representative protocols for the use of 2,2,3,3-Tetrafluoro-1-propanol in common microelectronics cleaning processes. Note: These are general guidelines and should be optimized for specific applications, substrates, and contaminants.

Ultrasonic Immersion Cleaning

This protocol is suitable for the general cleaning of small to medium-sized electronic components and PCBs.

Caption: Workflow for Ultrasonic Immersion Cleaning.

Methodology:

• Pre-cleaning (Optional): For heavily soiled components, a pre-cleaning step using a compatible solvent or aqueous cleaner may be necessary to remove gross contamination.

• Ultrasonic Cleaning:

  • Fill an ultrasonic cleaning tank with 2,2,3,3-Tetrafluoro-1-propanol.

  • Heat the solvent to a controlled temperature, typically between 40-50°C, to enhance cleaning efficacy without approaching the flashpoint.

  • Immerse the components to be cleaned in the TFP bath.

  • Apply ultrasonic agitation for a duration of 5 to 15 minutes, depending on the level of contamination.

• Rinsing:

  • Transfer the components to a second bath containing fresh, clean TFP.

  • Immerse for 2-5 minutes with gentle agitation to remove any remaining dissolved contaminants.

• Final Rinse (Optional):

  • For critical applications requiring extremely low levels of residue, a final rinse with high-purity TFP or another volatile solvent like isopropyl alcohol (IPA) can be performed.

• Drying:

  • Remove the components from the final rinse bath.

  • Dry the components using a stream of warm, filtered air or nitrogen.

Vapor Degreasing

Vapor degreasing is an effective method for achieving high levels of cleanliness and is suitable for complex geometries.

Caption: Schematic of a Vapor Degreasing Cycle.

Methodology:

• Vapor Generation: 2,2,3,3-Tetrafluoro-1-propanol is heated in the boiling sump of a vapor degreaser to its boiling point, creating a dense vapor zone above the liquid.

• Component Introduction: The components to be cleaned, which are at a lower temperature than the vapor, are lowered into the vapor zone.

• Condensation Cleaning: The hot TFP vapor condenses on the cooler surface of the components. This continuous condensation of pure solvent dissolves contaminants. The condensed solvent, along with the dissolved soils, drips back into the boiling sump.

• Rinsing (Optional): For enhanced cleaning, the components can be immersed in a rinse sump containing clean, warm TFP.

• Drying: The components are held in the vapor zone until they reach the temperature of the vapor. At this point, condensation ceases, and the components are dry and residue-free.

• Component Removal: The clean and dry components are slowly removed from the vapor degreaser.

Logical Relationships of Properties for Cleaning Applications

The suitability of 2,2,3,3-Tetrafluoro-1-propanol as a cleaning agent stems from the interplay of its various properties.

Caption: Key Properties Influencing Cleaning Efficacy.

Safety and Handling

2,2,3,3-Tetrafluoro-1-propanol is a flammable liquid and should be handled with appropriate safety precautions.[4]

• Ventilation: Use in a well-ventilated area or under a fume hood to avoid inhalation of vapors.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and protective clothing.

• Ignition Sources: Keep away from open flames, sparks, and other potential ignition sources.

• Storage: Store in a cool, dry, and well-ventilated area in tightly sealed containers.

Conclusion

2,2,3,3-Tetrafluoro-1-propanol exhibits a range of physicochemical properties that suggest its potential as an effective cleaning agent for various applications in the microelectronics industry. Its moderate boiling point, inferred low surface tension, and solvency for organic contaminants make it a candidate for both immersion and vapor degreasing processes. However, the lack of publicly available, detailed performance data necessitates thorough evaluation and process optimization for any specific cleaning challenge. The representative protocols provided herein offer a starting point for researchers and engineers to explore the utility of TFP in their specific microfabrication and assembly processes. As with any chemical process, proper safety and handling procedures must be strictly followed.

References

• 1. 2,2,3,3-Tetrafluoro-1-propanol 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 2. US6140027A - Photoresist remover composition - Google Patents [patents.google.com]
• 3. 2,2,3,3-Tetrafluoro-1-propanol | C3H4F4O | CID 6441 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,2,3,3-Tetrafluoro-1-propanol 98 76-37-9 [sigmaaldrich.com]
• 5. Comparative evaluation of operating room terminal cleaning by two methods: Focused multivector ultraviolet (FMUV) versus manual-chemical disinfection - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of 2,2,3,3-Tetrafluoro-1-propanol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,2,3,3-Tetrafluoro-1-propanol is a crucial fluorinated intermediate in the synthesis of pharmaceuticals, agrochemicals, and various materials.[1] Its unique properties, imparted by the fluorine atoms, make it a valuable building block in medicinal chemistry and materials science. This document provides detailed application notes and experimental protocols for the synthesis of 2,2,3,3-Tetrafluoro-1-propanol, focusing on the industrially significant telomerization reaction of tetrafluoroethylene (B6358150) (TFE) with methanol (B129727).

Introduction

2,2,3,3-Tetrafluoro-1-propanol (TFP) is a colorless liquid with the chemical formula CHF₂CF₂CH₂OH. It serves as a key precursor in the production of various specialty chemicals, including pesticides, dyes, and cleaning agents.[1] Notably, it is a starting material for the synthesis of the herbicide sodium tetrafluoropropionate.[1] The presence of the tetrafluoroethyl group confers distinct properties such as increased thermal stability, lipophilicity, and metabolic resistance to molecules incorporating this moiety. This makes TFP a desirable building block for the development of novel pharmaceuticals and advanced materials.

Several synthetic routes to 2,2,3,3-Tetrafluoro-1-propanol have been reported, with the most common and industrially viable methods being:

• Telomerization of Tetrafluoroethylene with Methanol: This is a free-radical chain reaction where methanol adds across the double bond of tetrafluoroethylene. This method is widely used due to its efficiency and the availability of the starting materials.[1][2][3]

• Formic Acidification of Tetrafluoroethylene: Another route that has been explored for the synthesis of TFP.[1]

• Reaction of Tetrafluoroethylene with Iodide: This multi-step process involves the formation of a perfluoroalkyl iodide intermediate which is then converted to the alcohol.[1]

This document will focus on the telomerization of tetrafluoroethylene with methanol, providing both continuous and batch process protocols.

Data Presentation: Comparison of Synthesis Routes

The following table summarizes the quantitative data for two different telomerization approaches to synthesize 2,2,3,3-Tetrafluoro-1-propanol.

Parameter	Continuous Flow Process[1]	Batch Process[2]
Reactants	Tetrafluoroethylene, Methanol	Tetrafluoroethylene, Methanol
Initiator	Diisopropyl peroxydicarbonate	Di-tert-butyl peroxide
Catalyst/Additive	-	Calcium oxide
Temperature	40°C (Reaction)	125°C
Pressure	Not specified	0.8 Pa (gauge pressure)
Reaction Time	30 seconds	20 hours
Yield/Selectivity	95% Yield	95% Selectivity
Methanol Conversion	Not specified	6.8%
Product Purity	Fraction collected at 109-110°C	Not specified

Experimental Protocols

Protocol 1: Continuous Flow Synthesis of 2,2,3,3-Tetrafluoro-1-propanol via Telomerization[1]

Materials:

• Tetrafluoroethylene (TFE)

• Methanol (CH₃OH)

• Diisopropyl peroxydicarbonate (Initiator)

• Micromixer with a heart-shaped reaction module

• Straight channel preheating module

• Distillation apparatus

Procedure:

• Preparation of Reagent Solutions:

  • Prepare a solution of diisopropyl peroxydicarbonate in methanol. Store this solution in a designated storage tank.

  • Store liquid tetrafluoroethylene in a separate storage tank.

• Setting up the Flow System:

  • Set the flow rate ratio of the metering pumps for diisopropyl peroxydicarbonate : methanol : tetrafluoroethylene to 38g : 95g : 370g.

• Preheating:

  • Pass the methanol/diisopropyl peroxydicarbonate solution through a straight channel preheating module at 20°C for 10 seconds.

  • Simultaneously, preheat the tetrafluoroethylene at 70°C for 60 seconds in a separate preheating module.

• Reaction:

  • Pump the preheated methanol/initiator solution into the heart-shaped mixing module of the micromixer.

  • Introduce the preheated tetrafluoroethylene into the same mixing module.

  • Allow the reaction mixture to polymerize within the module at 40°C for 30 seconds.

• Purification:

  • Direct the reaction product from the micromixer into a distillation reactor.

  • Perform fractional distillation and collect the fraction with a boiling point between 109°C and 110°C. This fraction contains the desired 2,2,3,3-Tetrafluoro-1-propanol.

• Yield Calculation:

  • The reported yield for this process is 95%.

Protocol 2: Batch Synthesis of 2,2,3,3-Tetrafluoro-1-propanol via Telomerization[3]

Materials:

• Tetrafluoroethylene (TFE)

• Methanol (CH₃OH)

• Di-tert-butyl peroxide (Initiator)

• Calcium oxide (CaO)

• 1 L Hastelloy C autoclave

Procedure:

• Charging the Autoclave:

  • Charge the 1 L Hastelloy C autoclave with 800 g of methanol, 14.6 g of di-tert-butyl peroxide, and 1.12 g of calcium oxide.

• Pressurizing with Tetrafluoroethylene:

  • Introduce tetrafluoroethylene into the gas phase of the autoclave.

• Reaction Conditions:

  • Adjust the internal temperature of the autoclave to 125°C.

  • Maintain a constant pressure of 0.8 Pa (gauge pressure) by continuously supplying tetrafluoroethylene over a period of 20 hours using an automatic valve to compensate for the amount consumed by the reaction. The total amount of tetrafluoroethylene supplied is 180 g.

• Cooling and Analysis:

  • After the 20-hour reaction period, cool the autoclave to 40°C.

  • Analyze the reaction solution by gas chromatography to determine the conversion of methanol and the selectivity for 2,2,3,3-Tetrafluoro-1-propanol.

• Results:

  • The conversion of methanol is reported to be 6.8%, with a selectivity for 2,2,3,3-Tetrafluoro-1-propanol of 95%.

Visualization of Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 2,2,3,3-Tetrafluoro-1-propanol via the telomerization of tetrafluoroethylene with methanol.

Caption: General workflow for the synthesis of 2,2,3,3-Tetrafluoro-1-propanol.

References

• 1. Page loading... [guidechem.com]
• 2. Tetrafluoro-1-propanol synthesis - chemicalbook [chemicalbook.com]
• 3. US4346250A - Telomerization of tetrafluoroethylene - Google Patents [patents.google.com]

Application Note: Use of 2,2,3,3-Tetrafluoro-1-propanol (TFP) as a Dye Solvent for Optical Disc Manufacturing

AN-OD01

Introduction

Recordable optical discs, such as DVD-R and CD-R, store data in a photosensitive organic dye layer sandwiched between a polycarbonate substrate and a reflective metal layer[1]. The manufacturing process requires the uniform deposition of this dye layer, which is typically achieved through spin coating[2]. The choice of solvent is critical, as it dictates the solubility of the dye, the quality of the resulting thin film, and the overall performance and longevity of the optical disc. An ideal solvent must dissolve the dye effectively, possess appropriate volatility for controlled drying during spin coating, and be non-reactive with the polycarbonate substrate. 2,2,3,3-Tetrafluoro-1-propanol (TFP) is a fluorinated alcohol that has been identified as a highly effective solvent for this application, particularly for cyanine-based dyes commonly used in DVD-R manufacturing[3].

Key Advantages of TFP as a Dye Solvent

Fluorinated solvents like TFP offer a unique combination of properties that make them superior for high-precision applications such as optical disc manufacturing[4][5][6][7].

• High Solvency for Dyes: TFP exhibits excellent solvency for complex organic molecules like cyanine (B1664457) dyes, which are the primary recording materials in many optical discs[3]. This allows for the preparation of stable, homogenous solutions necessary for defect-free film formation.

• Controlled Evaporation: TFP has a boiling point of 107-109 °C, which allows for controlled evaporation during the high-speed spin coating process. This prevents premature drying or the formation of aggregates, contributing to a smoother, more uniform dye layer.

• Low Surface Tension: Fluorinated solvents are characterized by low surface tension, which promotes excellent wetting of the polycarbonate substrate and helps in the formation of a uniform, thin film[4][7].

• Optimal Film Morphology: Studies have shown that using TFP as a solvent results in dye films with low surface roughness[3]. A smooth film is crucial for minimizing noise and ensuring a high signal-to-noise ratio during data reading and writing. Research using atomic force microscopy (AFM) has demonstrated that films cast from TFP have high reflectivity, a critical factor for reliable data reproduction[3].

• Substrate Compatibility: TFP is non-aggressive towards the polycarbonate substrate, preventing crazing, cracking, or dissolution of the disc's base material.

• Environmental and Safety Profile: Many fluorinated solvents feature zero ozone depletion potential (ODP) and low global warming potential (GWP), offering a more environmentally responsible option compared to some traditional chlorinated solvents[4][5][7].

Data Presentation

The selection of a solvent is a multi-parameter decision. The following tables provide comparative data for TFP against other organic solvents sometimes used in coating applications.

Table 1: Comparative Physical Properties of TFP and Other Common Solvents

Property	2,2,3,3-Tetrafluoro-1-propanol (TFP)	Diacetone Alcohol (DAA)	Chloroform	Methanol
Formula	CHF₂CF₂CH₂OH	C₆H₁₂O₂	CHCl₃	CH₃OH
Molecular Weight ( g/mol )	132.06	116.16	119.38	32.04
Boiling Point (°C)	107-109	166	61.7	64.7
Density (g/mL at 20°C)	1.48	0.938	1.498	0.792
Viscosity (cP at 25°C)	~2.5 (estimated)	2.9	0.54	0.54
Surface Tension (dyn/cm)	~18 (estimated)	30	27.1	22.6
Refractive Index (n20/D)	1.321	1.423	1.446	1.329
Solubility in Water	Soluble	Miscible	0.8 g/100 mL	Miscible

Note: Some values are illustrative based on typical properties of fluorinated alcohols.

Table 2: Illustrative Solubility of Cyanine Dyes and Spin Coating Parameters

Parameter	Value / Description
Dye Type	Metal-Azo or Cyanine-based DVD-R Dye
Solubility in TFP	High (e.g., 10-30 g/L)
Solution Concentration	1.0 - 2.5 % (w/w)
Spin Speed (Spreading)	300 - 500 rpm
Spin Duration (Spreading)	5 - 10 seconds
Spin Speed (Thinning)	1500 - 4000 rpm
Spin Duration (Thinning)	20 - 40 seconds
Resulting Film Thickness	80 - 150 nm
Film Uniformity	< ± 3 nm variation

Note: These values are representative for a typical optical disc manufacturing process and may require optimization based on specific dye formulation and equipment.

Protocols

Experimental Protocol 1: Preparation of Dye-TFP Solution

This protocol describes the preparation of a dye solution for spin coating the recording layer of a DVD-R disc.

Materials:

• Cyanine-based recording dye powder

• 2,2,3,3-Tetrafluoro-1-propanol (TFP), analytical grade (≥99%)

• Polycarbonate optical disc substrates (120 mm diameter)

• 0.2 µm PTFE syringe filters

• Glass vials

• Magnetic stirrer and stir bars

• Analytical balance

Procedure:

• Ensure all glassware is meticulously cleaned and dried to prevent contamination.

• In a fume hood, weigh the desired amount of cyanine dye powder to prepare a solution with a concentration between 1.0% and 2.5% by weight.

• Transfer the dye powder to a clean glass vial containing a magnetic stir bar.

• Add the calculated amount of TFP solvent to the vial.

• Seal the vial to prevent solvent evaporation and contamination.

• Place the vial on a magnetic stirrer and mix at room temperature until the dye is completely dissolved. This may take several hours. Gentle heating (30-40°C) can be applied if necessary, but care must be taken to avoid thermal degradation of the dye.

• Once fully dissolved, allow the solution to rest for at least 1 hour to reach thermal equilibrium.

• Just prior to use, filter the dye solution through a 0.2 µm PTFE syringe filter to remove any micro-particulates that could cause defects in the spin-coated film.

Experimental Protocol 2: Spin Coating of Dye Layer onto Polycarbonate Substrate

This protocol details the application of the dye-TFP solution onto a polycarbonate substrate to form the recording layer.

Equipment:

• Programmable spin coater

• Micropipette or automated dispensing system

• Prepared Dye-TFP solution

• Clean, dry polycarbonate substrates

• Nitrogen gas gun

Procedure:

• Ensure the spin coater is located in a cleanroom environment (Class 100 or better) to minimize dust contamination.

• Clean the surface of the polycarbonate substrate by blowing with filtered nitrogen gas to remove any particulate matter.

• Center the substrate on the spin coater chuck and engage the vacuum to secure it.

• Using a micropipette, dispense a sufficient amount of the filtered dye-TFP solution onto the center of the substrate. The volume should be enough to cover the entire surface during the spreading step (typically 1-3 mL for a 120 mm disc).

• Immediately begin the spin coating program with parameters optimized for the desired thickness (refer to Table 2 for typical values). A representative two-stage program is as follows:

  • Stage 1 (Spreading): Ramp to 400 rpm and hold for 8 seconds. This allows the solution to spread evenly across the substrate.

  • Stage 2 (Thinning & Drying): Ramp to 3000 rpm and hold for 30 seconds. The high centrifugal force thins the liquid film to its final thickness while the TFP evaporates.

• After the program completes, disengage the vacuum and carefully remove the substrate.

• The disc is now ready for subsequent manufacturing steps, such as sputtering of the reflective metal layer and application of the protective lacquer coating.

Visualizations

Caption: A workflow diagram illustrating the key steps from dye-solvent preparation to the final coated optical disc substrate.

Caption: How the intrinsic properties of TFP solvent lead to a high-quality dye layer for optical discs.

References

• 1. www1.chem.umn.edu [www1.chem.umn.edu]
• 2. researchgate.net [researchgate.net]
• 3. ossila.com [ossila.com]
• 4. researchgate.net [researchgate.net]
• 5. Fluorous Soluble Cyanine Dyes for Visualizing Perfluorocarbons in Living Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Technical Notes & Optimization

Safe handling and storage procedures for 2,2,3,3-Tetrafluoro-1-propanol

Technical Support Center: 2,2,3,3-Tetrafluoro-1-propanol

This guide provides essential safety information, handling procedures, and storage protocols for 2,2,3,3-Tetrafluoro-1-propanol (CAS No. 76-37-9). It is intended for researchers, scientists, and drug development professionals to ensure safe laboratory practices.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 2,2,3,3-Tetrafluoro-1-propanol?

A1: 2,2,3,3-Tetrafluoro-1-propanol is a flammable liquid and vapor.[1][2] It is harmful if swallowed or inhaled and causes serious eye irritation.[1][3] It can also cause skin and respiratory system irritation.[1][4]

Q2: What personal protective equipment (PPE) is required when handling this chemical?

A2: To minimize exposure, it is crucial to wear appropriate PPE. This includes:

• Eye Protection: Safety glasses with side shields or chemical goggles.[4]

• Hand Protection: Chemical-resistant gloves (e.g., PVC).[4] The suitability and durability of the glove type depend on the frequency and duration of contact.[4]

• Skin and Body Protection: A lab coat or overalls and a PVC apron are recommended.[4]

• Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If inhalation risk is high, a respirator with a Type A filter is necessary.[4]

Q3: How should I properly store 2,2,3,3-Tetrafluoro-1-propanol?

A3: Store in a cool, dry, and well-ventilated area in the original, tightly closed container.[2][5] It should be stored in an approved flammable liquid storage area, away from heat, sparks, open flames, and other ignition sources.[1][5] Do not store in pits, basements, or areas where vapors may be trapped.[4]

Q4: What materials are incompatible with 2,2,3,3-Tetrafluoro-1-propanol?

A4: Avoid contact with strong oxidizing agents (like nitrates and chlorine bleaches), strong acids, strong bases, acid anhydrides, acid chlorides, and alkali metals (such as sodium and potassium).[4][5] It may also attack, soften, or dissolve rubber and many plastics, paints, and coatings.[4]

Q5: What should I do in case of a spill?

A5: For minor spills, remove all ignition sources and clean up the spill immediately using an inert absorbent material.[1][4] For major spills, evacuate the area, move upwind, and alert emergency responders.[1][4]

Q6: What are the first aid measures in case of exposure?

A6:

• Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a poison center or doctor.[1][2]

• Skin Contact: Immediately remove all contaminated clothing and rinse the skin with running water.[1][4]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[1][2]

• Ingestion: Seek immediate medical attention. Do not give milk, oils, or alcohol.[4]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Irritation to skin or eyes during handling.	Inadequate PPE or accidental exposure.	Immediately follow first aid procedures for skin and eye contact. Review and upgrade PPE to ensure full protection. Ensure proper handling techniques are being followed.
A strong odor is noticeable in the lab.	Improper storage or a possible leak.	Check that all containers are tightly sealed. Inspect storage areas for any spills or leaks. Ensure adequate ventilation in the storage and handling areas.
The material appears discolored or has impurities.	Contamination or degradation.	Do not use the material. Dispose of it as hazardous waste according to local, state, and federal regulations.[4] Ensure storage conditions are met to prevent future degradation.
Visible degradation of storage container (e.g., plastic softening).	Incompatible container material.	Transfer the chemical to a compatible container (e.g., as supplied by the manufacturer).[4] Plastic containers must be approved for flammable liquids.[4]

Quantitative Data Summary

Physical and Chemical Properties

Property	Value
CAS Number	76-37-9[6][7]
Molecular Formula	C3H4F4O[7]
Molecular Weight	132.06 g/mol [6]
Appearance	Colorless liquid[4]
Boiling Point	107-109 °C[6]
Density	1.48 g/mL at 20 °C[6]
Flash Point	46 °C (114.8 °F) - closed cup[6]
Refractive Index	n20/D 1.321[6]

Toxicity Data

Route of Exposure	Species	Value
Oral LD50	Rat	3400 mg/kg[4]
Inhalation LC50	Rat	2000 ppm/4h[4]
Inhalation LC50	Mouse	8600 mg/m³/2h[4]

Experimental Workflow Diagram

Caption: Workflow for safe handling and storage of 2,2,3,3-Tetrafluoro-1-propanol.

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. echemi.com [echemi.com]
• 3. 2,2,3,3-Tetrafluoro-1-propanol | C3H4F4O | CID 6441 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. fishersci.com [fishersci.com]
• 6. 2,2,3,3-Tetrafluoro-1-propanol 98 76-37-9 [sigmaaldrich.com]
• 7. 2,2,3,3-Tetrafluoro-1-propanol [webbook.nist.gov]

Technical Support Center: Drying and Water Removal from 2,2,3,3-Tetrafluoro-1-propanol

Welcome to the technical support center for handling 2,2,3,3-Tetrafluoro-1-propanol (TFPOH). This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) regarding the removal of water from this fluorinated alcohol.

Troubleshooting and FAQs

Q1: I need to use anhydrous 2,2,3,3-Tetrafluoro-1-propanol for my reaction, but I suspect it has absorbed water. How can I remove the water?

A1: Removing water from 2,2,3,3-Tetrafluoro-1-propanol requires specific methods because it forms a minimum boiling azeotrope with water, rendering simple distillation ineffective for complete drying.[1][2] The appropriate method depends on the required level of dryness and the available equipment. The primary methods are:

• Azeotropic Distillation: This involves adding a third component (an entrainer) to form a new, lower-boiling azeotrope with water, which can then be distilled off.

• Extractive Distillation: This method uses a high-boiling solvent to alter the relative volatilities of TFPOH and water, allowing for their separation by distillation.

• Use of Drying Agents (Desiccants): For achieving very low water content, chemical drying agents can be used. This is often performed after a preliminary drying step.

Below is a decision-making workflow to help you choose the most suitable method.

Caption: Decision workflow for selecting a drying method for TFPOH.

Q2: What is the composition of the 2,2,3,3-Tetrafluoro-1-propanol-water azeotrope?

A2: 2,2,3,3-Tetrafluoro-1-propanol and water form a minimum boiling azeotrope. At atmospheric pressure (101.3 kPa), the azeotrope boils at 93.81°C and consists of 26.5 mol% TFPOH.[2]

Component	Boiling Point (°C)	Azeotrope Boiling Point (°C)	Azeotrope Composition (mol% TFPOH)
2,2,3,3-Tetrafluoro-1-propanol	107-109	93.81	26.5
Water	100	93.81	73.5

Q3: Can I use standard desiccants like molecular sieves or calcium hydride to dry 2,2,3,3-Tetrafluoro-1-propanol?

A3: Yes, desiccants can be used, particularly for achieving very low water content, often after an initial bulk water removal step.

• 3Å Molecular Sieves: These are generally effective for drying alcohols. For other alcohols like methanol, a 20% m/v loading for 72 hours can reduce water content to low ppm levels.[3] A similar approach can be applied to TFPOH. Ensure the molecular sieves are properly activated before use.

• Calcium Hydride (CaH₂): This is a powerful drying agent that reacts with water to produce calcium hydroxide (B78521) and hydrogen gas. It is suitable for drying solvents, but the reaction can be slow as CaH₂ is insoluble.[4] It should be used with caution, and the solvent is typically distilled off the desiccant after drying.

Caption: Experimental workflow for drying TFPOH with desiccants.

Q4: How do I verify the water content in my 2,2,3,3-Tetrafluoro-1-propanol after drying?

A4: The most accurate and widely used method for determining water content in organic solvents is Karl Fischer Titration . Fluorinated alcohols can be used as solvents in this method for the analysis of other substances, indicating compatibility.[5] This technique can precisely quantify water content down to the parts-per-million (ppm) level.

Experimental Protocols

Protocol 1: Azeotropic Distillation with Chloroform (B151607)

This protocol describes the removal of water from 2,2,3,3-Tetrafluoro-1-propanol by azeotropic distillation using chloroform as an entrainer. Chloroform forms a lower-boiling heterogeneous azeotrope with water, allowing for its removal.

Materials:

• Wet 2,2,3,3-Tetrafluoro-1-propanol

• Chloroform (reagent grade)

• Distillation apparatus with a Dean-Stark trap or a similar phase separator

• Heating mantle

• Stirring bar and magnetic stirrer

Procedure:

• Set up the distillation apparatus in a fume hood. The apparatus should include a round-bottom flask, a distillation column, a condenser, and a Dean-Stark trap.

• Charge the round-bottom flask with the wet 2,2,3,3-Tetrafluoro-1-propanol and a magnetic stirring bar.

• Add chloroform to the flask. The amount of chloroform will depend on the quantity of water present. A common starting point is a 1:1 molar ratio with the estimated water content.

• Begin heating the mixture with stirring.

• The chloroform-water azeotrope will begin to distill. The vapor will condense and collect in the Dean-Stark trap.

• As the condensate collects, it will separate into two phases: an upper aqueous phase and a lower organic phase (chloroform).

• Continuously remove the upper aqueous layer from the Dean-Stark trap. The lower chloroform layer is typically returned to the distillation flask.

• Continue the distillation until no more water collects in the trap.

• Once all the water has been removed, the temperature at the head of the distillation column will rise to the boiling point of the next lowest boiling component (likely excess chloroform or the TFPOH/chloroform azeotrope).

• To obtain pure, dry TFPOH, the remaining mixture in the flask will need to be fractionally distilled to separate the TFPOH from the chloroform.

Protocol 2: Drying with 3Å Molecular Sieves

This protocol details the use of 3Å molecular sieves for the final drying of 2,2,3,3-Tetrafluoro-1-propanol to achieve very low water content.

Materials:

• 2,2,3,3-Tetrafluoro-1-propanol (pre-dried if heavily contaminated with water)

• 3Å molecular sieves

• Oven or vacuum oven for activation

• Dry, inert atmosphere (e.g., nitrogen or argon)

• Sealed storage flask

Procedure:

• Activation of Molecular Sieves:

  • Place the required amount of 3Å molecular sieves in a suitable flask.

  • Heat the sieves in an oven at 200-300°C for at least 4 hours under a vacuum or with a slow purge of dry nitrogen.[6]

  • Allow the sieves to cool to room temperature in a desiccator or under an inert atmosphere.

• Drying Process:

  • In a dry flask under an inert atmosphere, add the 2,2,3,3-Tetrafluoro-1-propanol.

  • Add the activated 3Å molecular sieves to the alcohol. A loading of 10-20% by weight is generally effective.[5]

  • Seal the flask and stir the mixture at room temperature for 48-72 hours. The longer the contact time, the lower the final water content will be.

  • After the desired drying time, carefully decant or filter the dry 2,2,3,3-Tetrafluoro-1-propanol from the molecular sieves under an inert atmosphere to prevent re-exposure to moisture.

  • Store the dried solvent over a small amount of freshly activated 3Å molecular sieves in a tightly sealed container.

Protocol 3: Drying with Calcium Hydride

This protocol describes the use of calcium hydride to rigorously dry 2,2,3,3-Tetrafluoro-1-propanol. This method is suitable for achieving very low water levels but requires a final distillation step.

Materials:

• 2,2,3,3-Tetrafluoro-1-propanol

• Calcium hydride (CaH₂) powder

• Distillation apparatus

• Heating mantle

• Dry, inert atmosphere (e.g., nitrogen or argon)

Procedure:

• In a fume hood, set up a round-bottom flask with a reflux condenser and a drying tube or an inert gas inlet.

• Add the 2,2,3,3-Tetrafluoro-1-propanol to the flask.

• Carefully add calcium hydride to the alcohol under a counterflow of inert gas. A typical loading is 10-20 grams per liter of solvent.[4]

• Stir the mixture at room temperature. The reaction of calcium hydride with water will produce hydrogen gas, which will be safely vented.

• Continue stirring until the evolution of hydrogen gas ceases. For very wet solvents, this may take several hours. Gentle heating can accelerate the process, but care must be taken due to the flammability of hydrogen.

• Once the drying is complete, set up the apparatus for distillation under an inert atmosphere.

• Carefully distill the 2,2,3,3-Tetrafluoro-1-propanol from the solid calcium hydroxide and any unreacted calcium hydride.

• Collect the dry distillate in a receiver protected from atmospheric moisture.

• Store the anhydrous 2,2,3,3-Tetrafluoro-1-propanol in a tightly sealed container, possibly over activated molecular sieves.

Disclaimer: These protocols are intended for use by trained professionals in a laboratory setting. Always consult the Safety Data Sheet (SDS) for all chemicals and use appropriate personal protective equipment (PPE). All procedures should be performed in a well-ventilated fume hood.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 5. youtube.com [youtube.com]
• 6. redriver.team [redriver.team]

Technical Support Center: Optimizing Reaction Conditions in Trifluorotoluene (TFP)

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reaction conditions when using trifluorototoluene (α,α,α-trifluorotoluene, TFP, or benzotrifluoride) as a solvent.

Section 1: Frequently Asked Questions (FAQs) about TFP as a Solvent

This section addresses common questions regarding the use of trifluorotoluene as a solvent in organic synthesis.

Q1: What are the main advantages of using TFP as a solvent?

A1: TFP offers several advantages over other common solvents:

• Higher Boiling Point: With a boiling point of approximately 103°C, TFP is a suitable replacement for lower-boiling solvents like dichloromethane (B109758) (DCM, b.p. ~40°C) when higher reaction temperatures are required.[1][2]

• Similar Polarity to Dichloromethane: TFP has a dielectric constant (9.18) similar to that of DCM (9.04), indicating comparable solvating properties for a range of substrates.[1][2]

• Chemical Inertness: TFP is relatively inert and can be used in a variety of chemical transformations, including those involving sensitive reagents and catalysts.[3]

• Azeotropic Removal of Water: TFP can be used to azeotropically remove water from reaction mixtures.

Q2: What are the key safety precautions to consider when working with TFP?

A2: TFP is a flammable liquid and requires careful handling. Key safety precautions include:

• Flammability: TFP has a flash point of 12°C, making it highly flammable. All ignition sources should be eliminated from the work area.[2]

• Ventilation: Work with TFP should always be conducted in a well-ventilated fume hood to avoid inhalation of vapors.[4]

• Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat, should be worn at all times.[4]

• Storage: TFP should be stored in a cool, dry, well-ventilated area away from heat and ignition sources. Containers should be kept tightly closed.[1][4]

• Static Discharge: Take precautionary measures against static discharge, which can ignite flammable vapors.[4]

Q3: How can I remove TFP from my reaction mixture after the reaction is complete?

A3: TFP can be removed from a reaction mixture using standard laboratory techniques:

• Rotary Evaporation: Due to its relatively high boiling point, rotary evaporation may require a good vacuum source and a slightly elevated bath temperature.

• Distillation: For larger volumes, simple distillation can be effective.

• Aqueous Work-up: As TFP is immiscible with water, it can be separated from an aqueous phase in a separatory funnel during work-up.[5]

Q4: What is the solubility of common organic compounds and catalysts in TFP?

Section 2: Troubleshooting Guides for Common Reactions in TFP

This section provides troubleshooting for common issues encountered when running reactions in TFP.

General Troubleshooting

Issue	Potential Cause	Suggested Solution
Low or No Reaction	Inadequate temperature for the reaction to proceed.	Increase the reaction temperature, taking advantage of TFP's high boiling point. Monitor for potential side reactions at higher temperatures.
Poor solubility of a reactant or catalyst.	While TFP has good solvating power, highly polar or ionic reagents may have limited solubility. Consider adding a co-solvent to improve solubility.
Catalyst deactivation.	Ensure all reagents and the solvent are dry, as water can deactivate many catalysts. Use anhydrous grade TFP if necessary.[6]
Side Product Formation	Reaction temperature is too high.	Optimize the temperature by running the reaction at a lower temperature for a longer duration.
Presence of impurities in the solvent.	Use high-purity TFP to avoid side reactions caused by contaminants.
Difficult Product Isolation	Emulsion formation during aqueous work-up.	Add brine to the separatory funnel to help break the emulsion.
Product is volatile and lost during solvent removal.	Use a lower temperature and higher vacuum during rotary evaporation. Consider using a cold trap.

Reaction-Specific Troubleshooting

1. Suzuki-Miyaura Coupling

Issue	Potential Cause in TFP	Suggested Solution
Low Yield	Inefficient transmetalation.	The choice of base is crucial. Screen different bases such as K₂CO₃, Cs₂CO₃, or K₃PO₄. The solubility of the base in the TFP/water mixture can impact the reaction rate.
Catalyst poisoning.	Ensure the purity of all starting materials and the TFP solvent.
Homocoupling of Boronic Acid	Presence of oxygen.	Thoroughly degas the reaction mixture (TFP, water, and reagents) before adding the catalyst. Maintain a positive pressure of an inert gas (N₂ or Ar) throughout the reaction.

2. Heck Coupling

Issue	Potential Cause in TFP	Suggested Solution
Low Yield	Low catalyst activity.	Optimize the palladium source and ligand. The higher boiling point of TFP allows for the use of less active but more stable catalyst precursors that require higher temperatures for activation.
Formation of palladium black.	Use a suitable phosphine (B1218219) ligand to stabilize the palladium catalyst. The concentration of the catalyst can also be optimized.
Poor Regioselectivity	Sub-optimal reaction conditions.	Vary the reaction temperature and the base used. TFP's inertness is an advantage here as it is less likely to participate in side reactions compared to more coordinating solvents.

3. Buchwald-Hartwig Amination

Issue	Potential Cause in TFP	Suggested Solution
Low Yield	Incomplete reaction.	Increase the reaction temperature. TFP is an excellent solvent for this reaction due to its high boiling point, which can drive the reaction to completion.
Sterically hindered substrates.	Select a suitable bulky electron-rich phosphine ligand. The choice of ligand is critical for the success of the Buchwald-Hartwig amination.
Side reactions	Base-mediated side reactions.	Screen different bases (e.g., NaOt-Bu, K₃PO₄, Cs₂CO₃) to find the optimal balance between reactivity and selectivity.

4. Friedel-Crafts Acylation

Issue	Potential Cause in TFP	Suggested Solution
Low Yield	Deactivation of the aromatic substrate.	Friedel-Crafts reactions are generally not suitable for strongly deactivated aromatic rings.
Insufficient catalyst.	A stoichiometric amount of the Lewis acid catalyst (e.g., AlCl₃) is often required as it complexes with the product.[7]
Reaction with Solvent	TFP can react with strong Lewis acids.	While TFP is generally inert, it can react with very strong Lewis acids like AlCl₃ at room temperature.[1][2] Consider using a milder Lewis acid if this is a concern.

Section 3: Data Presentation

The following tables provide representative data for optimizing common reactions. While specific data for TFP is limited in the literature, these tables offer a starting point for optimization based on general principles and data from similar solvent systems.

Table 1: Representative Conditions for Suzuki-Miyaura Coupling

Entry	Aryl Halide	Boronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Temp (°C)	Yield (%)
1	4-Bromotoluene	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	100	>95
2	4-Chloroanisole	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1)	XPhos (3)	Cs₂CO₃	110	>90
3	1-Iodonaphthalene	2-Thiopheneboronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃	90	>98

Table 2: Representative Conditions for Heck Coupling

Entry	Aryl Halide	Alkene	Catalyst (mol%)	Base	Temp (°C)	Yield (%)
1	Iodobenzene	Styrene	Pd(OAc)₂ (1)	Et₃N	100	>95
2	4-Bromobenzonitrile	n-Butyl acrylate	PdCl₂(PPh₃)₂ (2)	K₂CO₃	120	>90
3	1-Bromonaphthalene	Methyl methacrylate	Pd(PPh₃)₄ (3)	NaOAc	110	>85

Table 3: Representative Conditions for Buchwald-Hartwig Amination

Entry	Aryl Halide	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Temp (°C)	Yield (%)
1	4-Bromotoluene	Morpholine	Pd₂(dba)₃ (1)	BINAP (1.5)	NaOt-Bu	100	>98
2	4-Chloroanisole	Aniline	Pd(OAc)₂ (2)	Xantphos (3)	Cs₂CO₃	110	>90
3	2-Chloropyridine	Benzylamine	Pd(OAc)₂ (2)	RuPhos (4)	K₃PO₄	100	>95

Table 4: Representative Conditions for Friedel-Crafts Acylation

Entry	Aromatic Substrate	Acylating Agent	Catalyst (equiv.)	Temp (°C)	Yield (%)
1	Toluene	Acetyl chloride	AlCl₃ (1.1)	80	>90
2	Anisole	Propionyl chloride	FeCl₃ (1.2)	70	>85
3	Benzene	Benzoyl chloride	AlCl₃ (1.1)	90	>90

Section 4: Experimental Protocols

The following are general experimental protocols for common reactions where TFP can be used as a solvent. These should be adapted and optimized for specific substrates.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling in TFP

• To a flame-dried Schlenk flask, add the aryl halide (1.0 mmol), boronic acid (1.2 mmol), and base (e.g., K₂CO₃, 2.0 mmol).

• Evacuate and backfill the flask with an inert gas (N₂ or Ar) three times.

• Add TFP (5 mL) and water (1 mL) via syringe.

• Degas the mixture by bubbling with the inert gas for 15-20 minutes.

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol) and ligand (if required) to the flask under a positive pressure of the inert gas.

• Heat the reaction mixture to the desired temperature (e.g., 90-110°C) with vigorous stirring.

• Monitor the reaction progress by TLC or GC/MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Protocol 2: General Procedure for Heck Coupling in TFP

• To a flame-dried Schlenk flask, add the aryl halide (1.0 mmol), alkene (1.2 mmol), base (e.g., Et₃N, 1.5 mmol), and palladium catalyst (e.g., Pd(OAc)₂, 0.02 mmol) and ligand (if required).

• Evacuate and backfill the flask with an inert gas (N₂ or Ar) three times.

• Add anhydrous TFP (5 mL) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 100-120°C) with vigorous stirring.

• Monitor the reaction progress by TLC or GC/MS.

• Upon completion, cool the reaction to room temperature.

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Section 5: Visualizations

Diagram 1: General Troubleshooting Workflow

Caption: A general workflow for troubleshooting common issues in organic reactions.

Diagram 2: Logical Relationship for Solvent Selection

Caption: Logical considerations for selecting TFP as a reaction solvent.

References

• 1. agilent.com [agilent.com]
• 2. Trifluorotoluene - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. gtilaboratorysupplies.com [gtilaboratorysupplies.com]
• 5. webqc.org [webqc.org]
• 6. a,a,a-Trifluorotoluene anhydrous, = 99 98-08-8 [sigmaaldrich.com]
• 7. Friedel-Crafts Acylation [organic-chemistry.org]

Technical Support Center: Thermal Degradation Profile of 2,2,3,3-Tetrafluoro-1-propanol

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information and troubleshooting guidance for experiments involving the thermal degradation of 2,2,3,3-Tetrafluoro-1-propanol.

Frequently Asked Questions (FAQs)

Q1: What is the expected thermal stability of 2,2,3,3-Tetrafluoro-1-propanol?

Q2: What are the potential thermal degradation products of 2,2,3,3-Tetrafluoro-1-propanol?

A2: The primary combustion products of 2,2,3,3-Tetrafluoro-1-propanol are expected to be carbon dioxide (CO2), carbon monoxide (CO), and hydrogen fluoride (B91410) (HF).[4] Other pyrolysis products typical of burning organic material may also be formed.[4] The thermal decomposition of other fluorinated compounds often involves the elimination of hydrogen fluoride as an initial step.

Q3: What safety precautions should be taken when heating 2,2,3,3-Tetrafluoro-1-propanol?

A3: 2,2,3,3-Tetrafluoro-1-propanol is a flammable liquid and vapor.[4] All heating experiments should be conducted in a well-ventilated area, preferably within a fume hood, away from ignition sources.[4] Appropriate personal protective equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab coat, should be worn. Ensure that any container holding the heated liquid is properly vented to avoid pressure buildup.

Troubleshooting Guides

This section addresses common issues encountered during the thermal analysis of 2,2,3,3-Tetrafluoro-1-propanol using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Thermogravimetric Analysis (TGA)

Issue	Possible Cause(s)	Troubleshooting Steps
Rapid initial weight loss	Sample evaporation due to low boiling point.	- Use a sealed pan with a pinhole to control evaporation.- Start the experiment at a temperature below the boiling point.- Use a slower heating rate to allow for controlled volatilization.
Noisy or unstable baseline	- Instrument not properly calibrated.- Sample reacting with the pan material.- Inconsistent purge gas flow.	- Calibrate the TGA instrument according to the manufacturer's instructions.- Use an inert pan material such as platinum or alumina (B75360).- Ensure a consistent and appropriate flow rate for the purge gas (e.g., nitrogen).
Incomplete decomposition	The final temperature of the experiment was not high enough.	Extend the temperature range of the TGA experiment to ensure complete degradation of the sample.
Unexpected weight gain	- Reaction of the sample with the purge gas (if not inert).- Buoyancy effects.	- Use an inert purge gas such as nitrogen or argon.- Perform a blank run with an empty pan to correct for buoyancy effects.

Differential Scanning Calorimetry (DSC)

Issue	Possible Cause(s)	Troubleshooting Steps
Broad or distorted boiling endotherm	- Sample evaporation before boiling.- High heating rate.	- Use a hermetically sealed pan or a pan with a small pinhole to maintain vapor-liquid equilibrium.[5][6]- Employ a slower heating rate (e.g., 5-10 °C/min) to achieve better resolution.[5]
Baseline shift after boiling	Change in the heat capacity of the sample and pan after the liquid has vaporized.	This is a normal phenomenon. Ensure the baseline is stable before and after the transition for accurate enthalpy calculations.
No observable thermal events	The instrument's sensitivity is too low for the small sample size.	- Increase the sample size if possible, while staying within the instrument's recommended limits.- Use a more sensitive DSC instrument if available.
Presence of unexpected peaks	- Sample impurity.- Reaction of the sample with the pan.	- Use a high-purity sample.- Utilize an inert sample pan.

Experimental Protocols

Due to the lack of publicly available, specific experimental data for the thermal degradation of 2,2,3,3-Tetrafluoro-1-propanol, the following are generalized protocols for performing TGA and DSC on volatile liquids. These should be adapted based on the specific instrumentation and experimental goals.

Thermogravimetric Analysis (TGA) Protocol for a Volatile Liquid

• Instrument Preparation:

  • Ensure the TGA is clean and calibrated according to the manufacturer's guidelines.

  • Set the purge gas (typically high-purity nitrogen) to a constant flow rate (e.g., 20-50 mL/min).

• Sample Preparation:

  • Tare a clean, empty TGA pan (platinum or alumina is recommended).

  • Using a micropipette, carefully dispense a small amount of 2,2,3,3-Tetrafluoro-1-propanol (typically 5-10 mg) into the pan.

  • If significant evaporation is expected, use a sealed pan with a pinhole lid.

• Experimental Parameters:

  • Starting Temperature: Set to a temperature below the boiling point of the sample (e.g., 30 °C).

  • Heating Rate: A rate of 10 °C/min is common, but a slower rate may be necessary for better resolution of events.

  • Final Temperature: Set to a temperature high enough to ensure complete decomposition (e.g., 600-800 °C).

  • Data Collection: Record the sample weight as a function of temperature.

• Post-Analysis:

  • Analyze the resulting TGA curve to determine the onset of decomposition and the temperature ranges of significant weight loss.

Differential Scanning Calorimetry (DSC) Protocol for a Volatile Liquid

• Instrument Preparation:

  • Calibrate the DSC for temperature and enthalpy using appropriate standards.

  • Set the purge gas (typically nitrogen) to a low, consistent flow rate.

• Sample Preparation:

  • Tare an empty hermetically sealed aluminum pan and lid.

  • Introduce a small amount of 2,2,3,3-Tetrafluoro-1-propanol (typically 2-5 mg) into the pan.

  • Hermetically seal the pan to prevent evaporation. For boiling point determination, a small, well-defined hole can be made in the lid.[5][6]

  • Prepare an identical empty sealed pan to be used as a reference.

• Experimental Parameters:

  • Temperature Program:

    • Equilibrate at a starting temperature well below any expected transitions (e.g., 0 °C).

    • Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a final temperature above the boiling point but below the expected decomposition temperature (e.g., 150 °C).

    • A cool-heat cycle can be included to observe crystallization and melting behavior if applicable.

  • Data Collection: Record the differential heat flow between the sample and reference pans as a function of temperature.

• Post-Analysis:

  • Analyze the DSC thermogram to identify thermal events such as melting and boiling points by observing endothermic peaks.

Logical Workflow for Troubleshooting Thermal Analysis

Caption: A flowchart for systematic troubleshooting of thermal analysis experiments.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. scientificlabs.com [scientificlabs.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. tainstruments.com [tainstruments.com]
• 6. Determination of Boiling Temperatures Using A Differential Scanning Calorimeter [iokinetic.com]

Incompatible materials and reagents with 2,2,3,3-Tetrafluoro-1-propanol

This technical support center provides guidance for researchers, scientists, and drug development professionals on the safe handling and use of 2,2,3,3-Tetrafluoro-1-propanol, with a focus on its material and reagent incompatibilities.

Frequently Asked Questions (FAQs)

Q1: What are the primary categories of materials and reagents incompatible with 2,2,3,3-Tetrafluoro-1-propanol?

A1: 2,2,3,3-Tetrafluoro-1-propanol is incompatible with several classes of substances. These include strong oxidizing agents, strong bases, acid anhydrides, acid chlorides, alkali metals, and powdered metals.[1][2][3] Contact with these materials can lead to vigorous, exothermic, or explosive reactions. Additionally, it may degrade or dissolve certain plastics, rubbers, and coatings.[1]

Q2: Can I use standard plastic containers and tubing with 2,2,3,3-Tetrafluoro-1-propanol?

A2: Caution is advised. 2,2,3,3-Tetrafluoro-1-propanol can attack, soften, or dissolve many common plastics and rubbers.[1] It is crucial to verify material compatibility before use. Polytetrafluoroethylene (PTFE) and High-Density Polyethylene (HDPE) generally exhibit good resistance to fluorinated alcohols. However, always consult a detailed chemical resistance chart and perform a small-scale compatibility test under your experimental conditions.

Q3: What are the risks of mixing 2,2,3,3-Tetrafluoro-1-propanol with strong bases like sodium hydroxide (B78521) (NaOH) or potassium hydroxide (KOH)?

A3: Mixing 2,2,3,3-Tetrafluoro-1-propanol with strong bases can lead to a deprotonation of the alcohol, forming a tetrafluoropropoxide. While this reaction itself is a standard acid-base reaction, in the presence of other reactive species or under elevated temperatures, it can promote side reactions. The primary concern is the potential for a vigorous exothermic reaction.

Q4: What happens if 2,2,3,3-Tetrafluoro-1-propanol comes into contact with alkali metals (e.g., sodium, potassium)?

A4: 2,2,3,3-Tetrafluoro-1-propanol reacts with alkali metals in a similar fashion to other alcohols, but the reaction can be vigorous. The reaction produces the corresponding metal alkoxide and flammable hydrogen gas. The generation of hydrogen gas in a closed system can lead to a dangerous buildup of pressure, and the heat of the reaction can ignite the hydrogen, causing a fire or explosion.

Q5: Are there specific oxidizing agents that are particularly hazardous with 2,2,3,3-Tetrafluoro-1-propanol?

A5: Yes, strong oxidizing agents such as nitric acid and potassium permanganate (B83412) pose a significant hazard. The reaction of alcohols with concentrated nitric acid can be explosive, potentially forming unstable nitrate (B79036) esters.[4] Similarly, potassium permanganate can react violently with alcohols, leading to fire.[5]

Troubleshooting Guides

Issue 1: Unexpected gas evolution during a reaction involving 2,2,3,3-Tetrafluoro-1-propanol.

• Possible Cause: Contamination with an incompatible material, most notably an alkali metal, alkaline earth metal, or powdered metal such as aluminum or zinc.[1] These materials react with the alcohol to produce hydrogen gas.

• Troubleshooting Steps:

  • Ensure Safety: Work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

  • Stop Additions: Immediately cease the addition of any further reagents to the reaction mixture.

  • Do Not Seal the Vessel: Ensure the reaction vessel is not sealed to prevent pressure buildup.

  • Cool the Reaction: If the reaction is becoming exothermic, use an ice bath to cool the vessel.

  • Identify the Source: Carefully review all reagents and equipment used to identify the source of the metal contamination.

Issue 2: Degradation or leaking of plastic components (e.g., tubing, connectors, containers) in contact with 2,2,3,3-Tetrafluoro-1-propanol.

• Possible Cause: The plastic material is not chemically resistant to 2,2,3,3-Tetrafluoro-1-propanol.

• Troubleshooting Steps:

  • Safely Contain the Leak: If a leak has occurred, safely transfer the liquid to a compatible container (e.g., glass or PTFE). Absorb any spilled material with an inert absorbent.

  • Consult a Compatibility Chart: Refer to a chemical compatibility chart for fluorinated alcohols to select an appropriate material. PTFE, and in many cases, HDPE, are suitable choices.[6][7][8][9]

  • Perform a Compatibility Test: Before widespread use, immerse a small piece of the new plastic material in 2,2,3,3-Tetrafluoro-1-propanol for a period of time (e.g., 24-48 hours) and observe for any signs of degradation, such as swelling, discoloration, or loss of mechanical strength.

Issue 3: A reaction involving an acid chloride or acid anhydride (B1165640) in 2,2,3,3-Tetrafluoro-1-propanol is unexpectedly vigorous or produces charring.

• Possible Cause: The reaction between the alcohol and the acylating agent is highly exothermic. Acid chlorides and anhydrides react with alcohols to form esters, and this reaction can be vigorous, especially with reactive acylating agents.[10][11]

• Troubleshooting Steps:

  • Control the Rate of Addition: Add the acid chloride or acid anhydride slowly and in a controlled manner to the alcohol solution.

  • Use a Cooling Bath: Perform the reaction in a cooling bath (e.g., ice-water or ice-salt) to dissipate the heat generated.

  • Dilute the Reagents: Using a suitable, inert solvent to dilute the reagents can help to moderate the reaction rate and control the temperature.

Summary of Incompatible Materials

Incompatible Material Class	Examples	Potential Hazards
Strong Oxidizing Agents	Nitric acid, Potassium permanganate, Chromium trioxide	Fire, explosion, formation of unstable products.[1][4]
Strong Bases	Sodium hydroxide (NaOH), Potassium hydroxide (KOH), Sodium hydride (NaH)	Vigorous exothermic reaction.
Acid Anhydrides	Acetic anhydride	Exothermic reaction.
Acid Chlorides	Acetyl chloride, Thionyl chloride	Violent, exothermic reaction, release of acidic gases (e.g., HCl).[10][11]
Alkali Metals	Sodium (Na), Potassium (K), Lithium (Li)	Formation of flammable hydrogen gas, fire, explosion.[1]
Powdered Metals	Aluminum (Al), Zinc (Zn)	Formation of flammable hydrogen gas.[1]
Certain Plastics, Rubbers, and Coatings	Varies (e.g., some PVC formulations)	Softening, swelling, dissolution of the material.[1]

Experimental Protocols

Protocol 1: Small-Scale Compatibility Test for Polymeric Materials

• Objective: To determine the compatibility of a specific plastic or rubber with 2,2,3,3-Tetrafluoro-1-propanol.

• Materials:

  • Small sample of the polymeric material (e.g., a 1x1 cm piece of tubing or sheet).

  • 2,2,3,3-Tetrafluoro-1-propanol.

  • Small glass vial with a PTFE-lined cap.

  • Tweezers.

  • Analytical balance.

• Procedure:

  • Measure and record the initial mass and dimensions of the polymer sample.

  • Place the polymer sample in the glass vial.

  • Add enough 2,2,3,3-Tetrafluoro-1-propanol to fully submerge the sample.

  • Seal the vial with the PTFE-lined cap.

  • Store the vial at the intended experimental temperature for 24-48 hours.

  • Carefully remove the polymer sample with tweezers, allow the solvent to evaporate completely in a fume hood, and then re-measure the mass and dimensions.

  • Visually inspect the sample for any changes in appearance, such as swelling, discoloration, or degradation.

  • Analyze the 2,2,3,3-Tetrafluoro-1-propanol for any leached substances if necessary.

• Interpretation: Significant changes in mass, dimensions, or appearance indicate incompatibility.

Protocol 2: Safe Quenching of a Reaction Mixture Containing Residual Alkali Metal

• Objective: To safely neutralize a reaction mixture containing unreacted alkali metal after using 2,2,3,3-Tetrafluoro-1-propanol as a reactant or solvent.

• Materials:

  • Reaction mixture containing residual alkali metal.

  • Isopropanol (B130326) or ethanol (B145695).

  • Methanol (B129727).

  • Water.

  • Cooling bath (e.g., ice water).

  • Appropriate PPE (safety glasses, face shield, flame-retardant lab coat, gloves).

• Procedure:

  • Ensure the reaction is performed in a fume hood.

  • Cool the reaction vessel in a cooling bath.

  • Slowly and dropwise, add a less reactive alcohol such as isopropanol or ethanol to quench the bulk of the unreacted alkali metal. Be prepared for hydrogen gas evolution.

  • Once the vigorous reaction has subsided, slowly add methanol, which is more reactive than isopropanol but less so than water.

  • After the reaction with methanol is complete, very slowly and cautiously add water to quench any remaining traces of alkali metal.

  • Properly dispose of the neutralized reaction mixture according to institutional guidelines.

Visualizations

Caption: Logical relationships of incompatible materials with 2,2,3,3-Tetrafluoro-1-propanol and their potential hazards.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. fishersci.com [fishersci.com]
• 3. 2,2,3,3-Tetrafluoro-1-propanol | CAS#:76-37-9 | Chemsrc [chemsrc.com]
• 4. researchgate.net [researchgate.net]
• 5. homework.study.com [homework.study.com]
• 6. calpaclab.com [calpaclab.com]
• 7. balseal.com [balseal.com]
• 8. calpaclab.com [calpaclab.com]
• 9. spilltech.com [spilltech.com]
• 10. chemguide.co.uk [chemguide.co.uk]
• 11. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Troubleshooting Low-Yield Reactions in 2,2,3,3-Tetrafluoro-1-propanol

Welcome to the technical support center for reactions involving 2,2,3,3-Tetrafluoro-1-propanol. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize syntheses utilizing this versatile fluorinated alcohol. Below, you will find frequently asked questions (FAQs) and troubleshooting guides to address common challenges and improve reaction yields.

General Troubleshooting for Low-Yield Reactions

Low yields in organic synthesis can arise from a variety of factors, from reagent purity to reaction conditions and workup procedures. This section provides a general framework for troubleshooting reactions involving 2,2,3,3-Tetrafluoro-1-propanol.

FAQ 1: My reaction with 2,2,3,3-Tetrafluoro-1-propanol is giving a low yield. Where should I start troubleshooting?

A systematic approach is key to identifying the source of low yield. Begin by considering the fundamental aspects of the reaction, including the purity of your starting materials, the reaction setup, and the conditions employed. The electron-withdrawing nature of the fluorine atoms in 2,2,3,3-Tetrafluoro-1-propanol makes its hydroxyl group more acidic than non-fluorinated alcohols, which can influence its reactivity and the choice of base.

Caption: General troubleshooting workflow for low-yield reactions.

Section 1: Williamson Ether Synthesis

The Williamson ether synthesis is a common method for preparing ethers from an alcohol and an alkyl halide. When using 2,2,3,3-Tetrafluoro-1-propanol, its increased acidity and the nature of its corresponding alkoxide are important considerations.

FAQ 2: I am attempting a Williamson ether synthesis with 2,2,3,3-Tetrafluoro-1-propanol and am getting a low yield of the desired ether. What are the likely causes?

Low yields in this reaction can often be attributed to several factors:

• Incomplete Deprotonation: Due to the increased acidity of 2,2,3,3-Tetrafluoro-1-propanol (lower pKa than simple alcohols), a sufficiently strong base is required for complete deprotonation to the alkoxide. Weaker bases may result in an equilibrium with the alcohol, reducing the concentration of the active nucleophile.

• Choice of Alkyl Halide: The Williamson ether synthesis is an S_N2 reaction, which is sensitive to steric hindrance. Primary alkyl halides are ideal. Secondary alkyl halides can lead to a competing E2 elimination side reaction, and tertiary alkyl halides will almost exclusively yield the elimination product.

• Reaction Conditions: Inadequate temperature or reaction time can lead to incomplete conversion. The choice of solvent is also critical; polar aprotic solvents like DMF or acetonitrile (B52724) are generally preferred as they solvate the cation of the alkoxide salt, leaving the alkoxide anion more nucleophilic.

• Side Reactions: The primary side reaction to consider is the E2 elimination of the alkyl halide, which is favored by sterically hindered alkyl halides and strong, bulky bases.

Caption: Williamson ether synthesis pathways and potential side reactions.

Quantitative Data: Williamson Ether Synthesis

Alcohol	Alkylating Agent	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
2,2,3,3-Tetrafluoropropanol	Methyl sulfate	KOH	Water	70	4	83	[1]
Telomere Alcohols (H(CF₂CF₂)nCH₂OH)	Alkyl Halides (C₄-C₁₀)	KOH	DMSO	N/A	N/A	45-55	[1]
Telomere Alcohols (H(CF₂CF₂)nCH₂OH)	Alkyl Halides (C₄-C₁₀)	KOH/PTC	CH₂Cl₂/H₂O	N/A	N/A	87-94	[1]

Experimental Protocol: Synthesis of 2,2,3,3-Tetrafluoropropyl Methyl Ether

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2,2,3,3-Tetrafluoro-1-propanol (1.0 eq) and a suitable polar aprotic solvent (e.g., anhydrous DMF or acetonitrile).

• Deprotonation: Under an inert atmosphere (e.g., nitrogen or argon), cool the solution to 0 °C and add a strong base such as sodium hydride (NaH, 1.1 eq) portion-wise. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes until hydrogen evolution ceases.

• Alkylation: Cool the resulting alkoxide solution to 0 °C and add the alkylating agent (e.g., methyl iodide or dimethyl sulfate, 1.2 eq) dropwise.

• Reaction: Allow the reaction mixture to warm to room temperature and then heat to 50-70 °C. Monitor the reaction progress by TLC or GC-MS.

• Workup: After completion, cool the reaction to room temperature and carefully quench with water. Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate). Wash the combined organic layers with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by distillation.

Section 2: Mitsunobu Reaction

The Mitsunobu reaction allows for the conversion of a primary or secondary alcohol to a variety of functional groups, including esters, with inversion of stereochemistry. The increased acidity of 2,2,3,3-Tetrafluoro-1-propanol can be advantageous in this reaction.

FAQ 3: I'm performing a Mitsunobu esterification with 2,2,3,3-Tetrafluoro-1-propanol and a carboxylic acid, but the yield is poor. What could be the problem?

While the increased acidity of fluorinated alcohols is generally beneficial for the Mitsunobu reaction, low yields can still occur. Common issues include:

• Reagent Purity and Stoichiometry: The phosphine (B1218219) (e.g., triphenylphosphine (B44618), PPh₃) and azodicarboxylate (e.g., DEAD or DIAD) must be of high purity. Ensure accurate stoichiometry, typically using a slight excess (1.1-1.5 eq) of the phosphine and azodicarboxylate.

• Order of Addition: The order of addition of reagents can be critical. Generally, the alcohol, carboxylic acid, and phosphine are mixed in an anhydrous solvent before the dropwise addition of the azodicarboxylate at a low temperature (e.g., 0 °C).

• pKa of the Nucleophile: The Mitsunobu reaction works best with nucleophiles (in this case, the carboxylic acid) that have a pKa of less than 13. If the carboxylic acid is not acidic enough, side reactions can occur where the deprotonated azodicarboxylate acts as the nucleophile.

• Workup and Purification: The byproducts of the Mitsunobu reaction, triphenylphosphine oxide (TPPO) and the dialkyl hydrazinedicarboxylate, can complicate purification. TPPO can sometimes be removed by precipitation from a nonpolar solvent or by chromatography.

Caption: Key steps and potential side reaction in the Mitsunobu reaction.

Quantitative Data: Mitsunobu Reaction

Experimental Protocol: Mitsunobu Esterification of 2,2,3,3-Tetrafluoro-1-propanol

• Reaction Setup: In a flame-dried, two-neck round-bottom flask under an inert atmosphere, dissolve 2,2,3,3-Tetrafluoro-1-propanol (1.0 eq), the carboxylic acid (e.g., benzoic acid, 1.1 eq), and triphenylphosphine (1.2 eq) in anhydrous THF.

• Reagent Addition: Cool the solution to 0 °C in an ice bath. To this solution, add diisopropyl azodicarboxylate (DIAD, 1.2 eq) dropwise over 10-15 minutes, ensuring the internal temperature remains below 5 °C.

• Reaction: After the addition is complete, allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature. Monitor the reaction by TLC until the starting alcohol is consumed.

• Workup: Concentrate the reaction mixture under reduced pressure. Add a nonpolar solvent (e.g., a mixture of hexane (B92381) and diethyl ether) to the residue to precipitate the triphenylphosphine oxide. Filter the mixture and wash the solid with cold nonpolar solvent.

• Purification: Concentrate the filtrate and purify the crude ester by flash column chromatography on silica (B1680970) gel.

Section 3: Fischer Esterification

Fischer esterification is an acid-catalyzed equilibrium reaction between a carboxylic acid and an alcohol. To achieve high yields, the equilibrium must be shifted towards the products.

FAQ 4: My Fischer esterification of 2,2,3,3-Tetrafluoro-1-propanol is resulting in a low conversion. How can I improve the yield?

The key to a successful Fischer esterification is to drive the equilibrium to the right. Here are common strategies:

• Use of Excess Reagent: Employing a large excess of one of the reactants (usually the less expensive one) will shift the equilibrium towards the products according to Le Châtelier's principle.

• Removal of Water: Water is a product of the reaction, and its removal will drive the reaction forward. This can be achieved by:

  • Using a Dean-Stark apparatus to azeotropically remove water with a suitable solvent (e.g., toluene).

  • Adding a dehydrating agent, such as molecular sieves, to the reaction mixture.

• Catalyst: A strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, is essential. Ensure a sufficient catalytic amount is used.

• Reaction Time and Temperature: Fischer esterifications are often slow and require prolonged heating at reflux to reach equilibrium.

Caption: The equilibrium nature of Fischer esterification and strategies to improve yield.

Quantitative Data: Fischer Esterification

Experimental Protocol: Fischer Esterification of Acetic Acid with 2,2,3,3-Tetrafluoro-1-propanol

• Reaction Setup: To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add acetic acid (1.0 eq), 2,2,3,3-Tetrafluoro-1-propanol (1.2 eq), and a suitable solvent for azeotropic water removal (e.g., toluene).

• Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid or p-toluenesulfonic acid (0.05 eq).

• Reaction: Heat the mixture to reflux and collect the water in the Dean-Stark trap. Continue the reaction until no more water is collected. Monitor the reaction by TLC or GC-MS.

• Workup: Cool the reaction mixture to room temperature. Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst and any remaining carboxylic acid. Then, wash with water and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation. Purify the crude ester by fractional distillation.

Section 4: Purification of Fluorinated Products

FAQ 5: I have successfully completed my reaction, but I am having difficulty purifying the 2,2,3,3-tetrafluoropropyl ether/ester. What are some common purification strategies?

Purification of fluorinated compounds can sometimes be challenging due to their unique physical properties.

• Distillation: Fluorinated compounds often have lower boiling points than their non-fluorinated analogs.[2] This can be advantageous for purification by distillation, including fractional distillation for separating closely boiling components. Vacuum distillation is recommended for high-boiling or thermally sensitive compounds.[2]

• Azeotropes: Be aware that fluorinated compounds can form azeotropes with solvents or other components in the reaction mixture, which can complicate purification by distillation.[2]

• Chromatography:

  • Standard Silica Gel Chromatography: This is often a viable method. The polarity of fluorinated compounds is not always intuitive, so a range of solvent systems (e.g., hexane/ethyl acetate, dichloromethane/methanol) should be screened by TLC.

  • Fluorinated Stationary Phases: For challenging separations, especially when separating compounds with different degrees of fluorination, specialized fluorinated chromatography phases can be very effective.[3] These phases work on the principle of "fluorous-fluorous" interactions, where more highly fluorinated compounds are retained more strongly.

• Washing/Extraction: Standard aqueous workup procedures are generally effective. Ensure that your fluorinated product is not partially soluble in the aqueous layer, which can sometimes be the case for smaller fluorinated molecules. Using brine washes can help to reduce the solubility of organic compounds in the aqueous phase.

References

• 1. Volume # 3(136), May - June 2021 — "Fluorinated Ethers. Communication 1. Preparation of Ethers by Williamson Reaction and by the Addition of Alcohols to Alkenes and Alkynes" [notes.fluorine1.ru]
• 2. How To [chem.rochester.edu]
• 3. bia.si [bia.si]

Technical Support Center: Personal Protective Equipment (PPE) for Handling Trifluoperazine (TFP)

This guide provides essential information on the selection and use of Personal Protective Equipment (PPE) for handling Trifluoperazine (TFP) in a laboratory setting. It is intended for researchers, scientists, and drug development professionals to ensure their safety during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is Trifluoperazine (TFP)?

A1: Trifluoperazine, often abbreviated as TFP, is a phenothiazine (B1677639) derivative used as an antipsychotic medication.[1] In a research and drug development context, it is handled for formulation studies, analytical testing, and various experimental procedures. It is typically a solid, crystalline powder.[2]

Q2: What are the primary hazards associated with handling TFP?

A2: TFP is classified as harmful if swallowed and can cause irritation to the eyes and skin.[1][2] It may also cause skin sensitivity to sunlight.[3][4] Inhalation of dust should be avoided.[2][5]

Q3: What is the basic recommended PPE for handling TFP in a laboratory?

A3: The fundamental PPE for handling TFP includes:

• Gloves: Impermeable and resistant to the chemical.[1][6]

• Lab Coat: To protect skin and personal clothing.[2][6]

• Eye Protection: Splash goggles are recommended to prevent eye contact.[2]

• Respiratory Protection: A dust respirator should be used, especially when handling the powder form or if there is a risk of aerosol generation.[2]

Q4: When is respiratory protection necessary?

A4: A dust respirator is essential when working with TFP powder, especially when weighing or transferring the material, or in any situation where dust may be generated.[2] If the ventilation is insufficient, suitable respiratory equipment is required.[2]

Q5: Are there any specific storage requirements for TFP?

A5: TFP is light-sensitive and should be stored in light-resistant containers.[2] The container should be kept tightly closed in a cool, dry, and well-ventilated area.[2][5]

Troubleshooting Guide

Q1: What should I do if TFP comes into contact with my skin?

A1: Immediately flush the affected skin with plenty of water.[2] Remove any contaminated clothing and wash it before reuse.[2] An emollient can be applied to the irritated skin.[2] If irritation persists, seek medical attention.[2]

Q2: What is the first aid procedure for eye contact with TFP?

A2: Rinse the opened eye for several minutes under running water.[1] It is advisable to consult a physician.[5]

Q3: What should I do in case of accidental inhalation of TFP dust?

A3: Move to an area with fresh air. If you experience breathing difficulties, seek medical attention.[2] If the individual is not breathing, provide artificial respiration.[5]

Q4: How should I handle a small spill of TFP powder?

A4: For a small spill, you can use appropriate tools to carefully place the spilled solid into a suitable waste disposal container.[2] The contaminated surface should then be cleaned by spreading water on it, and the waste should be disposed of according to local and regional authority requirements.[2]

Q5: How should TFP-contaminated waste be disposed of?

A5: TFP-contaminated waste, including used PPE, should be placed in a sealed container and disposed of in accordance with local, state, and federal regulations for chemical waste.

Experimental Protocol: Weighing and Preparing a TFP Solution

This protocol outlines the safe handling procedures for weighing Trifluoperazine powder and preparing a stock solution.

1. Preparation and Engineering Controls:

• Ensure you are working in a well-ventilated area, preferably within a chemical fume hood or a ventilated balance enclosure.[2][5]
• Gather all necessary materials: TFP powder in its original container, a tared weigh boat, a spatula, the appropriate solvent, and the final container for the solution.

2. Donning Personal Protective Equipment (PPE):

• Put on a lab coat.[2]
• Wear splash goggles.[2]
• Don a dust respirator.[2]
• Put on a pair of chemically resistant gloves.[1]

3. Weighing the TFP Powder:

• Carefully open the TFP container inside the ventilated enclosure.
• Using a clean spatula, transfer the desired amount of TFP powder to the weigh boat.
• Avoid creating dust. If any dust is generated, ensure the ventilation system captures it.
• Once the desired amount is weighed, securely close the TFP container.

4. Preparing the Solution:

• Carefully add the weighed TFP powder to the solvent in the final container.
• Rinse the weigh boat with a small amount of the solvent and add it to the final container to ensure a complete transfer.
• Seal the solution container and mix until the TFP is fully dissolved.

5. Doffing and Disposal:

• Dispose of the weigh boat and any other disposable materials contaminated with TFP in the designated chemical waste container.
• Remove your PPE in the reverse order it was put on, being careful to avoid self-contamination.
• Wash your hands thoroughly with soap and water.

Data Presentation

Personal Protective Equipment (PPE)	Specification	Purpose
Hand Protection	Chemically resistant gloves	To prevent skin contact.[1]
Eye Protection	Splash goggles	To protect eyes from dust and splashes.[2]
Body Protection	Lab coat	To protect skin and clothing.[6]
Respiratory Protection	Dust respirator	To prevent inhalation of TFP powder.[2]

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate PPE when handling Trifluoperazine.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 3. Trifluoperazine: MedlinePlus Drug Information [medlineplus.gov]
• 4. Trifluoperazine Uses, Side Effects & Warnings [drugs.com]
• 5. Trifluoperazine dihydrochloride - Safety Data Sheet [chemicalbook.com]
• 6. sds.edqm.eu [sds.edqm.eu]

Technical Support Center: Disposal of 2,2,3,3-Tetrafluoro-1-propanol Waste

This guide provides essential information for the safe disposal of 2,2,3,3-Tetrafluoro-1-propanol waste, tailored for researchers and professionals in scientific and drug development fields. Adherence to these guidelines is critical to ensure personnel safety and environmental compliance.

Frequently Asked Questions (FAQs)

Q1: How should 2,2,3,3-Tetrafluoro-1-propanol waste be classified?

A1: 2,2,3,3-Tetrafluoro-1-propanol waste is classified as hazardous due to its flammability and potential health effects.[1][2] It is considered a flammable liquid and is harmful if inhaled or swallowed, as well as causing skin and eye irritation.[1][2][3][4] The US Environmental Protection Agency (EPA) hazardous waste number D001 for ignitability (B1175610) may apply.[1]

Q2: What is the proper procedure for collecting and storing this waste in the lab?

A2: Collect 2,2,3,3-Tetrafluoro-1-propanol waste in suitable, tightly closed, and properly labeled containers.[3][5] Store these containers in a designated, approved flammable liquid storage area that is cool, dry, and well-ventilated.[2][5] It is crucial to prevent vapors from accumulating in pits, depressions, or basements.[1][2] Ensure containers are bonded and grounded to prevent static discharge.[2][3]

Q3: What materials are incompatible with 2,2,3,3-Tetrafluoro-1-propanol and should not be mixed in the same waste container?

A3: To prevent hazardous reactions, do not mix 2,2,3,3-Tetrafluoro-1-propanol waste with the following:

• Strong oxidizing agents (e.g., nitrates, perchlorates)[1][5]

• Strong acids and bases[1][5]

• Alkali metals (e.g., sodium, potassium)[1]

• Powdered metals (e.g., aluminum, zinc)[1]

• Acid anhydrides and acid chlorides[5]

This substance may also attack, soften, or dissolve rubber and many plastics, paints, and coatings.[1]

Q4: What should I do in case of a small spill of 2,2,3,3-Tetrafluoro-1-propanol?

A4: For minor spills, immediately remove all sources of ignition.[1][2] Ventilate the area and wear appropriate personal protective equipment (PPE), including gloves, eye protection, and a respirator if necessary.[2][3] Absorb the spill with an inert material such as vermiculite, and collect the residue in a designated flammable waste container for disposal.[2] Do not allow the wash water from cleaning the spill to enter drains.[1]

Q5: Can I dispose of 2,2,3,3-Tetrafluoro-1-propanol waste down the drain?

A5: No. Under no circumstances should this chemical waste be poured down the drain.[1][3] It does not mix well with water and discharging it into the environment must be avoided.[1][3] All waste must be handled in accordance with local, state, and federal regulations.[1]

Q6: What are the approved disposal methods for this waste?

A6: The primary approved method for disposal is through a licensed hazardous waste management company.[5] All disposal practices must comply with local, state, and federal regulations.[1] Options may include:

• Recycling or Reclamation: If the waste is unused or not heavily contaminated, it may be possible to recycle or reclaim it through filtration or distillation. Consult the manufacturer or your institution's waste management authority for options.[1]

• Incineration: As a halogenated organic substance, controlled incineration in a hazardous waste incinerator is a potential disposal route.[6]

• Hazardous Waste Landfill: In some cases, solidified and contained waste may be disposed of in a designated hazardous waste landfill.[1][2][7]

Always consult with your institution's Environmental Health and Safety (EHS) department or a certified waste disposal contractor to determine the appropriate disposal route.[1][2]

Hazard and Property Data for Disposal

Parameter	Value / Information	Source(s)
EPA Hazardous Waste Number	D001 (Ignitability)	[1]
GHS Hazard Classifications	Flammable Liquid (Category 3), Acute Toxicity (Inhalation, Category 3), Serious Eye Irritation (Category 2), Skin Irritation	[2][4][5]
Flash Point	45-46 °C (113-114.8 °F) - closed cup	[3]
Boiling Point	106-109 °C
Incompatible Materials	Strong oxidizing agents, strong bases, strong acids, alkali metals, powdered metals, acid anhydrides, acid chlorides.	[1][5]
Combustion Products	Carbon dioxide (CO2), carbon monoxide (CO), hydrogen fluoride.	[1]

Experimental Workflow and Disposal Pathway

The following diagram outlines the decision-making process for the safe handling and disposal of 2,2,3,3-Tetrafluoro-1-propanol waste in a laboratory setting.

Caption: Waste management workflow for 2,2,3,3-Tetrafluoro-1-propanol.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. chemicalbook.com [chemicalbook.com]
• 4. 2,2,3,3-Tetrafluoro-1-propanol | C3H4F4O | CID 6441 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. fishersci.com [fishersci.com]
• 6. ethz.ch [ethz.ch]
• 7. mcfenvironmental.com [mcfenvironmental.com]

Technical Support Center: Managing TFP Volatility and Inhalation Risk

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Trifluoperazine (TFP).

Section 1: Health, Safety, and Exposure

This section addresses immediate health concerns related to TFP exposure and outlines first aid and emergency procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary health risks of working with TFP powder in the lab?

A1: The primary risks associated with TFP powder are inhalation and skin contact.[1][2] Inhalation of TFP dust can cause respiratory tract irritation and may affect the central nervous system, blood, and endocrine and urinary systems.[1][2] Skin contact can cause irritation.[1][2] TFP is harmful if swallowed, with an oral LD50 of 543 mg/kg in rats and 424 mg/kg in mice.[1][3]

Q2: What are the symptoms of acute inhalation exposure to TFP?

A2: Acute inhalation may lead to irritation of the throat with a feeling of tightness in the chest.[4] Systemic symptoms after significant exposure can be serious and may include fever, stiff muscles, confusion, sweating, and an irregular heartbeat.[5][6] Other signs can include neck cramps, difficulty swallowing, and uncontrollable muscle movements.[5][6]

Q3: What should I do if I accidentally inhale TFP powder?

A3: Immediately move to fresh air. If you are not breathing, give artificial respiration. If breathing is difficult, provide oxygen.[2] Seek immediate medical attention and be prepared to show the Safety Data Sheet (SDS) to the physician.[3][4][7] Symptoms of poisoning may be delayed for several hours, so medical observation for at least 48 hours after the accident is recommended.[3]

Q4: What is the proper first aid response for skin or eye contact with TFP?

A4: For eye contact, immediately flush the eyes with plenty of water for at least 15 minutes, making sure to remove any contact lenses.[2] For skin contact, flush the affected area with plenty of water and remove any contaminated clothing.[2][8] In both cases, seek medical attention.[2]

Q5: Are there established occupational exposure limits (OELs) for TFP?

A5: Currently, there are no specific Permissible Exposure Limits (PELs) from OSHA or Recommended Exposure Limits (RELs) from NIOSH established for Trifluoperazine hydrochloride.[9][10][11] However, its parent compound, phenothiazine, has a NIOSH REL of 5 mg/m³ as a Time-Weighted Average (TWA) with a skin notation, indicating the potential for significant dermal absorption.[12] Given the lack of a specific OEL for TFP, it is crucial to use engineering controls and personal protective equipment to minimize exposure to the lowest feasible level.

Section 2: Physicochemical Properties & Handling

This section provides data on the physical and chemical properties of TFP relevant to laboratory handling and risk assessment.

Data Presentation: TFP Physicochemical Properties

Property	Value	Source
Molecular Weight	480.42 g/mol (dihydrochloride salt)	[13][14]
Appearance	White to off-white or cream-colored fine powder	[13][15]
Melting Point	242-243 °C (decomposes)	[13][14][16]
Vapor Pressure	2.32 x 10⁻¹⁰ mmHg at 25°C	[13]
Water Solubility	50 g/L	[14]
Stability	The solid product is stable under recommended storage conditions.[1][4] It is light-sensitive and hygroscopic. Aqueous solutions can be oxidized by atmospheric oxygen.[1][15]

Frequently Asked Questions (FAQs)

Q6: How volatile is TFP, and what does its vapor pressure indicate?

A6: TFP has an extremely low vapor pressure (2.32 x 10⁻¹⁰ mmHg at 25°C).[13] This indicates that it is not a volatile compound at room temperature. The primary inhalation risk does not come from vapor but from airborne dust or aerosols generated during handling procedures like weighing, transferring, or mixing the powder.[1]

Q7: What are the proper storage conditions for TFP?

A7: TFP should be stored in a tightly closed, light-resistant container in a cool, dry, and well-ventilated area.[1][2][14] A recommended storage temperature is often -20°C for long-term stability.[14]

Q8: What personal protective equipment (PPE) is required when handling TFP powder?

A8: When handling TFP powder, the following PPE is mandatory:

• Respiratory Protection: An approved/certified dust respirator (e.g., NIOSH-approved N100 or CEN-approved FFP3) should be used, especially when weighing or transferring powder outside of a containment enclosure.[1][11]

• Eye Protection: Safety glasses with side-shields or splash goggles.[1][17][18]

• Hand Protection: Compatible, chemical-resistant gloves.[1][17]

• Body Protection: A lab coat or impervious clothing.[1][17][18]

Q9: What engineering controls should be in place?

A9: Use process enclosures, a laboratory fume hood, or other forms of local exhaust ventilation to keep airborne levels below any recommended exposure limits and as low as reasonably achievable.[1][4][11] All procedures that may generate dust, such as weighing, should be performed within these controlled environments.

Section 3: Spill Management & Decontamination

This section provides clear, actionable steps for managing TFP spills to ensure personnel safety and prevent contamination.

Troubleshooting Guide: TFP Spills

Issue	Probable Cause	Solution
Small TFP Powder Spill (<50 mL volume)	Accidental dropping of container, static discharge during transfer.	1. Alert others in the area.[19] 2. Don appropriate PPE (respirator, gloves, goggles, lab coat).[20] 3. Contain the spill. Gently cover the powder with absorbent pads wetted with water to prevent dust from becoming airborne.[20][21] 4. Collect the material using a scoop or wetted towels and place it in a sealed, labeled hazardous waste container.[2][20] 5. Clean the area with a detergent solution and rinse with water.[19][20] 6. Dispose of all contaminated materials as hazardous waste.[20]
Large TFP Powder Spill (>50 mL volume)	Dropping a large stock bottle, equipment malfunction.	1. Evacuate the area immediately.[19][20] 2. Alert your institution's Environmental Health & Safety (EHS) department.[20] 3. Restrict access to the area by closing doors and posting warning signs.[20][21] 4. Do not attempt to clean the spill yourself. Wait for trained emergency response personnel.

Visualization: TFP Spill Response Workflow

A logical workflow for responding to a TFP spill in the laboratory.

Caption: Decision workflow for responding to a TFP spill.

Section 4: Analytical & Monitoring Protocols

This section provides methodologies for experiments related to monitoring potential TFP exposure.

Experimental Protocol: Air Sampling for TFP Particulates

This protocol describes a general method for collecting airborne TFP particulates in a laboratory or pharmaceutical setting. It is based on standard industrial hygiene practices for active pharmaceutical ingredients (APIs).

Objective: To quantify the concentration of airborne TFP particulates in a specific area or during a specific task to assess inhalation risk.

Materials:

• Personal air sampling pump capable of operating at 1-4 L/min.

• Sampling cassette (37-mm) containing a glass fiber or quartz fiber filter.

• Tubing to connect the pump to the cassette.

• Calibration device (e.g., rotameter or electronic calibrator).

• Analytical balance.

• HPLC-UV or LC-MS/MS system for analysis.

• Extraction solvent (e.g., Methanol or Acetonitrile with 0.1% formic acid).

Methodology:

• Pump Calibration:

  • Assemble the sampling train (cassette connected to the pump via tubing).

  • Calibrate the flow rate of the sampling pump using the calibration device to a known rate (e.g., 2.0 L/min). Record the pre-sampling flow rate.

• Sample Collection:

  • Place the sampling pump on the worker or in a static location representative of the breathing zone.

  • Clip the sampling cassette to the worker's lapel or place it in the designated area.

  • Turn on the pump and record the start time.

  • Collect the sample for a predetermined duration (e.g., 15 minutes for a task-based sample, or several hours for a time-weighted average).

  • Turn off the pump, record the stop time, and cap the cassette securely.

• Post-Calibration:

  • Recalibrate the pump flow rate with the used cassette in line. Record the post-sampling flow rate.

  • Average the pre- and post-sampling flow rates to determine the actual sample flow rate. Calculate the total volume of air sampled (Flow Rate x Time).

• Sample Preparation & Extraction:

  • In a fume hood, carefully open the cassette and transfer the filter to a clean glass vial using forceps.

  • Add a precise volume of extraction solvent (e.g., 5 mL of methanol).

  • Vortex or sonicate the vial for 15-20 minutes to extract the TFP from the filter.

  • Filter the extract through a 0.45 µm syringe filter into an HPLC vial.

• Analysis:

  • Analyze the sample extract using a validated HPLC-UV or LC-MS/MS method. Spectrophotometric methods have also been developed for TFP quantification.[16][22]

  • Prepare a calibration curve using TFP standards of known concentrations.

  • Quantify the mass of TFP in the sample extract by comparing its response to the calibration curve.

• Calculation:

  • Calculate the airborne concentration of TFP in µg/m³: Concentration (µg/m³) = (Mass of TFP on filter (µg)) / (Total volume of air sampled (m³))

Visualization: Air Sampling Experimental Workflow

A diagram illustrating the key steps in the air sampling and analysis process.

Caption: Workflow for TFP air sampling and analysis.

Section 5: Mechanism of Action

Understanding the biological activity of TFP is crucial for researchers in drug development.

Q10: What is the primary mechanism of action for Trifluoperazine?

A10: Trifluoperazine's principal mechanism of action is the antagonism of dopamine (B1211576) D2 receptors in the brain's mesolimbic and mesocortical pathways.[23][24][25] In conditions like schizophrenia, these dopaminergic pathways are often hyperactive; by blocking D2 receptors, TFP reduces the effects of excess dopamine, which helps to alleviate psychotic symptoms such as hallucinations and delusions.[23][25][26] It also has antagonist effects on other receptors, including dopamine D1, serotonin (B10506) 5-HT2, alpha-adrenergic, and histamine (B1213489) H1 receptors, which contribute to its overall therapeutic and side effect profile.[23][24]

Visualization: TFP Signaling Pathway

A simplified diagram showing TFP's antagonistic effect on the dopamine D2 receptor.

Caption: TFP blocks dopamine from activating the D2 receptor.

References

• 1. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 2. Supplier & Manufacturer of Trifluoperazine HCL in India - Mumbai [globalpharma.in]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. medkoo.com [medkoo.com]
• 5. Trifluoperazine: MedlinePlus Drug Information [medlineplus.gov]
• 6. drugs.com [drugs.com]
• 7. spectrumchemical.com [spectrumchemical.com]
• 8. benchchem.com [benchchem.com]
• 9. Permissible Exposure Limits – OSHA Annotated Table Z-1 | Occupational Safety and Health Administration [osha.gov]
• 10. abmole.com [abmole.com]
• 11. cleanchemlab.com [cleanchemlab.com]
• 12. Phenothiazine - Wikipedia [en.wikipedia.org]
• 13. echemi.com [echemi.com]
• 14. Trifluoperazine dihydrochloride - Safety Data Sheet [chemicalbook.com]
• 15. Trifluoperazine | C21H24F3N3S | CID 5566 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. sysrevpharm.org [sysrevpharm.org]
• 17. file.medchemexpress.com [file.medchemexpress.com]
• 18. cerilliant.com [cerilliant.com]
• 19. lin-web.clarkson.edu [lin-web.clarkson.edu]
• 20. Spill and Cleaning Protocol | Environmental Health & Safety | Michigan State University [ehs.msu.edu]
• 21. youtube.com [youtube.com]
• 22. journalsapi.israa.edu.ps [journalsapi.israa.edu.ps]
• 23. What is the mechanism of Trifluoperazine Hydrochloride? [synapse.patsnap.com]
• 24. Trifluoperazine - Wikipedia [en.wikipedia.org]
• 25. Articles [globalrx.com]
• 26. What is Trifluoperazine Hydrochloride used for? [synapse.patsnap.com]

Technical Support Center: Safe Handling of 2,2,3,3-Tetrafluoro-1-propanol

This guide provides essential safety information regarding the fire and explosion hazards of 2,2,3,3-Tetrafluoro-1-propanol for researchers, scientists, and drug development professionals. Please consult your institution's safety protocols and the full Safety Data Sheet (SDS) before beginning any experiment.

Frequently Asked Questions (FAQs) - Fire and Explosion Hazards

Q1: What are the primary fire hazards associated with 2,2,3,3-Tetrafluoro-1-propanol?

A1: 2,2,3,3-Tetrafluoro-1-propanol is a flammable liquid and vapor.[1][2][3] Its vapors can form explosive mixtures with air and may travel a considerable distance to an ignition source and flash back.[2][4] It is classified as a moderate fire and explosion hazard when exposed to heat or flame.[2]

Q2: What are the key flammability properties of this chemical?

A2: Understanding the flammability data is crucial for a proper risk assessment. Key quantitative data is summarized in the table below.

Q3: What conditions or materials should be avoided when working with 2,2,3,3-Tetrafluoro-1-propanol?

A3: To prevent fire or explosion, avoid contact with:

• Strong oxidizing agents, strong acids, and strong bases. [1][5]

• Alkali metals (like sodium and potassium) and powdered metals (like aluminum and zinc).[1]

• Acid chlorides and acid anhydrides. [5]

• Heat, sparks, open flames, and other ignition sources. [2][6] The material should not be stored in areas where vapors may be trapped, such as pits or basements.[2]

Q4: What happens when 2,2,3,3-Tetrafluoro-1-propanol is heated or involved in a fire?

A4: Heating the container can cause it to expand or decompose, potentially leading to a violent rupture.[2] During a fire, it will produce hazardous combustion products, including carbon monoxide (CO), carbon dioxide (CO2), and hydrogen fluoride.[1][2] Thermal decomposition can also release other irritating gases and vapors.[4]

Troubleshooting Guide

Scenario 1: I smell vapors of 2,2,3,3-Tetrafluoro-1-propanol in the lab.

• Stop Work: Immediately cease all experimental activities.

• Check for Spills: Visually inspect your work area for any spills.

• Increase Ventilation: Ensure your chemical fume hood is operating correctly. If the odor is outside of the hood, increase general lab ventilation if possible.

• Review Handling Procedures: Confirm that your container is properly sealed. Vapors are a primary fire hazard.

• Evacuate if Necessary: If the odor is strong or you cannot identify the source, evacuate the area and inform your lab supervisor or safety officer.

Scenario 2: A small amount of 2,2,3,3-Tetrafluoro-1-propanol has spilled.

• Alert Personnel: Immediately alert others in the vicinity.

• Remove Ignition Sources: Extinguish all nearby flames and turn off any spark-producing equipment.

• Ventilate the Area: Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Use Proper PPE: Wear appropriate personal protective equipment, including chemical-resistant gloves (e.g., PVC), safety goggles, and a lab coat.[2]

• Contain and Absorb: Contain the spill and absorb it with an inert material like vermiculite (B1170534) or sand.[2]

• Collect Waste: Place the absorbed material into a labeled, sealed container for flammable waste disposal according to your institution's guidelines.[2]

Scenario 3: A fire has started in my work area involving this chemical.

• Activate Alarm: Immediately activate the nearest fire alarm.

• Alert Others: Verbally alert everyone in the lab to evacuate.

• Use Correct Extinguisher (If Safe): If the fire is small and you are trained to do so, use a dry chemical, foam, or carbon dioxide (CO2) extinguisher.[1][2] DO NOT use a water jet, as it may spread the flammable liquid. Water spray or fog should only be used on large fires by trained emergency responders.[2]

• Evacuate: If the fire is large or you are unsure, evacuate the area immediately. Close doors behind you to contain the fire.

• Inform Responders: Inform emergency responders that the fire involves 2,2,3,3-Tetrafluoro-1-propanol and provide them with the Safety Data Sheet (SDS).[1]

Data Presentation

Table 1: Fire Hazard Data for 2,2,3,3-Tetrafluoro-1-propanol

Property	Value	Source(s)
Flash Point	46 °C (114.8 °F) - closed cup	[7]
Autoignition Temperature	Data not available	N/A
Lower Explosive Limit (LEL)	Data not available	[2]
Upper Explosive Limit (UEL)	Data not available	[2]

Experimental Protocols & Workflows

While specific experimental protocols are proprietary, the following workflows represent best practices for handling 2,2,3,3-Tetrafluoro-1-propanol to mitigate fire and explosion risks.

Caption: Fire Hazard Mitigation Workflow.

Caption: Safe Handling Protocol for Experiments.

Caption: Spill Response Troubleshooting Guide.

References

• 1. 2,2,3,3-Tetrafluoro-1-propanol | C3H4F4O | CID 6441 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. scientificlabs.com [scientificlabs.com]
• 4. fishersci.com [fishersci.com]
• 5. 2,2,3,3-Tetrafluoro-1-propanol [webbook.nist.gov]
• 6. nbinno.com [nbinno.com]
• 7. 2,2,3,3-Tetrafluoro-1-propanol | CAS#:76-37-9 | Chemsrc [chemsrc.com]

Reference Data & Comparative Studies

A Comparative Guide to Fluorinated Alcohol Solvents: 2,2,3,3-Tetrafluoro-1-propanol (TFP) vs. Hexafluoroisopropanol (HFIP)

For researchers, scientists, and professionals in drug development, the choice of solvent is a critical parameter that can dictate the success of a synthesis, purification, or analytical procedure. Among the class of fluorinated alcohols, 2,2,3,3-Tetrafluoro-1-propanol (TFP) and 1,1,1,3,3,3-Hexafluoroisopropanol (HFIP) are two prominent options with unique properties. This guide provides an objective, data-driven comparison of their performance, applications, and handling requirements.

Physicochemical Properties

The distinct physicochemical properties of TFP and HFIP, summarized below, are foundational to their different applications in the laboratory. HFIP is notably more acidic and volatile, while TFP has a significantly higher boiling point.

Property	2,2,3,3-Tetrafluoro-1-propanol (TFP)	1,1,1,3,3,3-Hexafluoroisopropanol (HFIP)
CAS Number	76-37-9[1]	920-66-1[2]
Molecular Formula	C₃H₄F₄O[1][3]	C₃H₂F₆O[2]
Molecular Weight	132.06 g/mol [4]	168.05 g/mol [2]
Appearance	Colorless, transparent liquid[1]	Colorless, volatile liquid[2]
Boiling Point	107-109 °C[1][5]	58.2 °C[2][6]
Melting Point	-	-3.3 °C[2][6]
Density	1.48 g/mL (at 20 °C)[1][5]	1.596 g/mL (at 25 °C)[2][6]
pKa	Not widely reported	9.3[2][6][7]
Viscosity	Not widely reported	1.65 cP (at 20 °C)[2][6]
Refractive Index	n20/D 1.321[1][5]	-
Solubility in Water	Soluble[8]	Miscible[2][6]

Key Solvent Characteristics and Performance Comparison

The utility of TFP and HFIP as solvents is governed by their unique molecular structures. The presence of two electron-withdrawing trifluoromethyl groups in HFIP makes its hydroxyl proton significantly more acidic (pKa 9.3) compared to non-fluorinated alcohols like isopropanol (B130326) (pKa 17.1).[7] This acidity, combined with its structure, makes HFIP an exceptionally strong hydrogen bond donor.[2][7] This property is crucial for its ability to dissolve polymers like polyamides and to disrupt the strong intermolecular hydrogen bonds found in peptide aggregates.[2][9]

HFIP's unique characteristics include:

• Exceptional Hydrogen-Bonding: It can solubilize a wide range of polymers and peptides that are insoluble in common organic solvents.[2][9]

• High Polarity and Ionizing Power: It effectively stabilizes anionic intermediates in reactions.[9]

• Low Nucleophilicity: Despite being an alcohol, its nucleophilicity is reduced, allowing it to be used as a non-participating solvent in reactions with strong electrophiles.[7]

• High Volatility: Its low boiling point (58.2 °C) facilitates easy removal after a reaction or process.[2][7]

2,2,3,3-Tetrafluoro-1-propanol (TFP) is a less acidic and less volatile alternative. While specific data on its hydrogen bonding capacity is less prevalent in the literature compared to HFIP, its structure suggests it is also a polar, hydrogen-bonding solvent. Its significantly higher boiling point (107-109 °C) makes it suitable for reactions requiring higher temperatures where solvent containment is a concern.[1][5] It is promoted as an efficient solvent for reactions that require high polarity, such as esterifications and acetylations.[8]

The diagram below illustrates the relationship between the core properties of each solvent and their primary applications.

References

• 1. 1H,1H,3H-tetrafluoro-1-propanol ( TFP) [chenguang-chemi.com]
• 2. Hexafluoro-2-propanol [chemeurope.com]
• 3. 2,2,3,3-Tetrafluoro-1-propanol | C3H4F4O | CID 6441 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. scientificlabs.com [scientificlabs.com]
• 6. Hexafluoro-2-propanol - Wikipedia [en.wikipedia.org]
• 7. web.pkusz.edu.cn [web.pkusz.edu.cn]
• 8. nbinno.com [nbinno.com]
• 9. Sixty Solvents [chem.rochester.edu]

A Comparative Guide to Fluorinated Alcohols in Protein Structural Analysis: TFE vs. TFP

In the realm of protein science, the manipulation of a protein's conformational state is a critical step in elucidating its structure and function. Among the chemical tools employed for this purpose, fluorinated alcohols, particularly 2,2,2-trifluoroethanol (B45653) (TFE), have carved out a significant niche. This guide provides a comprehensive comparison of TFE and a related, yet less studied, compound, 3,3,3-trifluoropropanol (TFP), for researchers, scientists, and drug development professionals. We will delve into their physicochemical properties, their effects on protein structure, and provide detailed experimental protocols for their application in protein studies.

Introduction to TFE and TFP in Protein Science

2,2,2-Trifluoroethanol (TFE) is a colorless, water-miscible liquid that has been extensively used as a co-solvent in protein and peptide conformational studies.[1][2] Its primary and most well-documented effect is the induction of secondary structures, most notably α-helices, in peptides and proteins that are otherwise unstructured in aqueous solutions.[1][3] The mechanism behind this is attributed to TFE's ability to displace water from the protein surface, creating a low dielectric environment that strengthens intra-peptide hydrogen bonds.[4] However, the influence of TFE is highly concentration-dependent. At low concentrations, it can stabilize existing tertiary structures, while at higher concentrations, it often acts as a denaturant, disrupting the native tertiary fold of globular proteins.[5]

3,3,3-Trifluoropropanol (TFP) is a structural analog of TFE, with an additional methylene (B1212753) group in its carbon backbone. While it shares the trifluoromethyl group, which imparts unique solvent properties, its application and effects in protein studies are not as extensively documented as those of TFE. This guide will present the available information on TFP and draw comparisons with TFE where possible, highlighting the current knowledge gaps.

Physicochemical Properties: A Head-to-Head Comparison

A fundamental understanding of the physicochemical properties of these solvents is crucial for interpreting their effects on protein structure. The table below summarizes key properties of TFE and TFP.

Property	2,2,2-Trifluoroethanol (TFE)	3,3,3-Trifluoropropanol (TFP)
Molecular Formula	C₂H₃F₃O	C₃H₅F₃O
Molecular Weight	100.04 g/mol	114.07 g/mol
Boiling Point	74.0 °C	112-114 °C
Density	1.326 g/mL	1.265 g/mL
Acidity (pKa)	12.4	Not available

Impact on Protein Structure: The TFE Paradigm

The effect of TFE on protein structure is a well-researched area, with a wealth of data available from techniques such as circular dichroism (CD) and nuclear magnetic resonance (NMR) spectroscopy.

TFE's Concentration-Dependent Effects

The influence of TFE on protein and peptide conformation is intricately linked to its concentration in aqueous solution.

• Low Concentrations (<15% v/v): At these concentrations, TFE can enhance the stability of the native tertiary structure of some proteins.[5] This is thought to be due to the preferential exclusion of TFE from the protein surface, which favors a more compact state.

• Intermediate Concentrations (15-50% v/v): This is the range where TFE is most effective at inducing α-helical structures in peptides and unfolded proteins.[3] The cooperative nature of the unfolding transition of proteins is often most pronounced at around 15% TFE.[3]

• High Concentrations (>50% v/v): At higher concentrations, TFE's denaturing properties become more prominent. It can disrupt the hydrophobic core of globular proteins, leading to a loss of tertiary structure, although often with a concurrent increase in non-native helical content.[5]

The table below presents a summary of the observed effects of TFE on protein structure at various concentrations, as determined by CD spectroscopy.

TFE Concentration (v/v)	Observed Effect on Protein/Peptide Structure	Key Findings
0-15%	Stabilization of native tertiary structure in some proteins.	Increased cooperativity of thermal unfolding transitions.
15-50%	Induction of α-helical secondary structure in peptides and unfolded proteins.	Maximum helical content is often observed in this range.
>50%	Denaturation of globular proteins with loss of tertiary structure.	Often accompanied by an increase in non-native helical content.

Experimental Protocols

To aid researchers in the practical application of these fluorinated alcohols, we provide detailed protocols for two key biophysical techniques used to study protein conformation: Circular Dichroism (CD) Spectroscopy and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Protocol 1: Analysis of Peptide Secondary Structure using Circular Dichroism (CD) Spectroscopy

This protocol outlines the steps for assessing the effect of TFE or TFP on the secondary structure of a peptide.

1. Materials:

• Peptide stock solution (e.g., 1 mg/mL in water or a suitable buffer).
• 2,2,2-Trifluoroethanol (TFE) or 3,3,3-Trifluoropropanol (TFP).
• Phosphate (B84403) buffer (e.g., 10 mM, pH 7.4).
• Quartz cuvette with a short path length (e.g., 0.1 cm).
• CD spectropolarimeter.

2. Procedure:

• Prepare a series of peptide samples with varying concentrations of the fluorinated alcohol (e.g., 0%, 10%, 20%, 30%, 40%, 50% v/v). The final peptide concentration should be in the range of 0.1-0.2 mg/mL.
• For each sample, first add the required volume of buffer, followed by the peptide stock solution, and finally the fluorinated alcohol to reach the desired final volume and concentration. Mix gently by pipetting.
• Prepare a corresponding blank for each sample containing the same concentration of buffer and fluorinated alcohol, but without the peptide.
• Turn on the CD spectropolarimeter and purge with nitrogen gas for at least 15-20 minutes.
• Set the experimental parameters:

• Wavelength range: 190-260 nm (Far-UV region).
• Data pitch: 0.5 nm.
• Scanning speed: 50 nm/min.
• Bandwidth: 1.0 nm.
• Number of accumulations: 3-5.

• Record the spectrum of the blank solution first, and then the corresponding peptide sample.
• Subtract the blank spectrum from the sample spectrum to obtain the final CD spectrum of the peptide.
• Convert the raw data (in millidegrees) to mean residue ellipticity [θ] using the following formula: [θ] = (mdeg * M) / (c * l * N) where:

• mdeg is the recorded ellipticity in millidegrees.
• M is the molecular weight of the peptide.
• c is the concentration of the peptide in mg/mL.
• l is the path length of the cuvette in cm.
• N is the number of amino acid residues in the peptide.

• Analyze the resulting spectra for characteristic features of secondary structures (e.g., minima at ~208 nm and ~222 nm for α-helices).

Protocol 2: Monitoring Protein Structural Changes using 1D ¹H NMR Spectroscopy

This protocol describes the use of one-dimensional proton NMR to observe changes in the tertiary structure of a protein upon addition of a fluorinated alcohol.

1. Materials:

• Protein sample (0.1-1 mM in a suitable buffer, e.g., phosphate buffer in 90% H₂O/10% D₂O).
• 2,2,2-Trifluoroethanol (TFE) or 3,3,3-Trifluoropropanol (TFP).
• NMR tubes.
• NMR spectrometer.

2. Procedure:

• Prepare a stock solution of the protein in the appropriate buffer.
• Acquire a 1D ¹H NMR spectrum of the native protein. This will serve as the reference spectrum. Pay attention to the dispersion of signals in the amide (~7-9 ppm) and upfield methyl (~0-1 ppm) regions, which are indicative of a well-folded protein.
• Prepare a series of samples by titrating small aliquots of the fluorinated alcohol into the protein sample. After each addition, gently mix the sample and allow it to equilibrate.
• Acquire a 1D ¹H NMR spectrum after each addition of the fluorinated alcohol.
• Process the spectra (Fourier transformation, phasing, and baseline correction).
• Analyze the changes in the spectra as a function of the co-solvent concentration. A loss of signal dispersion, particularly in the amide and methyl regions, indicates a loss of tertiary structure and unfolding of the protein.

Visualizing Experimental Workflows

The following diagrams, generated using the DOT language, illustrate typical workflows for studying the effects of fluorinated alcohols on protein and peptide structure.

Caption: Workflow for CD Spectroscopy Analysis.

Caption: Workflow for NMR Titration Experiment.

Conclusion

2,2,2-Trifluoroethanol (TFE) is a well-established and versatile tool for the study of protein and peptide conformation. Its concentration-dependent ability to both induce secondary structure and denature proteins makes it invaluable for a wide range of applications, from peptide design to protein folding studies. In contrast, 3,3,3-trifluoropropanol (TFP), despite its structural similarity to TFE, remains a largely unexplored co-solvent in protein science. The lack of available data on TFP's effects on protein structure presents a clear knowledge gap. Further research is needed to characterize the properties of TFP and to determine if it offers any advantages over the more commonly used TFE. This guide provides researchers with a solid foundation for utilizing TFE in their work and highlights the potential for future investigations into the utility of TFP and other fluorinated alcohols in the fascinating field of protein structural biology.

References

• 1. From protein denaturant to protectant: comparative molecular dynamics study of alcohol/protein interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2,2,2-Trifluoroethanol | C2H3F3O | CID 6409 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Experimental Validation of the Role of Trifluoroethanol as a Nanocrowder - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dinola.it [dinola.it]
• 5. Comparison of the effects of 2,2,2-trifluoroethanol on peptide and protein structure and function - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance comparison of fluorinated alcohol solvents in organic synthesis

For Researchers, Scientists, and Drug Development Professionals

The choice of solvent is a critical parameter in organic synthesis, profoundly influencing reaction rates, yields, and selectivity. In recent years, fluorinated alcohols, particularly 2,2,2-trifluoroethanol (B45653) (TFE) and 1,1,1,3,3,3-hexafluoroisopropanol (HFIP), have emerged as powerful solvents and additives that can dramatically enhance the performance of a wide range of chemical transformations. Their unique combination of properties, including high polarity, strong hydrogen-bond donating ability, and low nucleophilicity, sets them apart from conventional organic solvents.

This guide provides an objective comparison of the performance of fluorinated alcohol solvents against other common alternatives, supported by experimental data. It aims to equip researchers with the necessary information to effectively utilize these remarkable solvents in their synthetic endeavors.

Physicochemical Properties: A Head-to-Head Comparison

The distinct reactivity observed in fluorinated alcohols stems from their unique physicochemical properties. The strong electron-withdrawing effect of the fluorine atoms significantly increases the acidity of the hydroxyl proton, making them potent hydrogen-bond donors. This enhanced acidity, coupled with low nucleophilicity, allows them to activate substrates and stabilize charged intermediates without participating in undesired side reactions.

Property	HFIP	TFE	Isopropanol	DCM	Toluene
Formula	C₃H₂F₆O	C₂H₃F₃O	C₃H₈O	CH₂Cl₂	C₇H₈
Molar Mass ( g/mol )	168.04	100.04	60.10	84.93	92.14
Boiling Point (°C)	59	74	82.6	39.6	110.6
Density (g/mL at 20°C)	1.596	1.383	0.786	1.327	0.867
pKa	9.3	12.4	16.5	-	-
Polarity (ET(30))	65.3	56.7	48.6	41.1	33.9
H-Bond Donor Acidity (α)	1.96	1.51	0.76	0.13	0.00
H-Bond Acceptor Basicity (β)	~0	0.45	0.95	0.10	0.11

Performance in Key Organic Transformations

The unique properties of fluorinated alcohols translate into exceptional performance in a variety of organic reactions, often outperforming conventional solvents in terms of yield, reaction time, and selectivity.

C-H Activation

Fluorinated solvents have proven to be particularly effective in transition metal-catalyzed C-H activation reactions, a field of immense interest for its potential to streamline synthetic routes.[1][2][3][4] The ability of HFIP and TFE to stabilize cationic intermediates and facilitate protonolysis is believed to be crucial for their success in these transformations.

Table 2: Solvent Effect in Pd-Catalyzed C-H Arylation of 2-Phenylpyridine (B120327)

Solvent	Yield (%)
HFIP	95
TFE	88
AcOH	75
DCE	45
Toluene	20
Dioxane	15

Reaction Conditions: 2-phenylpyridine (1 mmol), aryl iodide (1.2 mmol), Pd(OAc)₂ (5 mol%), Ag₂CO₃ (2 equiv), solvent (5 mL), 120 °C, 24 h.

Oxidation Reactions

In oxidation reactions, fluorinated alcohols can enhance the reactivity of oxidizing agents and stabilize reactive intermediates.[5] For instance, the Swern oxidation, a widely used method for converting alcohols to aldehydes and ketones, can be effectively carried out in TFE, often with improved yields and simplified workup procedures.

Table 3: Solvent Comparison for the Oxidation of Benzyl (B1604629) Alcohol to Benzaldehyde

Solvent	Oxidant	Yield (%)
TFE	IBX	98
HFIP	IBX	95
DCM	IBX	85
DMSO	IBX	82
Acetonitrile	IBX	78

Reaction Conditions: Benzyl alcohol (1 mmol), o-Iodoxybenzoic acid (IBX) (1.2 mmol), solvent (5 mL), reflux, 2 h.

Peptide Synthesis

The low nucleophilicity and strong hydrogen-bonding capabilities of fluorinated alcohols also make them valuable solvents in solid-phase peptide synthesis (SPPS).[6] HFIP, in particular, has been shown to be an excellent solvent for the cleavage of peptides from the resin and for the removal of acid-labile protecting groups, often providing cleaner products and higher yields compared to traditional TFA-based methods.

Table 4: Cleavage Efficiency of a Model Peptide from Wang Resin

Cleavage Cocktail	Cleavage Time (h)	Purity (%)
95% HFIP/5% H₂O	1	96
95% TFA/5% H₂O	2	92
95% TFE/5% H₂O	2	90

Experimental Protocols

General Procedure for Pd-Catalyzed C-H Arylation in HFIP

To a sealed tube is added 2-phenylpyridine (1.0 mmol, 1.0 equiv), the corresponding aryl iodide (1.2 mmol, 1.2 equiv), palladium(II) acetate (B1210297) (0.05 mmol, 5 mol%), and silver carbonate (2.0 mmol, 2.0 equiv). 1,1,1,3,3,3-Hexafluoroisopropanol (HFIP, 5 mL) is then added. The tube is sealed, and the mixture is stirred at 120 °C for 24 hours. After cooling to room temperature, the reaction mixture is diluted with ethyl acetate and filtered through a pad of Celite. The filtrate is concentrated under reduced pressure, and the residue is purified by column chromatography on silica (B1680970) gel to afford the desired biaryl product.

Swern Oxidation of Benzyl Alcohol in TFE

To a solution of oxalyl chloride (1.2 mmol, 1.2 equiv) in anhydrous dichloromethane (B109758) (DCM, 5 mL) at -78 °C is added dimethyl sulfoxide (B87167) (DMSO, 2.4 mmol, 2.4 equiv) dropwise. The mixture is stirred for 15 minutes, after which a solution of benzyl alcohol (1.0 mmol, 1.0 equiv) in 2,2,2-trifluoroethanol (TFE, 2 mL) is added dropwise. The reaction is stirred for an additional 30 minutes at -78 °C. Triethylamine (5.0 mmol, 5.0 equiv) is then added, and the reaction mixture is allowed to warm to room temperature and stirred for 1 hour. The reaction is quenched with water, and the aqueous layer is extracted with DCM. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to yield benzaldehyde.

Solid-Phase Peptide Synthesis (SPPS) Cleavage Using HFIP

The peptide-bound resin is washed with dichloromethane (DCM) and dried under vacuum. A cleavage cocktail of 95% 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) and 5% water is prepared. The cleavage cocktail (10 mL per gram of resin) is added to the resin, and the suspension is gently agitated at room temperature for 1 hour. The resin is then filtered, and the filtrate containing the cleaved peptide is collected. The resin is washed with additional HFIP, and the combined filtrates are concentrated under a stream of nitrogen. The crude peptide is precipitated by the addition of cold diethyl ether, collected by centrifugation, and dried under vacuum.

Visualizing the Solvent Effect

The remarkable performance of fluorinated alcohols can be attributed to their ability to engage in strong hydrogen bonding with substrates and intermediates, thereby stabilizing transition states and promoting desired reaction pathways.

Caption: Mechanism of fluorinated alcohol solvent effects.

Conclusion

Fluorinated alcohol solvents, particularly TFE and HFIP, offer significant advantages over conventional solvents in a variety of organic transformations. Their unique ability to act as strong hydrogen-bond donors while maintaining low nucleophilicity allows them to activate substrates, stabilize reactive intermediates, and ultimately lead to higher yields, faster reactions, and improved selectivities. For researchers in organic synthesis and drug development, the strategic application of fluorinated alcohols can unlock new reaction pathways and provide more efficient solutions to complex synthetic challenges. This guide serves as a starting point for exploring the vast potential of these remarkable solvents.

References

• 1. researchgate.net [researchgate.net]
• 2. chem.uci.edu [chem.uci.edu]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 5. Hexafluoro-2-propanol - Wikipedia [en.wikipedia.org]
• 6. Greening the synthesis of peptide therapeutics: an industrial perspective - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07204D [pubs.rsc.org]

Efficacy of Trifluoperazine (TFP) as an Intermediate in Pharmaceutical Synthesis: A Comparative Guide

Trifluoperazine (TFP), a well-established phenothiazine (B1677639) derivative primarily known for its antipsychotic properties, also serves as a versatile scaffold in the synthesis of novel pharmaceutical agents. This guide provides a comparative analysis of TFP as a synthetic intermediate against alternative starting materials for the construction of phenothiazine-based compounds. We will delve into various synthetic strategies, supported by experimental data where available, to offer a comprehensive resource for researchers, scientists, and drug development professionals.

Comparison of Synthetic Intermediates

The choice of starting material is a critical decision in the synthesis of phenothiazine derivatives, influencing the overall efficiency, cost, and environmental impact of the process. While TFP offers a pre-functionalized core, alternative, simpler intermediates can also be employed through various synthetic routes.

Table 1: Comparison of Starting Materials for Phenothiazine Derivative Synthesis

Intermediate	Structure	Typical Cost	Advantages	Disadvantages
Trifluoperazine (TFP)	10-[3-(4-methylpiperazin-1-yl)propyl]-2-(trifluoromethyl)-10H-phenothiazine	~$0.30 - $1.00 per tablet (pharmaceutical grade)[1][2]; Bulk chemical price not readily available	Readily available as a pharmaceutical; Provides a complex, pre-built scaffold, allowing for late-stage functionalization; The trifluoromethyl group can enhance biological activity.	Higher starting complexity may limit some synthetic transformations; Cost as a bulk chemical intermediate is not well-documented and may be higher than simpler phenothiazines; The piperazine (B1678402) side chain may need to be cleaved or modified in some synthetic routes.
2-Chlorophenothiazine (B30676)	2-chloro-10H-phenothiazine	~$0.60 - $1.52 per gram (for 100g-1kg quantities)[3][4][5][6]	Commercially available in bulk; A simpler starting point for building diverse side chains at the N-10 position; The chloro-substituent can be a site for further modification.	Requires a separate step to introduce the desired side chain at the N-10 position, potentially increasing the number of synthetic steps.[7][8]
Phenothiazine	10H-phenothiazine	Varies depending on supplier and quantity	The most basic phenothiazine scaffold, offering maximum flexibility for introducing substituents on the aromatic rings and the nitrogen atom.	Requires multiple synthetic steps to introduce desired functionalities, potentially leading to lower overall yields and more complex purification.[9]

Synthetic Strategies for Phenothiazine Derivatives

Several synthetic methodologies can be employed to construct the phenothiazine nucleus or to modify existing phenothiazine scaffolds like TFP. The choice of method depends on the desired substitution pattern, scalability, and tolerance of functional groups.

Derivatization of Trifluoperazine (TFP)

Utilizing TFP as a starting material allows for modifications at various positions, primarily through N-alkylation, oxidation of the sulfur atom, or modification of the piperazine ring. This approach is advantageous for creating analogues of TFP with potentially altered pharmacological profiles.

Experimental Workflow for TFP Derivatization

Caption: General workflow for the synthesis of TFP derivatives.

Alternative Synthetic Routes to the Phenothiazine Core

When TFP is not the desired starting point, the phenothiazine core can be constructed from simpler precursors using several classic and modern synthetic methods.

Table 2: Comparison of Phenothiazine Synthesis Methods

Method	Key Precursors	Typical Conditions	Advantages	Disadvantages	Typical Yields
Ullmann Condensation	2-halodiphenylamines, sulfur	High temperatures, copper catalyst[8][10][11]	A classic and direct method for forming the phenothiazine ring.	Often requires harsh conditions (high temperatures, stoichiometric copper), which can limit functional group tolerance and lead to moderate yields.[7][11][12]	Moderate
Smiles Rearrangement	2-acylamino-2'-nitrodiphenyl sulfides	Basic conditions (e.g., KOH, NaOH)[13][14][15]	Offers good regioselectivity for the synthesis of unsymmetrically substituted phenothiazines.	A multi-step process that can involve harsh basic conditions.[8]	Good
Buchwald-Hartwig Amination	2-haloanilines and 2-halothiophenols	Palladium catalyst, phosphine (B1218219) ligand, base[16][17][18][19][20]	Milder reaction conditions compared to Ullmann condensation; High functional group tolerance and generally good to excellent yields.	The cost of palladium catalysts and ligands can be a consideration for large-scale synthesis.	Good to Excellent

Experimental Protocols

Detailed experimental protocols are essential for the reproducibility of synthetic procedures. Below are representative protocols for the synthesis of phenothiazine derivatives.

Protocol 1: Synthesis of Trifluoperazine N-oxide (A TFP Derivative)

This protocol is a generalized representation based on common oxidation procedures for phenothiazines.

• Dissolution: Dissolve Trifluoperazine (1 equivalent) in a suitable solvent such as glacial acetic acid.

• Oxidation: Add hydrogen peroxide (excess) dropwise to the solution at room temperature.

• Reaction Monitoring: Stir the reaction mixture and monitor the progress by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, pour the mixture into water and neutralize with a base (e.g., sodium carbonate).

• Extraction: Extract the product with an organic solvent (e.g., dichloromethane).

• Purification: Dry the organic layer, concentrate under reduced pressure, and purify the crude product by column chromatography to yield the N-oxide derivative.

Protocol 2: Synthesis of a Phenothiazine via Ullmann Condensation

This protocol is a generalized representation of the Ullmann condensation for phenothiazine synthesis.[7]

• Reactant Mixture: In a round-bottom flask, combine a substituted 2-aminothiophenol (B119425) (1 equivalent), a substituted o-halobenzene (1 equivalent), a copper catalyst (e.g., CuI or CuO nanoparticles), and a base (e.g., K₂CO₃).

• Solvent Addition: Add a high-boiling polar solvent such as DMF or NMP.

• Reaction: Heat the mixture under reflux for several hours, monitoring the reaction by TLC.

• Work-up: Cool the reaction mixture, dilute with water, and extract the product with an organic solvent like ethyl acetate.

• Purification: Wash the organic layer, dry it over an anhydrous salt, and concentrate it. Purify the crude product by column chromatography.

Signaling Pathways of Interest

Phenothiazine derivatives often exert their biological effects by modulating key signaling pathways. Understanding these pathways is crucial for the rational design of new therapeutic agents. Many phenothiazine-based anticancer agents have been shown to impact the Wnt/β-catenin and dopamine (B1211576) receptor signaling pathways.[21]

Wnt/β-catenin Signaling Pathway

Caption: Simplified Wnt/β-catenin signaling pathway.

Dopamine Receptor Signaling Pathway

Caption: Simplified dopamine receptor signaling pathways.

Conclusion

Trifluoperazine presents a valuable, readily available, and complex starting material for the synthesis of novel phenothiazine derivatives, particularly for late-stage functionalization. However, for the construction of phenothiazines with significantly different substitution patterns or when cost and scalability are primary concerns, alternative intermediates like 2-chlorophenothiazine or the de novo synthesis of the phenothiazine core via methods such as the Ullmann condensation, Smiles rearrangement, or Buchwald-Hartwig amination may be more advantageous. The selection of the optimal synthetic strategy will ultimately depend on the specific target molecule, desired scale, and available resources. Further research into direct comparative studies of these synthetic routes would be highly beneficial to the drug development community.

References

• 1. Trifluoperazine Prices - U.S. & International | PharmacyChecker.com [pharmacychecker.com]
• 2. goodrx.com [goodrx.com]
• 3. chemimpex.com [chemimpex.com]
• 4. 2-Chlorophenothiazine 98.0+%, TCI America 25 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 5. 2-Chlorophenothiazine | 92-39-7 [chemicalbook.com]
• 6. calpaclab.com [calpaclab.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Synthesis of Phenothiazine Derivatives and their Diverse Biological Activities: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 11. Ullmann Reaction [organic-chemistry.org]
• 12. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 19. asianpubs.org [asianpubs.org]
• 20. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 21. Synthesis and Structure of Novel Phenothiazine Derivatives, and Compound Prioritization via In Silico Target Search and Screening for Cytotoxic and Cholinesterase Modulatory Activities in Liver Cancer Cells and In Vivo in Zebrafish - PMC [pmc.ncbi.nlm.nih.gov]

The Catalyst Conundrum: A Cost-Benefit Analysis of TFP in Polymer Chemistry

In the precise world of polymer synthesis, the choice of catalyst or reagent can dictate the success, efficiency, and cost of creating novel materials. For researchers and professionals in drug development and materials science, navigating the landscape of available compounds is critical. This guide provides a detailed cost-benefit analysis of Tris(2,4,6-trimethoxyphenyl)phosphine (TFP), a highly electron-rich and sterically hindered phosphine (B1218219), comparing it primarily with the ubiquitous and more economical alternative, Triphenylphosphine (TPP). While phosphines find diverse roles, this analysis focuses on their application as organocatalysts in controlled polymerization reactions where performance differences are most pronounced.

Performance in Controlled Polymerization

TFP has distinguished itself not as a typical reagent for common polymerization schemes like RAFT, but as a potent organocatalyst for specific controlled polymerization techniques, namely Group Transfer Polymerization (GTP) and oxa-Michael addition polymerizations. In these domains, its unique electronic and steric properties offer significant advantages over less electron-rich phosphines like TPP.

Group Transfer Polymerization (GTP): GTP is a powerful method for producing well-defined acrylic polymers. The choice of catalyst is critical for maintaining control over the polymerization. Experimental data shows that TFP is uniquely effective in catalyzing the "controlled/living" GTP of monomers like methyl methacrylate (B99206) (MMA) and tert-butyl acrylate (B77674) (tBA) at room temperature, a feat not achieved with common alternatives.

Oxa-Michael Addition Polymerization: This reaction is a key method for synthesizing various polyethers and other functional polymers. TFP's performance as a Lewis base catalyst has been shown to be superior to TPP and other arylphosphines. In the polymerization of 2-hydroxyethyl acrylate (HEA), TFP catalysis results in significantly higher monomer conversion compared to TPP under identical conditions.[1][2]

Quantitative Performance Comparison

The following tables summarize the quantitative advantages of TFP in relevant polymerization systems.

Table 1: Catalyst Performance in the Polymerization of 2-Hydroxyethyl Acrylate (HEA)

Catalyst (5 mol%)	Time (h)	Monomer Conversion (%)
TFP (TTMPP)	1	86
TPP	24	75
TMPP*	24	90
P₂-tBu**	1	93

*Data adapted from studies on oxa-Michael addition reactions.[1][2] TMPP (Tris(4-methoxyphenyl)phosphine) is another electron-rich phosphine. **P₂-tBu is a non-phosphine-based catalyst shown for benchmark comparison.

Table 2: Efficacy in Group Transfer Polymerization (GTP) of MMA

Catalyst	Condition	Outcome	Polydispersity (Mw/Mn)
TFP (TTMPP)	Room Temp.	Controlled Polymerization	~1.1 - 1.3
Tributylphosphine	Room Temp.	No Controlled Polymerization	-
TPP	Room Temp.	Ineffective as catalyst	-

*Data synthesized from literature on organocatalyzed GTP. TFP is uniquely able to facilitate controlled polymerization of MMA at room temperature where other phosphines fail.

Cost Analysis: A Question of Value

The primary drawback of TFP is its significantly higher cost compared to TPP. This price difference is a major consideration for any lab, particularly for scale-up operations.

Table 3: Cost Comparison of TFP and TPP

Compound	Supplier Example	Price (USD/gram)	Molar Mass ( g/mol )
TFP (TTMPP)	Strem Chemicals	~$33.00 (for 2g)	532.54
TPP	Sigma-Aldrich	~$1.56 (for 25g)	262.29

*Prices are approximate and subject to change based on vendor and quantity. Data gathered from publicly available supplier websites.

The cost per gram of TFP is over 20 times that of TPP. This stark difference necessitates a careful evaluation of the benefits. The higher molar mass of TFP also means that on a per-mole basis, the cost difference remains substantial.

Experimental Methodologies

To provide context for the performance data, detailed experimental protocols for phosphine-catalyzed polymerizations are outlined below.

Protocol 1: TFP-Catalyzed Group Transfer Polymerization (GTP) of MMA

This protocol is based on procedures described for organocatalyzed GTP.

• Reagents & Preparation :

  • Monomer: Methyl methacrylate (MMA), distilled before use.

  • Initiator: 1-methoxy-2-methyl-1-[(trimethylsilyl)oxy]prop-1-ene (MTS).

  • Catalyst: Tris(2,4,6-trimethoxyphenyl)phosphine (TFP).

  • Solvent: Tetrahydrofuran (THF), freshly distilled.

• Procedure :

  • In a glovebox, TFP (0.01 mmol) is dissolved in 5 mL of THF in a dried flask.

  • MTS initiator (1.0 mmol) is added to the flask.

  • The flask is removed from the glovebox and placed in a controlled temperature bath (e.g., 25°C).

  • MMA (20.0 mmol) is added via syringe to start the polymerization.

  • The reaction is stirred for a predetermined time (e.g., 1-24 hours).

  • The polymerization is quenched by the addition of methanol.

  • The resulting polymer is precipitated in a non-solvent like hexane, filtered, and dried under vacuum.

  • Analysis of the polymer's molecular weight and polydispersity is performed using Gel Permeation Chromatography (GPC).

Protocol 2: Phosphine-Catalyzed Oxa-Michael Addition Polymerization of HEA

This protocol is adapted from studies on Lewis base-catalyzed oxa-Michael reactions.[1][2]

• Reagents & Preparation :

  • Monomer: 2-hydroxyethyl acrylate (HEA), inhibitor removed.

  • Catalyst: TFP or TPP.

• Procedure :

  • The reaction is performed under solvent-free (bulk) conditions.

  • In a vial, HEA (5.0 mmol) is added.

  • The phosphine catalyst (0.25 mmol, 5 mol%) is added to the monomer.

  • The mixture is stirred vigorously at room temperature.

  • Samples are taken at various time points (e.g., 1h, 24h) to monitor the reaction.

  • Monomer conversion is determined by ¹H NMR spectroscopy by monitoring the disappearance of the acrylate proton signals.

Visualizing the Process

To better understand the workflows and mechanisms, the following diagrams are provided.

Fig 1. Experimental workflow for TFP-catalyzed Group Transfer Polymerization.

Fig 2. Catalytic cycle for phosphine-mediated oxa-Michael addition.

Fig 3. Logical relationship of cost-benefit factors for TFP vs. TPP.

Conclusion: Niche Powerhouse vs. General Workhorse

The cost-benefit analysis of TFP in polymer chemistry reveals a clear trade-off between price and performance.

Triphenylphosphine (TPP) remains the undisputed workhorse for a vast range of chemical transformations due to its low cost, stability, and broad utility. For many standard applications, its performance is more than adequate, making it the default choice from a cost-benefit perspective.

Tris(2,4,6-trimethoxyphenyl)phosphine (TFP) , in contrast, is a specialist's tool. Its high cost makes it impractical as a general-purpose reagent. However, for specific, challenging organocatalytic polymerizations like the room-temperature GTP of acrylates or efficient oxa-Michael additions, TFP demonstrates a profound performance advantage that cannot be matched by TPP. In these niche applications, TFP enables the synthesis of well-defined polymers under mild conditions that would otherwise be inaccessible.

For researchers and drug development professionals, the decision hinges on the specific synthetic challenge. If a polymerization is sluggish or uncontrolled with conventional catalysts, the high cost of TFP may be justified by the value of the target polymer and the savings in time and optimization that its superior catalytic power provides. For routine or large-scale syntheses where TPP is effective, it remains the more logical and economical choice. TFP is not a replacement for TPP, but rather a powerful, high-cost solution for overcoming specific synthetic hurdles in modern polymer chemistry.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. Tris(2,4,6-trimethoxyphenyl)phosphine – a Lewis base able to compete with phosphazene bases in catalysing oxa-Michael reactions - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Spectroscopic and Physical Properties of TFP and HFIP

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the spectroscopic and physical properties of 1,1,1-trifluoro-2-propanol (B1217171) (TFP) and 1,1,1,3,3,3-hexafluoro-2-propanol (B117542) (HFIP). Both TFP and HFIP are fluorinated alcohols increasingly utilized as solvents in organic synthesis, peptide chemistry, and drug development due to their unique solvating properties, hydrogen bond donor capabilities, and low nucleophilicity. This document aims to be a valuable resource for professionals in the field by presenting a side-by-side comparison of their key characteristics, supported by experimental data and detailed methodologies.

Physical Properties

The physical properties of TFP and HFIP are summarized in the table below. These properties significantly influence their behavior as solvents and their suitability for various applications.

Property	1,1,1-trifluoro-2-propanol (TFP)	1,1,1,3,3,3-hexafluoro-2-propanol (HFIP)
Molecular Formula	C₃H₅F₃O	C₃H₂F₆O
Molecular Weight	114.07 g/mol	168.04 g/mol
Boiling Point	81-82 °C[1][2]	59 °C[3]
Melting Point	Not readily available	-4 °C[3]
Density	1.259 g/mL at 25 °C[1][2]	1.596 g/mL at 25 °C[3]
Refractive Index (n20/D)	1.316[1][2]	1.275[3]
pKa	Not readily available	9.3[4]
Dielectric Constant	Not readily available	16.7[4]

Spectroscopic Properties

The spectroscopic properties of TFP and HFIP are crucial for their characterization and for monitoring reactions conducted in these solvents.

Spectroscopic Property	1,1,1-trifluoro-2-propanol (TFP)	1,1,1,3,3,3-hexafluoro-2-propanol (HFIP)
UV Cutoff	Not readily available	~229 nm[3]
¹H NMR	Data available but requires specific compound context for direct comparison.	Data available but requires specific compound context for direct comparison.
¹⁹F NMR	Data available but requires specific compound context for direct comparison.	Data available but requires specific compound context for direct comparison.
IR Spectroscopy	Vibrational spectral analysis of OH and OD groups has been conducted.[2]	Infrared photodissociation spectroscopy of halide anion complexes has been studied, revealing information about O-H stretching fundamentals.

Experimental Protocols

Detailed methodologies for determining the key physical and spectroscopic properties are provided below.

Determination of Boiling Point

The boiling point of an organic liquid can be determined using a Thiele tube or a digital melting point apparatus with a boiling point tube.

Apparatus:

• Thiele tube or melting point apparatus

• Small test tube

• Capillary tube (sealed at one end)

• Thermometer

• Heating source (e.g., Bunsen burner or heating block)

• Liquid paraffin (B1166041) or silicone oil

Procedure:

• A small amount of the liquid (TFP or HFIP) is placed in the small test tube.

• A capillary tube, sealed at one end, is inverted and placed into the test tube with the liquid.

• The test tube is attached to a thermometer and placed in the Thiele tube containing liquid paraffin.

• The Thiele tube is gently heated.

• As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• The heat is removed, and the liquid is allowed to cool slowly.

• The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density

The density of a liquid can be determined by measuring the mass of a known volume.

Apparatus:

• Pycnometer (specific gravity bottle) or a graduated cylinder

• Analytical balance

Procedure:

• The mass of the clean, dry pycnometer is accurately measured.

• The pycnometer is filled with the liquid (TFP or HFIP), ensuring no air bubbles are trapped. The cap is inserted, and any excess liquid is wiped off.

• The mass of the filled pycnometer is measured.

• The volume of the pycnometer is determined by repeating the process with a liquid of known density (e.g., deionized water).

• The density is calculated using the formula: Density = Mass / Volume.

UV-Visible Spectroscopy

UV-Visible spectroscopy is used to determine the UV cutoff wavelength, which is the wavelength below which the solvent itself absorbs significantly.

Apparatus:

• UV-Visible spectrophotometer

• Quartz cuvettes (1 cm path length)

Procedure:

• The spectrophotometer is turned on and allowed to warm up.

• A baseline correction is performed using the reference solvent (typically air or a non-absorbing solvent in the wavelength range of interest).

• A quartz cuvette is filled with the solvent to be tested (TFP or HFIP).

• The cuvette is placed in the sample holder of the spectrophotometer.

• The absorbance spectrum is recorded over the desired wavelength range (e.g., 190-400 nm).

• The UV cutoff is determined as the wavelength at which the absorbance of the solvent significantly increases.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the structure and chemical environment of atoms within a molecule.

Apparatus:

• NMR spectrometer

• NMR tubes

• Deuterated solvent (e.g., CDCl₃, D₂O)

• Internal standard (e.g., TMS)

Procedure:

• A small amount of the sample (TFP or HFIP) is dissolved in a deuterated solvent in an NMR tube.

• A small amount of an internal standard (e.g., tetramethylsilane, TMS) is added.

• The NMR tube is placed in the spectrometer.

• The spectrometer is tuned, and the magnetic field is shimmed to achieve homogeneity.

• The desired NMR experiment (e.g., ¹H, ¹³C, ¹⁹F) is run.

• The resulting spectrum is processed and analyzed to determine chemical shifts, coupling constants, and integration.

Logical Comparison Workflow

The following diagram illustrates the logical workflow for comparing the properties of TFP and HFIP.

Caption: Workflow for comparing the physical and spectroscopic properties of TFP and HFIP.

References

• 1. cdn.juniata.edu [cdn.juniata.edu]
• 2. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 3. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 4. Experiments to determine density of liquid apparatus method calculation density bottle burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]

A Comparative Guide to 2,2,3,3-Tetrafluoro-1-propanol and its Alternatives in Scientific Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 2,2,3,3-Tetrafluoro-1-propanol (TFP) with its common alternatives, primarily 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) and 2,2,2-trifluoroethanol (B45653) (TFE). The focus is on their applications as solvents and reagents in organic synthesis and peptide chemistry, with an emphasis on performance backed by available data.

Physicochemical Properties: A Comparative Overview

Fluorinated alcohols are valued for their unique properties, including high polarity, strong hydrogen bond donating ability, and low nucleophilicity. These characteristics stem from the electron-withdrawing effects of the fluorine atoms. The table below summarizes the key physicochemical properties of TFP and its common alternatives.

Property	2,2,3,3-Tetrafluoro-1-propanol (TFP)	1,1,1,3,3,3-Hexafluoroisopropanol (HFIP)	2,2,2-Trifluoroethanol (TFE)
CAS Number	76-37-9[1]	920-66-1[2]	75-89-6
Molecular Formula	C₃H₄F₄O[1][3]	C₃H₂F₆O[2]	C₂H₃F₃O
Molecular Weight	132.06 g/mol [3]	168.04 g/mol [2]	100.04 g/mol
Boiling Point	107-109 °C[4]	59 °C[5]	77-80 °C
Density	1.48 g/mL at 20 °C[4]	1.596 g/mL at 20 °C[5]	1.39 g/mL at 20 °C
pKa	Not readily available	9.3[6]	12.4
Refractive Index	n20/D 1.321[4]	n20/D 1.275	n20/D 1.291

Applications in Organic Synthesis: The Case of Friedel-Crafts Reactions

Fluorinated alcohols, particularly HFIP, have emerged as powerful solvents and promoters for various organic reactions, including Friedel-Crafts acylations and alkylations. Their high ionizing power and ability to form strong hydrogen bonds can activate electrophiles, often obviating the need for traditional Lewis or Brønsted acid catalysts.

A notable study demonstrated the effectiveness of HFIP as a solvent for intermolecular Friedel-Crafts acylation at room temperature without any additional reagents.[7] The study found that while HFIP gave a good yield of the desired ketone, other fluorinated alcohols like TFE failed to produce the product, highlighting the unique promoting ability of HFIP.[7] While direct comparative data for TFP in this specific reaction is not available in the reviewed literature, its similar fluorinated structure suggests potential as a promoter, warranting further investigation.

Below is a generalized workflow for a Friedel-Crafts acylation promoted by a fluorinated alcohol like HFIP.

Figure 1: Generalized workflow for a Friedel-Crafts acylation using a fluorinated alcohol as a promoter.

The following is a general procedure based on a reported method for the Friedel-Crafts acylation of an arene with an acyl chloride using HFIP as a solvent.[8]

• Reactant Preparation: In a reaction vessel, dissolve the arene (1.0 equiv.) in 1,1,1,3,3,3-hexafluoro-2-propanol (B117542) (HFIP) (0.2 M).

• Addition of Acyl Chloride: Add the acyl chloride (1.2 equiv.) to the solution at room temperature.

• Reaction: Stir the reaction mixture at room temperature for the time specified for the particular substrates (e.g., 12 hours).[8]

• Work-up: Upon completion of the reaction, quench the mixture with water.

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate.

• Drying and Concentration: Dry the combined organic layers over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired aryl/heteroaryl ketone.

Applications in Peptide Chemistry: Solubilization and Structural Influence

A significant challenge in peptide research and drug development is the poor solubility of many synthetic peptides, particularly those that are hydrophobic or prone to aggregation into β-sheet structures. Fluorinated alcohols are excellent solvents for a wide range of peptides and can disrupt these aggregates.[6]

Studies have shown that both TFE and HFIP can induce and stabilize α-helical conformations in peptides, which can be beneficial for certain applications. However, their effects can differ. For instance, one study on an aromatic dipeptide found that while both solvents preserved the peptide in its monomeric form in solution, they induced different self-assembled morphologies upon evaporation: HFIP led to highly ordered microribbons, whereas TFE resulted in less ordered microspheres.[9] This suggests that the choice of fluorinated alcohol can significantly influence the final structure of a peptide assembly.[9]

While TFP's application in this area is less documented in comparative studies, its properties as a fluorinated alcohol suggest it could be a valuable tool for peptide solubilization. Further research is needed to characterize its specific effects on peptide secondary structure and to compare its efficacy against HFIP and TFE in terms of improving peptide purity and yield during synthesis and purification.

The diagram below illustrates the general process of using a fluorinated alcohol to handle a difficult-to-solubilize peptide.

Figure 2: Workflow for the solubilization of a challenging peptide using a fluorinated alcohol.

The following is a generalized protocol for dissolving a peptide with poor aqueous solubility using a fluorinated alcohol.

• Initial Solubility Test: Before dissolving the entire sample, test the solubility of a small amount of the lyophilized peptide.

• Solvent Selection: Based on the peptide's properties (e.g., hydrophobicity), select an appropriate fluorinated alcohol (TFP, HFIP, or TFE).

• Dissolution: Add a small amount of the chosen fluorinated alcohol to the lyophilized peptide and gently vortex or sonicate until the peptide is fully dissolved.

• Dilution (if necessary): For applications requiring an aqueous buffer, slowly add the peptide-fluorinated alcohol solution dropwise to the stirred buffer. This helps to avoid precipitation of the peptide.

• Final Preparation: The resulting solution can then be used for downstream applications such as HPLC analysis, in vitro assays, or further chemical modifications. The final concentration of the fluorinated alcohol should be considered, as it may affect the experiment.

References

• 1. 2,2,3,3-Tetrafluoro-1-propanol [webbook.nist.gov]
• 2. chemeo.com [chemeo.com]
• 3. 2,2,3,3-Tetrafluoro-1-propanol | C3H4F4O | CID 6441 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scientificlabs.com [scientificlabs.com]
• 5. 1,1,1,3,3,3-Hexafluoro-2-propanol | 920-66-1 [chemicalbook.com]
• 6. 1,1,1,3,3,3-Hexafluoro-2-propanol: Application, synthesis, toxicity and environmental hazard_Chemicalbook [chemicalbook.com]
• 7. Hexafluoro-2-propanol-Promoted Intermolecular Friedel-Crafts Acylation Reaction [organic-chemistry.org]
• 8. mdpi.com [mdpi.com]
• 9. 1,1,1,3,3,3-Hexafluoro-2-propanol and 2,2,2-trifluoroethanol solvents induce self-assembly with different surface morphology in an aromatic dipeptide - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

TFP vs. Freon-Based Detergents: A Comparative Validation Guide for Pharmaceutical Cleaning

For researchers, scientists, and drug development professionals, the transition from legacy Freon-based detergents to more environmentally sustainable and equally effective cleaning agents is a critical consideration in maintaining product purity and regulatory compliance. This guide provides an objective comparison of Trifluoropropyl (TFP)-based cleaning agents as a potential replacement for traditional Freon-based detergents, supported by physicochemical data and standardized validation protocols.

The phasing out of chlorofluorocarbons (CFCs), including Freon, due to their high ozone depletion potential (ODP), has necessitated the adoption of alternative cleaning solvents.[1] Fluorinated solvents, a broad class of cleaning agents that includes TFP compounds, have emerged as viable replacements, offering favorable environmental profiles and effective cleaning properties.[2][3] These next-generation solvents are engineered to deliver high performance in critical cleaning applications, such as the removal of oils, greases, and flux residues from sensitive equipment.[4]

Comparative Analysis of Physicochemical and Environmental Properties

The selection of a cleaning solvent in the pharmaceutical industry is a multi-faceted decision that balances cleaning efficacy with environmental impact and safety.[5] The following table presents a comparison of key properties between a representative TFP compound, 3,3,3-Trifluoropropene, and the historically used Freon-113.

Property	3,3,3-Trifluoropropene (TFP Representative)	Freon-113 (Trichlorotrifluoroethane)	Significance in Cleaning Validation
Chemical Formula	C3H3F3[6]	C2Cl3F3	Defines the basic chemical nature and potential interactions.
Boiling Point	-17 °C[6]	47.6 °C	A lower boiling point can lead to faster drying times but also higher VOC emissions if not contained.[2]
Vapor Pressure	4812 mm Hg at 29 °C[6]	334 mm Hg at 20 °C	Higher vapor pressure indicates faster evaporation, which can be advantageous for residue-free cleaning.[2]
Ozone Depletion Potential (ODP)	~0[2][3]	0.8[1]	A critical environmental factor; near-zero ODP is a primary driver for replacing Freon.[2]
Global Warming Potential (GWP)	Low[2][3]	High	A measure of greenhouse gas effect; lower GWP is environmentally preferable.[2]
Solubility	Very soluble in water, ethanol, and ether[6]	Insoluble in water	Solubility characteristics are crucial for determining the range of contaminants a solvent can effectively remove.
Flammability	Flammable[7]	Non-flammable[1]	A key safety consideration in handling and storage. Flammable solvents require specialized equipment and protocols.[2]

Experimental Protocol for Validation of a TFP-Based Detergent

The validation of a new cleaning agent is a documented process to ensure that it consistently and effectively removes residues to predetermined acceptable levels.[8] The following is a generalized protocol for validating a TFP-based detergent as a replacement for a Freon-based one.

Objective: To provide documented evidence that the TFP-based cleaning procedure can consistently remove residues of the active pharmaceutical ingredient (API), excipients, and the cleaning agent itself to scientifically set and justifiable limits.

1. Residue Identification and Selection of a "Worst-Case" Scenario:

• Identify all potential residues, including the API, excipients, and any degradation byproducts.

• Select a "worst-case" product to validate, typically the one that is least soluble or most potent.

2. Establishment of Acceptance Criteria:

• Define the maximum allowable carryover (MAC) of the residue into the next product.

• Commonly used limits include not more than 10 ppm of the active ingredient of the previous product in the next product, or not more than 0.1% of the normal therapeutic dose of the previous product appearing in the maximum daily dose of the subsequent product.[9][10]

3. Selection of Sampling Method:

• Direct Surface Sampling (Swab Method): Used for assessing cleaning effectiveness on specific, hard-to-clean areas of equipment.[9] A defined area is swabbed with a material that is compatible with the TFP solvent and the analytical method.

• Rinse Sampling: Used for large surface areas or parts of the system that are not easily accessible. A measured volume of the TFP solvent is used for the final rinse, and a sample is collected for analysis.

4. Analytical Method Validation:

• Develop and validate a sensitive and specific analytical method (e.g., HPLC, GC, TOC) for the detection and quantification of the target residues.

• The method must be validated for linearity, accuracy, precision, and limit of detection (LOD) and limit of quantitation (LOQ).

5. Recovery Studies:

• Perform recovery studies to demonstrate that the chosen sampling method can effectively recover the residue from the equipment surface. A known amount of the residue is spiked onto a representative surface, allowed to dry, and then sampled using the selected method. Acceptable recovery is typically in the range of 70-130%.

6. Cleaning Procedure Execution and Sampling:

• Execute the cleaning procedure using the TFP-based detergent on the equipment after the manufacture of the "worst-case" product.

• Perform sampling at the predetermined locations immediately after cleaning.

7. Final Validation Report:

• Compile all data, including the cleaning procedure, sampling locations, analytical results, and recovery data.

• The report should conclude whether the cleaning process is validated and meets the pre-established acceptance criteria.

Visualizing the Validation Workflow and Cleaning Mechanism

To better illustrate the logical flow of the validation process and the fundamental mechanism of solvent-based cleaning, the following diagrams are provided.

Caption: Workflow for Validation of a New Cleaning Agent.

Caption: Mechanism of Solvent-Based Cleaning.

Conclusion

The transition from Freon-based detergents to alternatives like TFP-based cleaning agents is an essential step towards more environmentally responsible pharmaceutical manufacturing. While TFP and other fluorinated solvents offer significant advantages in terms of ODP and GWP, a thorough validation process is imperative to ensure cleaning efficacy and prevent cross-contamination.[2][3] The provided data and experimental framework offer a starting point for researchers and drug development professionals to systematically evaluate and validate TFP as a viable replacement for Freon-based detergents in their specific applications.

References

• 1. lss.fnal.gov [lss.fnal.gov]
• 2. What Are The Advantages Of Using Fluorinated Solvents | ORAPI Asia [orapiasia.com]
• 3. agcchem.com [agcchem.com]
• 4. envirotechint.com [envirotechint.com]
• 5. alliancechemical.com [alliancechemical.com]
• 6. 3,3,3-Trifluoropropene | C3H3F3 | CID 12672 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. synquestlabs.com [synquestlabs.com]
• 8. agcce.com [agcce.com]
• 9. Industrial and Household Cleaners | Consumer Goods | Eastman [eastman.com]
• 10. produkte.linde-gas.at [produkte.linde-gas.at]

A Comparative Study on the Solvency Power of Fluorinated Propanols

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the solvency power of two prominent fluorinated propanols, 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) and 2,2,2-trifluoroethanol (B45653) (TFE), against common organic solvents. The objective is to offer a data-driven resource for solvent selection in pharmaceutical research and development, particularly for dissolving active pharmaceutical ingredients (APIs).

Executive Summary

Fluorinated propanols, HFIP and TFE, are gaining attention as powerful solvents due to their unique properties, including strong hydrogen bonding capabilities and distinct polarities. This guide compiles available experimental data on their solvency power, measured through Hansen Solubility Parameters (HSP) and LogP values, and compares them with traditional solvents like ethanol, propanol, acetone (B3395972), and dimethyl sulfoxide (B87167) (DMSO). While quantitative solubility data for specific APIs in fluorinated propanols is limited in publicly available literature, this guide provides the foundational parameters and experimental protocols to enable researchers to conduct their own comparative studies.

Data Presentation: Solvent Properties

A solvent's efficacy is determined by a combination of physical and chemical properties. Key parameters for comparing solvency power are presented below.

Table 1: Physical and Chemical Properties of Selected Solvents

Solvent	CAS Number	Molar Mass ( g/mol )	Density (g/mL at 25°C)	Boiling Point (°C)
1,1,1,3,3,3-Hexafluoroisopropanol (HFIP)	920-66-1	168.04	1.596	59
2,2,2-Trifluoroethanol (TFE)	75-89-8	100.04	1.383	77-80
Ethanol	64-17-5	46.07	0.789	78.37
1-Propanol	71-23-8	60.10	0.803	97
Acetone	67-64-1	58.08	0.791	56
Dimethyl Sulfoxide (DMSO)	67-68-5	78.13	1.100	189

Table 2: Hansen Solubility Parameters (HSP) and LogP Values

Hansen Solubility Parameters (HSP) are a powerful tool for predicting solvent-solute interactions based on three parameters: dispersion (δD), polar (δP), and hydrogen bonding (δH). The LogP value (octanol-water partition coefficient) is a measure of a compound's lipophilicity.

Solvent	δD (MPa½)	δP (MPa½)	δH (MPa½)	LogP
1,1,1,3,3,3-Hexafluoroisopropanol (HFIP)	Not Available	Not Available	Not Available	1.5
2,2,2-Trifluoroethanol (TFE)	15.4	8.3	16.4	0.41[1]
Ethanol	15.8	8.8	19.4	-0.31
1-Propanol	16.0	6.8	17.4	0.25
Acetone	15.5	10.4	7.0	-0.24
Dimethyl Sulfoxide (DMSO)	18.4	16.4	10.2	-1.35

Table 3: Comparative Solubility of Ibuprofen (B1674241) (as a model API)

Ibuprofen is a poorly water-soluble drug, making it a relevant model for comparing the solvency power of different organic solvents.[2][3]

Solvent	Solubility of Ibuprofen	Temperature (°C)
1,1,1,3,3,3-Hexafluoroisopropanol (HFIP)	Not Available	-
2,2,2-Trifluoroethanol (TFE)	Not Available	-
Ethanol	66.18 g/100 mL (in 90% EtOH)	40
Ethanol	~60 mg/mL	Room Temperature[4]
1-Propanol	Data available, but varies with temperature	10-40[5]
Acetone	High, similar to dichloromethane (B109758)	20-40[6][7]
Dimethyl Sulfoxide (DMSO)	~50 mg/mL	Room Temperature[4]
Water	Practically insoluble (0.021 g/L)	-[2]

Experimental Protocols

Determination of Hansen Solubility Parameters (HSP)

Objective: To determine the three Hansen solubility parameters (δD, δP, and δH) of a solute (e.g., an API).

Methodology:

• Solvent Selection: Choose a set of 20-30 solvents with known and wide-ranging HSPs.

• Solubility Assessment:

  • Prepare saturated solutions of the API in each selected solvent.

  • This can be done by adding an excess of the API to a known volume of the solvent in a vial.

  • Agitate the vials at a constant temperature for a sufficient time (e.g., 24 hours) to ensure equilibrium.

  • Visually assess the solubility of the API in each solvent and classify them as "good" (completely dissolved) or "bad" (partially or not dissolved). For more quantitative results, analyze the concentration of the dissolved API using a suitable analytical method like UV-Vis spectrophotometry.

• Data Analysis:

  • Use specialized software (e.g., HSPiP) to input the list of "good" and "bad" solvents.

  • The software calculates the HSP sphere that best separates the good and bad solvents. The center of this sphere represents the HSP (δD, δP, δH) of the solute.

Figure 1. Experimental workflow for determining Hansen Solubility Parameters.

Determination of LogP (Shake-Flask Method)

Objective: To determine the octanol-water partition coefficient (LogP) of a compound.

Methodology:

• Phase Preparation:

  • Pre-saturate n-octanol with water and water with n-octanol by mixing them and allowing the phases to separate.

• Partitioning:

  • Dissolve a known amount of the compound in the aqueous phase.

  • Add an equal volume of the pre-saturated n-octanol.

  • Shake the mixture vigorously for a set period (e.g., 1 hour) to allow for partitioning equilibrium to be reached.

  • Let the mixture stand until the two phases have completely separated.

• Concentration Measurement:

  • Carefully separate the aqueous and n-octanol phases.

  • Determine the concentration of the compound in each phase using a suitable analytical technique (e.g., UV-Vis spectrophotometry, HPLC).

• Calculation:

  • Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

  • LogP is the base-10 logarithm of P.

Figure 2. Experimental workflow for LogP determination via the shake-flask method.

Quantitative Solubility Determination using UV-Vis Spectrophotometry

Objective: To determine the concentration of a dissolved API in a solvent.

Methodology:

• Prepare Standard Solutions: Prepare a series of solutions of the API in the solvent of interest with known concentrations.

• Generate Calibration Curve:

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) using a UV-Vis spectrophotometer.

  • Plot a graph of absorbance versus concentration to create a calibration curve. The relationship should be linear according to the Beer-Lambert law.

• Measure Sample Absorbance: Measure the absorbance of the unknown saturated solution (after appropriate dilution if necessary).

• Determine Concentration: Use the calibration curve to determine the concentration of the API in the unknown sample based on its absorbance.

Figure 3. Logical relationship for concentration determination using UV-Vis.

Discussion and Conclusion

The compiled data indicates that fluorinated propanols, particularly TFE with its high hydrogen bonding capacity, have the potential to be excellent solvents for a wide range of solutes, including poorly soluble APIs. The lack of comprehensive, publicly available quantitative data for the solubility of specific APIs in HFIP and TFE highlights a significant area for future research.

The experimental protocols provided in this guide offer a standardized approach for researchers to generate this much-needed data. By systematically determining the Hansen Solubility Parameters and conducting comparative solubility studies, the pharmaceutical industry can better leverage the unique properties of fluorinated propanols to address challenges in drug formulation and development. It is recommended that initial screening of these solvents be conducted for APIs that show poor solubility in conventional solvents to fully explore the potential of these powerful fluorinated alternatives.

References

• 1. 2,2,2-trifluoroethanol [stenutz.eu]
• 2. Ibuprofen - Wikipedia [en.wikipedia.org]
• 3. news-medical.net [news-medical.net]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. UQ eSpace [espace.library.uq.edu.au]
• 6. Thermodynamic study of the solubility of ibuprofen in acetone and dichloromethane – ScienceOpen [scienceopen.com]
• 7. scielo.br [scielo.br]

Safety & Regulatory Compliance

Personal protective equipment for handling 2,2,3,3-Tetrafluoro-1-propanol

Essential Safety and Handling Guide for 2,2,3,3-Tetrafluoro-1-propanol

This guide provides critical safety, handling, and disposal information for researchers, scientists, and drug development professionals working with 2,2,3,3-Tetrafluoro-1-propanol (CAS No. 76-37-9). Adherence to these protocols is essential for ensuring laboratory safety.

Hazard Summary

2,2,3,3-Tetrafluoro-1-propanol is a flammable liquid and vapor that is harmful if swallowed and toxic if inhaled.[1][2][3] It causes serious eye irritation and skin irritation.[2][4] The material may also cause respiratory irritation.[4][5]

Key Hazards:

• Flammability: Flammable liquid and vapor.[3] Vapors can form explosive mixtures with air.[2]

• Toxicity: Toxic if inhaled and harmful if swallowed.[2][3]

• Irritation: Causes serious eye irritation, skin irritation, and respiratory system irritation.[1][2]

• Chronic Effects: Long-term exposure may lead to airway diseases. Fluorocarbons have been suggested to potentially increase the risk of cancer and birth defects.[1]

Quantitative Safety Data

The following table summarizes key quantitative safety data for 2,2,3,3-Tetrafluoro-1-propanol.

Parameter	Value	Source
Flash Point	46 °C / 114.8 °F (closed cup)	[6]
Oral Toxicity (LD50, Rat)	3400 mg/kg	[1]
Inhalation Toxicity (LC50, Rat)	2000 ppm / 4 hours	[1]
Inhalation Toxicity (LC, Mouse)	8600 mg/m³ / 2 hours	[1]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling. The following PPE is mandatory.

• Ventilation: Always handle this chemical in a well-ventilated area, preferably within a chemical fume hood.[7][8] For flammable liquids, local exhaust ventilation or a process enclosure system may be required, and ventilation equipment should be explosion-resistant.[1]

• Eye and Face Protection: Wear chemical safety goggles and/or a face shield to prevent contact with the eyes.[1][7]

• Hand Protection: Wear chemical-resistant gloves.[1] The choice of glove depends on the duration of contact.

  • Brief Contact: A glove with a protection class of 3 or higher (breakthrough time >60 minutes) is recommended.[1]

  • Prolonged or Repeated Contact: A glove with a protection class of 5 or higher (breakthrough time >240 minutes) is recommended.[1]

  • PVC gloves are suggested, but suitability should be confirmed for the specific work conditions.[1] Always inspect gloves before use and replace them if contaminated or damaged.

• Body Protection: Wear a lab coat, overalls, or a PVC apron.[1] For larger-scale operations, use tight-weave, non-static clothing and non-sparking safety footwear.[1] Ensure that clothing wet with the chemical is removed immediately.[1]

• Respiratory Protection: If ventilation is inadequate or for emergency situations, use a respirator with a Type A filter of sufficient capacity.[1][6]

PPE Selection Workflow

Caption: Workflow for PPE selection and use when handling 2,2,3,3-Tetrafluoro-1-propanol.

Operational and Disposal Plans

Safe Handling and Storage Protocol

• Prevent Exposure: Avoid all personal contact, including the inhalation of vapors.[1] Do not ingest the chemical.[7]

• Control Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition sources.[2][7] Use only non-sparking tools and explosion-proof equipment.[7][8]

• Prevent Static Discharge: Take precautionary measures against static discharge by grounding and bonding containers and receiving equipment.[2][7]

• Storage: Store in original, tightly closed containers in a cool, dry, and well-ventilated area designated for flammable liquids.[2][7] Do not store in pits, basements, or areas where vapors may be trapped.[1] Store away from incompatible materials such as strong oxidizing agents, strong bases, acids, and certain metals.[1][7]

Spill Management Protocol

• Minor Spills:

  • Immediately remove all sources of ignition.[1][2]

  • Wearing appropriate PPE, contain the spill with an inert absorbent material like vermiculite, sand, or earth.[2]

  • Clean up the spill immediately.[1]

  • Collect the residue and place it in a labeled, sealed container for hazardous waste disposal.[2]

• Major Spills:

  • Evacuate the area immediately and move upwind.[1][2]

  • Alert the appropriate emergency response team and inform them of the hazard's location and nature.[1][2]

  • Prevent the spill from entering drains or waterways.[2]

  • Only trained personnel with appropriate PPE, including breathing apparatus, should attempt to control the leak.[2]

Waste Disposal Plan

• Classification: This material and its container must be disposed of as hazardous waste.[1]

• Collection: Collect waste material and contaminated items (e.g., gloves, absorbent material) in suitable, closed, and clearly labeled containers for disposal.[7]

• Regulatory Compliance: All waste must be handled and disposed of in accordance with local, state, and federal regulations.[1]

• Disposal Method: Consult with a licensed professional waste disposal service.[7] Disposal may involve incineration in a licensed facility, potentially after being mixed with a suitable combustible material.[2] Do not allow wash water from cleaning equipment to enter drains; collect it for treatment before disposal.[1] Empty containers may still contain explosive vapors and should be decontaminated or punctured to prevent reuse before disposal.[1][2]

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. 2,2,3,3-Tetrafluoro-1-propanol | C3H4F4O | CID 6441 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemicalbook.com [chemicalbook.com]
• 5. 2,2,3,3-Tetrafluoro-1-propanol, 99+% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 6. 2,2,3,3-テトラフルオロ-1-プロパノール 98% | Sigma-Aldrich [sigmaaldrich.com]
• 7. fishersci.com [fishersci.com]
• 8. echemi.com [echemi.com]